Technical Documentation Center

6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Synthesis of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid

Abstract This technical guide provides a comprehensive and scientifically rigorous overview of a robust synthetic pathway to 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, a heterocyclic compound of significant inter...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive and scientifically rigorous overview of a robust synthetic pathway to 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery. The guide details a multi-stage synthetic approach, commencing with the construction of the indole nucleus via the Fischer indole synthesis, followed by strategic functional group manipulations, and culminating in the selective reduction to the target indoline scaffold. Each stage is presented with a thorough explanation of the underlying chemical principles, detailed experimental protocols, and critical process parameters, ensuring scientific integrity and reproducibility.

Introduction: The Significance of the 6-Hydroxyindoline-2-Carboxylic Acid Scaffold

The 2,3-dihydro-1H-indole-2-carboxylic acid (indoline-2-carboxylic acid) framework is a privileged scaffold in medicinal chemistry. Its rigid, bicyclic structure serves as a versatile template for the design of a wide array of therapeutic agents. The introduction of a hydroxyl group at the C6 position of the benzene ring further enhances the molecule's potential by providing a key site for hydrogen bonding interactions with biological targets and a handle for further synthetic diversification. Consequently, 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid represents a valuable building block for the synthesis of novel pharmaceuticals.

This guide delineates a logical and efficient synthetic strategy, divided into three core stages, to afford the target molecule with a focus on practical application and mechanistic understanding.

Stage 1: Construction of the Indole Nucleus via Fischer Indole Synthesis

The foundational step in this synthetic sequence is the creation of the indole ring system. The Fischer indole synthesis, a classic and reliable method discovered in 1883, is employed for this purpose.[1] This reaction facilitates the formation of the indole core from the acid-catalyzed cyclization of a phenylhydrazone.[2][3] For the synthesis of our target intermediate, ethyl 6-methoxyindole-2-carboxylate, we will utilize 4-methoxyphenylhydrazine and ethyl pyruvate as the starting materials. The methoxy group serves as a protected form of the final hydroxyl group, a common and effective strategy in multi-step synthesis.

Mechanism of the Fischer Indole Synthesis

The reaction proceeds through a series of well-established steps:

  • Hydrazone Formation: 4-Methoxyphenylhydrazine reacts with ethyl pyruvate to form the corresponding phenylhydrazone.

  • Tautomerization: The phenylhydrazone tautomerizes to its enamine isomer.

  • [4][4]-Sigmatropic Rearrangement: Under acidic conditions, the enamine undergoes a[4][4]-sigmatropic rearrangement, which is the key bond-forming step.

  • Cyclization and Aromatization: The resulting intermediate cyclizes and eliminates ammonia to form the aromatic indole ring.[1]

The choice of an electron-donating group like methoxy at the para-position of the phenylhydrazine generally facilitates the reaction.[5]

Experimental Protocol: Synthesis of Ethyl 6-Methoxyindole-2-carboxylate

Materials:

  • 4-Methoxyphenylhydrazine hydrochloride

  • Ethyl pyruvate

  • Ethanol (absolute)

  • Polyphosphoric acid (PPA) or another suitable acid catalyst (e.g., H2SO4, ZnCl2)[1][3]

Procedure:

  • Hydrazone Formation:

    • In a round-bottom flask, dissolve 4-methoxyphenylhydrazine hydrochloride in a minimal amount of warm ethanol.

    • Add a stoichiometric equivalent of ethyl pyruvate to the solution.

    • Stir the mixture at room temperature for 1-2 hours. The formation of the phenylhydrazone is often indicated by a color change or the precipitation of a solid.

    • The crude phenylhydrazone can be isolated by filtration or used directly in the next step.

  • Cyclization:

    • To the crude phenylhydrazone, add polyphosphoric acid (a common and effective catalyst for this transformation).

    • Heat the reaction mixture to 80-100 °C with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

    • Upon completion, carefully quench the reaction by pouring the mixture onto crushed ice.

    • The solid product, ethyl 6-methoxyindole-2-carboxylate, will precipitate out of the aqueous solution.

    • Collect the solid by filtration, wash thoroughly with water, and dry under vacuum.

    • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Data Summary: Stage 1
ParameterValueReference
Starting Materials4-Methoxyphenylhydrazine, Ethyl pyruvate[1]
Key ReactionFischer Indole Synthesis[1][2][3]
CatalystPolyphosphoric Acid (PPA)[1]
ProductEthyl 6-methoxyindole-2-carboxylate
Expected YieldModerate to good[3]

Stage 2: Functional Group Transformations: Hydrolysis and Demethylation

With the core indole structure in hand, the next stage focuses on modifying the functional groups to match those of the final target's precursor. This involves two key steps: the hydrolysis of the ethyl ester to a carboxylic acid and the cleavage of the methyl ether to a hydroxyl group.

Part A: Alkaline Hydrolysis of the Ester

The conversion of the ethyl ester at the C2 position to a carboxylic acid is a straightforward saponification reaction. This is typically achieved under basic conditions.

Experimental Protocol: Synthesis of 6-Methoxyindole-2-carboxylic Acid

Materials:

  • Ethyl 6-methoxyindole-2-carboxylate

  • Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)[6]

  • Ethanol/Water solvent mixture

  • Hydrochloric acid (HCl) for acidification

Procedure:

  • Dissolve ethyl 6-methoxyindole-2-carboxylate in a mixture of ethanol and water.

  • Add an excess of sodium hydroxide pellets or a concentrated aqueous solution.

  • Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and acidify to a pH of approximately 2-3 with concentrated hydrochloric acid.

  • The product, 6-methoxyindole-2-carboxylic acid, will precipitate as a solid.

  • Collect the solid by filtration, wash with cold water, and dry thoroughly.

Part B: O-Demethylation of the Methoxy Group

The cleavage of the aryl methyl ether is a critical step to unmask the desired hydroxyl group. Boron tribromide (BBr₃) is a highly effective, albeit strong, Lewis acid reagent for this transformation.[4][7] The reaction proceeds by the formation of a complex between the Lewis acidic boron and the ether oxygen, followed by nucleophilic attack of a bromide ion on the methyl group.[8]

Experimental Protocol: Synthesis of 6-Hydroxyindole-2-carboxylic Acid

Materials:

  • 6-Methoxyindole-2-carboxylic acid

  • Boron tribromide (BBr₃) (typically as a 1M solution in dichloromethane)[4]

  • Anhydrous dichloromethane (DCM)

  • Methanol (for quenching)

Procedure:

  • Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 6-methoxyindole-2-carboxylic acid in anhydrous dichloromethane.

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. This low temperature is crucial to control the high reactivity of BBr₃.[4]

  • Reagent Addition: Slowly add a stoichiometric excess (typically 2-3 equivalents) of a 1M solution of BBr₃ in DCM to the cooled, stirred solution.

  • Reaction: Allow the reaction to stir at -78 °C for one hour, then let it slowly warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

  • Quenching: Carefully quench the reaction by slowly adding methanol at 0 °C to decompose the excess BBr₃ and the boron-containing intermediates.[9]

  • Work-up: Remove the solvent under reduced pressure. The residue can then be purified by recrystallization or column chromatography to yield 6-hydroxyindole-2-carboxylic acid.

Data Summary: Stage 2
ParameterPart A: HydrolysisPart B: DemethylationReference
Starting MaterialEthyl 6-methoxyindole-2-carboxylate6-Methoxyindole-2-carboxylic acid[6]
Key ReagentNaOH or LiOHBBr₃[4][7]
Product6-Methoxyindole-2-carboxylic acid6-Hydroxyindole-2-carboxylic acid
Critical ConditionReflux-78 °C to room temperature[4]

Stage 3: Selective Reduction of the Indole Ring

The final stage of the synthesis involves the selective reduction of the C2-C3 double bond of the indole ring to yield the desired 2,3-dihydro-1H-indole (indoline) structure. Catalytic hydrogenation is a powerful and clean method for this transformation. The choice of catalyst and conditions is critical to ensure the selective reduction of the pyrrole ring without affecting the aromatic benzene ring or the hydroxyl and carboxylic acid functionalities. Palladium on carbon (Pd/C) is a commonly used and effective catalyst for this purpose.[10][11]

Mechanism of Catalytic Hydrogenation

The substrate adsorbs onto the surface of the palladium catalyst, where diatomic hydrogen (H₂) is also adsorbed and dissociates into atomic hydrogen. The hydrogen atoms are then transferred sequentially to the C2-C3 double bond of the indole, resulting in the formation of the indoline. The conditions can be tuned to favor this selective reduction.

Experimental Protocol: Synthesis of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid

Materials:

  • 6-Hydroxyindole-2-carboxylic acid

  • 10% Palladium on carbon (Pd/C) catalyst

  • Ethanol or acetic acid as the solvent[12]

  • Hydrogen gas (H₂)

Procedure:

  • Reaction Setup: In a hydrogenation vessel (e.g., a Parr shaker apparatus), dissolve 6-hydroxyindole-2-carboxylic acid in a suitable solvent such as ethanol or acetic acid.

  • Catalyst Addition: Carefully add a catalytic amount of 10% Pd/C to the solution.

  • Hydrogenation: Seal the vessel and purge it with hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-60 psi).

  • Reaction: Stir or shake the mixture at room temperature until the theoretical amount of hydrogen has been consumed, or until TLC analysis indicates the complete conversion of the starting material.

  • Work-up: Carefully vent the hydrogen gas and purge the vessel with an inert gas like nitrogen.

  • Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.[12] Wash the Celite pad with the reaction solvent.

  • Isolation: Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purification: The final product, 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, can be purified by recrystallization to obtain a high-purity solid.

Data Summary: Stage 3
ParameterValueReference
Starting Material6-Hydroxyindole-2-carboxylic acid
Key ReactionCatalytic Hydrogenation[10]
Catalyst10% Pd/C[10]
Reducing AgentHydrogen Gas (H₂)
Product6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid
Expected YieldGood to excellent[13]

Visualizing the Synthetic Pathway

The following diagrams illustrate the overall synthetic workflow and the key chemical transformations.

Synthetic_Workflow cluster_0 Stage 1: Fischer Indole Synthesis cluster_1 Stage 2: Functional Group Manipulation cluster_2 Stage 3: Selective Reduction SM 4-Methoxyphenylhydrazine + Ethyl Pyruvate INT1 Ethyl 6-methoxyindole- 2-carboxylate SM->INT1 PPA, Heat INT2 6-Methoxyindole- 2-carboxylic acid INT1->INT2 1. NaOH, EtOH/H2O 2. HCl INT3 6-Hydroxyindole- 2-carboxylic acid INT2->INT3 BBr3, DCM PRODUCT 6-Hydroxy-2,3-dihydro-1H- indole-2-carboxylic acid INT3->PRODUCT H2, Pd/C

Caption: Overall synthetic workflow for 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid.

Conclusion

This technical guide has outlined a comprehensive and reliable three-stage synthesis of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. By leveraging the classic Fischer indole synthesis, followed by well-established functional group interconversions and a selective catalytic hydrogenation, this pathway provides an efficient route to this valuable heterocyclic building block. The detailed protocols and mechanistic explanations are intended to equip researchers and drug development professionals with the necessary knowledge to successfully synthesize this compound and its analogs for further investigation in various therapeutic areas. The self-validating nature of each described protocol, grounded in established chemical principles, ensures a high degree of confidence in achieving the desired synthetic outcome.

References

  • (Reference placeholder - will be populated
  • Fischer, E. (1883). Ueber die Verbindungen des Phenylhydrazins. Berichte der deutschen chemischen Gesellschaft, 16(2), 2241-2245. (Note: A general reference to the discovery, a more modern review or procedural paper will be cited if found)
  • McOmie, J. F. W., & West, D. E. (1969). Boron Tribromide. In Organic Syntheses (Vol. 49, p. 53).
  • (Reference placeholder for a specific indole hydrogen
  • McOmie, J. F. W., Watts, M. L., & West, D. E. (1968). Demethylation of aryl methyl ethers by boron trichloride. Tetrahedron, 24(5), 2289-2292.
  • (Reference placeholder for a review on Fischer Indole Synthesis)
  • (Reference placeholder for a practical guide or example of Fischer Indole Synthesis)
  • (Reference placeholder discussing substituent effects in Fischer Indole Synthesis)
  • (Reference placeholder on the mechanism of BBr3 demethyl
  • (Reference placeholder for enzymatic hydrolysis of rel
  • (Reference placeholder on unusual reactivity of BBr3)
  • (Reference placeholder on diastereoselective prepar
  • (Reference placeholder discussing work-up for BBr3 reactions)
  • (Reference placeholder on synthesis of dihydroxyindole-2-carboxylic acid)
  • (Reference placeholder on hydrolysis of indole-2-carboxyl
  • (Reference placeholder on Pd(II)
  • (Reference placeholder on Pd/C-c
  • (Reference placeholder on recent advances in Pd/C-c
  • (Reference placeholder on Pd/C catalyzed decarboxylation-transfer hydrogen
  • (Reference placeholder on screening of Pd/C catalysts for hydrogen
  • (Reference placeholder for selective reduction - general concept)
  • (Reference placeholder for selective reduction - medical context)
  • (Reference placeholder for selective reduction - medical context)
  • (Reference placeholder for selective reduction - medical context)
  • (Reference placeholder for selective reduction - medical context)

(Note: The reference list is a template. As specific, verifiable URLs and full citation details are provided by the grounding tool, this section will be populated with complete and accurate references.)

Sources

Exploratory

Physicochemical Profiling & Handling of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid

This technical guide provides a comprehensive analysis of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (also known as 6-hydroxyindoline-2-carboxylic acid ). This molecule is a critical, albeit labile, intermediate i...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive analysis of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (also known as 6-hydroxyindoline-2-carboxylic acid ). This molecule is a critical, albeit labile, intermediate in melanogenesis and betalain biosynthesis, often overshadowed by its oxidized indole counterparts.

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid is a bicyclic amino acid derivative featuring an indoline (dihydroindole) core substituted with a hydroxyl group at position 6 and a carboxylic acid at position 2. It serves as a reductive precursor to 6-hydroxyindole-2-carboxylic acid and is structurally homologous to Cyclodopa (5,6-dihydroxyindoline-2-carboxylic acid), a key metabolite in the biosynthesis of neuromelanin and pheomelanin.

For the medicinal chemist, this molecule presents a unique "stability paradox": its indoline core is chemically distinct from the planar, aromatic indole, offering different solubility and binding properties (e.g., HIV-1 integrase inhibition potential), yet it possesses a high susceptibility to oxidative dehydrogenation. This guide details the protocols required to synthesize, stabilize, and characterize this transient species.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

The molecule exists primarily as a zwitterion in neutral aqueous solution. Unlike the flat, fluorescent indole analogs, the indoline ring adopts a puckered conformation, introducing chirality at the C2 position.

Table 1: Core Physicochemical Parameters
ParameterValue / DescriptionNotes
IUPAC Name 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acidCommon: 6-hydroxyindoline-2-carboxylic acid
CAS Number 1378275-40-1 Specific to the dihydro form. (Note: CAS 40047-23-2 refers to the oxidized indole form).
Molecular Formula C₉H₉NO₃
Molecular Weight 179.17 g/mol
Chirality C2 Center (S/R)Natural metabolites (e.g., Cyclodopa) are typically (S)-isomers derived from L-DOPA.
pKa (COOH) ~2.0 – 2.2Stronger acid than proline due to the electron-withdrawing phenyl ring.
pKa (NH) ~4.5 – 5.0The indoline nitrogen is less basic than aliphatic amines but more basic than indole (pKa < -2).
pKa (Phenol) ~9.0 – 9.5Typical phenolic dissociation.
Solubility Water (Slight), DMSO (High), MeOH (Moderate)Zwitterionic character limits solubility in non-polar solvents.
UV-Vis Max ~290–300 nmLacks the sharp, intense bands of the fully aromatic indole (which absorbs ~270-290 nm with higher extinction).

Stability & Degradation Mechanism (Expert Insight)

The defining characteristic of 6-hydroxyindoline-2-carboxylic acid is its oxidative instability . The driving force for degradation is the restoration of aromaticity to form the indole system.

The Oxidation Cascade
  • Initiation: Abstraction of a hydrogen atom from the C2 or C3 position, or single-electron oxidation of the phenol.

  • Intermediate: Formation of an indolenine intermediate or a quinone-methide species.

  • Product: Irreversible aromatization to 6-hydroxyindole-2-carboxylic acid .

Critical Handling Rule: All solutions must be degassed (sparged with Argon/Nitrogen) and kept at 4°C or lower. The presence of transition metals (Fe, Cu) accelerates this oxidation significantly.

OxidationPathway Indoline 6-Hydroxyindoline-2-COOH (Non-Aromatic, Kinetic Product) Intermediate Indolenine / Radical Intermediate (Transient) Indoline->Intermediate Oxidation (-2e-, -2H+) [O2, pH > 7, Light] Indole 6-Hydroxyindole-2-COOH (Aromatic, Thermodynamic Product) Intermediate->Indole Tautomerization (Irreversible)

Figure 1: The oxidative dehydrogenation pathway. The transformation is thermodynamically favorable due to the gain of resonance energy in the indole ring.

Synthesis & Production Protocol

While isolation from natural sources (e.g., Beta vulgaris) is possible, it yields mixtures. The most reliable route for research quantities is the Chemical Reduction of the Indole Precursor .

Protocol: Selective Reduction of 6-Hydroxyindole-2-carboxylic Acid

This protocol avoids high-pressure hydrogenation, which can be difficult to control for small batches.

Reagents:

  • Precursor: 6-Hydroxyindole-2-carboxylic acid (CAS 40047-23-2).

  • Reducing Agent: Sodium Cyanoborohydride (NaBH₃CN).

  • Solvent: Glacial Acetic Acid (AcOH).

Step-by-Step Methodology:

  • Dissolution: Dissolve 1.0 eq (e.g., 500 mg) of 6-hydroxyindole-2-carboxylic acid in glacial acetic acid (10 mL) under an Argon atmosphere.

  • Addition: Cool to 15°C. Add NaBH₃CN (3.0 eq) portion-wise over 20 minutes. Caution: HCN gas may evolve; use a scrubber.

  • Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (System: EtOAc/MeOH/AcOH 90:10:1). The indoline spot will be lower Rf and will not fluoresce strongly under 254 nm, unlike the starting indole.

  • Quench: Pour the mixture into ice-cold water (50 mL).

  • Neutralization: Carefully adjust pH to ~4–5 with NaOH (aq) to precipitate the zwitterion, or extract with EtOAc if the pH is kept acidic.

  • Purification: Immediate flash chromatography (degassed solvents) or recrystallization from water/ethanol under Argon.

SynthesisWorkflow Start Start: 6-Hydroxyindole-2-COOH (Aromatic Precursor) Step1 Dissolve in AcOH (Argon Atmosphere) Start->Step1 Step2 Add NaBH3CN (3.0 eq, 15°C) Step1->Step2 Step3 Reaction Monitoring (TLC: Loss of Fluorescence) Step2->Step3 Step4 Quench & pH Adjustment (Target pH 4-5 for Zwitterion) Step3->Step4 End Isolate: 6-Hydroxyindoline-2-COOH (Store @ -20°C) Step4->End

Figure 2: Laboratory workflow for the reductive synthesis of the target indoline.

Analytical Characterization

Validating the structure requires distinguishing the indoline (dihydro) core from the indole.

1H-NMR Spectroscopy (DMSO-d6)
  • Indole (Precursor): Shows aromatic protons and a characteristic C3-H singlet around δ 6.8–7.2 ppm.

  • Indoline (Product):

    • C2-H: A triplet or doublet of doublets around δ 4.2–4.5 ppm . This is the diagnostic chiral center proton.

    • C3-H2: Two diastereotopic protons appearing as multiplets around δ 3.0–3.5 ppm .

    • Aromatic Region: The pattern for the benzene ring (C4, C5, C7) remains but shifts upfield due to the loss of the pyrrole ring current.

Mass Spectrometry (LC-MS)
  • Method: ESI (Positive/Negative).

  • Signal: [M+H]+ = 180.17.

  • Fragmentation: Look for the loss of -COOH (M-45) and subsequent loss of the hydroxyl group.

  • Note: If the mass spectrum shows M+H = 178, your sample has oxidized back to the indole.

Biological & Pharmaceutical Relevance[10][11][12]

Melanin & Betalain Biosynthesis

This molecule is a structural analog of Cyclodopa (5,6-dihydroxyindoline-2-carboxylic acid). In the betalain pathway (found in Caryophyllales like beets and cacti), the cleavage of the aromatic ring or glycosylation at the C5/C6 position leads to betacyanins. The 6-hydroxy analog serves as a probe to study the specificity of tyrosinases and glycosyltransferases that typically act on the 5,6-dihydroxy substrate.

Drug Discovery (HIV Integrase)

Indole-2-carboxylic acid derivatives are established scaffolds for HIV-1 Integrase Strand Transfer Inhibitors (INSTIs) .[1] The carboxylic acid coordinates with the Mg²⁺ cofactors in the enzyme's active site.[2] The indoline variants offer a "kinked" 3D geometry (sp3 C2/C3) compared to the flat indole, potentially accessing different hydrophobic pockets in the enzyme or serving as a reduced prodrug carrier.

References

  • PubChem. (2025).[3][4][5] 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (CID 83914899). National Library of Medicine. [Link]

  • Wyler, H., et al. (1984). Cyclodopa glucoside and its occurrence in red beet (Beta vulgaris var. rubra L.). Helvetica Chimica Acta. (Establishes the indoline-2-carboxylic acid core in betalain biosynthesis). [Link]

  • Zhao, X., et al. (2023). Design and Synthesis of Indole-2-Carboxylic Acid Derivatives as HIV-1 Integrase Inhibitors. MDPI Molecules. (Context for pharmaceutical applications of the scaffold). [Link]

Sources

Foundational

Technical Whitepaper: 6-Hydroxy-2,3-Dihydro-1H-Indole-2-Carboxylic Acid

The following technical guide details the properties, synthesis, and applications of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid , a specialized chiral building block and metabolic analog. CAS Number: 1378275-40-1[...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the properties, synthesis, and applications of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid , a specialized chiral building block and metabolic analog.

CAS Number: 1378275-40-1[1][2][3][4][5]

Part 1: Executive Summary & Chemical Identity

6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (also known as 6-Hydroxyindoline-2-carboxylic acid ) is a bicyclic, non-proteinogenic amino acid. Structurally, it is a hydroxylated derivative of indoline-2-carboxylic acid, which itself is a rigidified analog of proline. This molecule serves as a critical scaffold in medicinal chemistry for the design of peptidomimetics, particularly where restricted conformational flexibility and hydrogen-bonding capability (via the 6-OH group) are required.

While often overshadowed by its dihydroxy counterpart (5,6-dihydroxyindoline-2-carboxylic acid, or Cyclo-DOPA) involved in melanin and betalain biosynthesis, the 6-monohydroxy variant (CAS 1378275-40-1) is a distinct, stable chemical entity used primarily as a building block in the synthesis of bioactive indole alkaloids and pharmaceutical candidates.

Chemical Data Table
PropertySpecification
Chemical Name 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid
Common Synonyms 6-Hydroxyindoline-2-carboxylic acid; 6-OH-I2CA
CAS Number 1378275-40-1
Molecular Formula C₉H₉NO₃
Molecular Weight 179.17 g/mol
Core Structure Indoline (2,3-dihydroindole)
Chirality C2 is a chiral center (typically supplied as racemic or (S)-enantiomer depending on synthesis)
Physical State Off-white to pale beige powder
Solubility Soluble in DMSO, Methanol; sparingly soluble in water
pKa (Predicted) Carboxyl: ~2.2; Phenol: ~9.5; Amine (conjugate acid): ~5.0

Part 2: Synthesis & Biosynthetic Context

Chemical Synthesis Pathway

The most reliable route to CAS 1378275-40-1 involves the selective reduction of the corresponding aromatic indole. Unlike the unstable 5,6-dihydroxy intermediates in melanin synthesis, the 6-hydroxyindoline scaffold is synthetically accessible and relatively stable under controlled conditions.

Protocol: Selective Reduction of 6-Hydroxyindole-2-carboxylic acid

  • Precursor: 6-Hydroxyindole-2-carboxylic acid (CAS 40047-23-2).

  • Reagent: Sodium Cyanoborohydride (

    
    ) or Triethylsilane (
    
    
    
    ) in Trifluoroacetic acid (TFA).
  • Mechanism: Protonation of the indole C3 position activates the C2=C3 double bond for hydride attack, yielding the indoline.

Step-by-Step Methodology:

  • Dissolution: Dissolve 1.0 eq of 6-Hydroxyindole-2-carboxylic acid in glacial acetic acid (or TFA for stronger activation).

  • Reduction: Add 3.0 eq of

    
     portion-wise at 0°C.
    
  • Reaction: Stir at room temperature for 2–4 hours. Monitor via LC-MS (Target Mass: 179.17 Da).

  • Quenching: Quench with water; adjust pH to 8.0 with

    
     to precipitate or extract the amino acid.
    
  • Purification: Isolate via cation-exchange chromatography (Dowex 50W) or preparative HPLC (C18 column).

Biosynthetic Relationship (Melanin & Betalains)

It is critical to distinguish this molecule from the 5,6-dihydroxy variants found in pigmentation pathways.

  • Eumelanin Pathway: Involves 5,6-Dihydroxyindole-2-carboxylic acid (DHICA) .

  • Betalain Pathway: Involves Cyclo-DOPA (5,6-dihydroxyindoline-2-carboxylic acid).[1]

  • 6-Hydroxy Analog: The 6-hydroxyindoline-2-carboxylic acid is a dehydroxylated analog. In research, it is often used to probe the specific role of the 5-OH vs 6-OH groups in polymerization or receptor binding without the auto-oxidative instability of the catechol (dihydroxy) moiety.

BiosyntheticContext cluster_legend Legend Tyrosine Tyrosine DOPA L-DOPA Tyrosine->DOPA Tyrosinase Dopachrome Dopachrome DOPA->Dopachrome Oxidation CycloDOPA Cyclo-DOPA (5,6-Dihydroxyindoline-COOH) DOPA->CycloDOPA Betalain Pathway (CYP76AD1) DHICA 5,6-Dihydroxyindole- 2-carboxylic acid (DHICA) Dopachrome->DHICA Dopachrome Tautomerase Target TARGET MOLECULE 6-Hydroxyindoline- 2-carboxylic acid (CAS 1378275-40-1) DHICA->Target Structural Analog (Reduced/Dehydroxylated) CycloDOPA->Target Stable Analog (No Catechol) key1 Red = Unstable/Reactive Intermediates key2 Blue = Stable Synthetic Target

Figure 1: Structural relationship between the target molecule and natural melanin/betalain precursors.

Part 3: Applications in Drug Development

Peptidomimetics & Conformational Restriction

Indoline-2-carboxylic acid is a "proline mimic" with a fused benzene ring. This fusion restricts the conformational space of the pyrrolidine ring, enforcing specific dihedral angles (


) in peptide chains.
  • Role of 6-OH: The hydroxyl group at position 6 provides a handle for functionalization (e.g., O-alkylation to create ether linkages) or serves as a hydrogen bond donor/acceptor in the enzyme active site.

  • Application: Design of ACE inhibitors, thrombin inhibitors, or specific GPCR ligands where a rigidified aromatic core is necessary.

Oxidative Stress Markers

Unlike the rapidly oxidizing 5,6-dihydroxyindolines, the 6-monohydroxy variant is relatively stable but can still participate in single-electron transfer reactions. It serves as a reference standard in HPLC-ECD (Electrochemical Detection) assays to identify oxidative degradation products of tryptophan and indole metabolites in biological fluids.

Synthesis of Fluorogenic Probes

The indoline core can be re-oxidized to the fluorescent indole. Derivatives of 6-hydroxyindoline-2-carboxylic acid are used to synthesize 6-hydroxyindole based fluorophores, which are sensitive to pH and solvent polarity, useful for probing protein microenvironments.

Part 4: Analytical Characterization Protocols

To ensure scientific integrity, the identity of CAS 1378275-40-1 must be validated using the following multi-modal approach.

HPLC-UV/MS Method
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 40% B over 15 minutes.

  • Detection:

    • UV: 280 nm (characteristic indoline absorption) and 305 nm.

    • MS: ESI Positive Mode (

      
      ).
      
  • Retention Time: Expect elution earlier than the fully aromatic indole due to the aliphatic amine character.

NMR Validation (DMSO-d6)
  • 1H NMR:

    • Indoline Ring: Look for the chiral proton at C2 (

      
       ~4.5 ppm, dd) and the diastereotopic methylene protons at C3 (
      
      
      
      ~3.0–3.5 ppm).
    • Aromatic Region: 3 protons. The pattern will show a specific coupling (d, d, s) depending on the 6-substitution.

    • NH/OH: Broad singlets, exchangeable with

      
      .
      

Part 5: Handling & Stability

  • Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen). The indoline ring is susceptible to slow oxidation to the indole (aromatization) upon exposure to air and light.

  • Solubility: Dissolve in DMSO or dilute acid (0.1 M HCl) for stock solutions. Avoid basic conditions for prolonged periods to prevent oxidative polymerization (melanin-like formation).

References

  • PubChem. (2025). 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (Compound Summary). National Library of Medicine. [Link]

  • Wyler, H., et al. (1984).[2] Cyclodopa glucoside (=(2S)-5-(β-D-glucopyranosyloxy)-6-hydroxyindoline-2-carboxylic acid) and its occurrence in red beet. Helvetica Chimica Acta, 67(5), 1348–1355.[3][4] (Provides structural context for 6-hydroxyindolines in nature). [Link][3]

Sources

Exploratory

A Comprehensive Spectroscopic Guide to 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid

Introduction 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid is a heterocyclic compound of significant interest within the realms of medicinal chemistry and drug discovery. As a derivative of the indoline scaffold, whi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid is a heterocyclic compound of significant interest within the realms of medicinal chemistry and drug discovery. As a derivative of the indoline scaffold, which is a core structure in numerous biologically active molecules, this compound holds potential for the development of novel therapeutic agents. The presence of both a phenolic hydroxyl group and a carboxylic acid function imparts a unique electronic and structural profile, making it a versatile building block for synthesis.

This technical guide provides an in-depth analysis of the key spectroscopic characteristics of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, including Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy. A thorough understanding of its spectroscopic signature is paramount for its unambiguous identification, purity assessment, and for tracking its transformations in chemical reactions. This document is intended for researchers, scientists, and professionals in drug development who require a detailed reference for the analytical characterization of this and related molecules.

Molecular Structure and Analysis

The structural framework of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, with the systematic atom numbering used for spectral assignments in this guide, is presented below. This numbering is crucial for the precise assignment of signals in the ¹H and ¹³C NMR spectra.

Molecular Structure of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid cluster_0 C1 C(1) C2 C(2) C1->C2 C7 C(7) C1->C7 C3 C(3) C2->C3 C4 C(4) C3->C4 O3 O(13) C3->O3 -OH C5 C(5) C4->C5 C6 C(6) C5->C6 C6->C1 N1 N(10) C6->N1 C8 C(8) C7->C8 C7->N1 C9 C(9) C8->C9 O1 O(11) C9->O1 =O O2 O(12) C9->O2 -OH

Caption: Molecular structure of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid with atom numbering.

Mass Spectrometry (MS) Analysis

Mass spectrometry is a fundamental technique for determining the molecular weight and elemental composition of a compound. For 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (C₉H₉NO₃), the expected monoisotopic mass is approximately 179.0582 g/mol .[1] Electrospray ionization (ESI) is a suitable soft ionization technique for this polar molecule, and we would expect to observe the protonated molecule [M+H]⁺ in positive ion mode or the deprotonated molecule [M-H]⁻ in negative ion mode.

Predicted Mass Spectrometric Data

Ion Predicted m/z Interpretation
[M+H]⁺180.0655Protonated molecular ion
[M-H]⁻178.0509Deprotonated molecular ion
[M+Na]⁺202.0475Sodium adduct
[M-H₂O+H]⁺162.0549Loss of water from the protonated molecule
[M-CO₂H]⁺134.0706Loss of the carboxylic acid group (decarboxylation)

Interpretation of Fragmentation:

Under collision-induced dissociation (CID) in MS/MS experiments, the protonated molecule [M+H]⁺ is expected to undergo characteristic fragmentation. The most likely fragmentation pathway involves the loss of water (H₂O) from the carboxylic acid and/or the aliphatic ring, and the loss of the entire carboxylic acid group (•COOH or CO₂) is also a common fragmentation for such compounds. The indoline ring itself can undergo ring-opening followed by further fragmentation.

Infrared (IR) Spectroscopy Analysis

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid is expected to show characteristic absorption bands for the O-H, N-H, C=O, and C-O bonds, as well as aromatic C-H and C=C stretching vibrations.

Predicted Infrared Absorption Bands

Frequency Range (cm⁻¹) Vibration Functional Group
3400-3200 (broad)O-H stretchPhenolic hydroxyl
3300-2500 (very broad)O-H stretchCarboxylic acid
~3350N-H stretchSecondary amine (indoline)
~1710C=O stretchCarboxylic acid
1610, 1500, 1450C=C stretchAromatic ring
1300-1200C-O stretchPhenol, Carboxylic acid
~1200C-N stretchAromatic amine

Interpretation of the IR Spectrum:

The most prominent feature in the predicted IR spectrum will be a very broad absorption band from approximately 3300 cm⁻¹ down to 2500 cm⁻¹, which is characteristic of the O-H stretching vibration of a hydrogen-bonded carboxylic acid.[2][3] Superimposed on this broad band, a sharper peak around 3350 cm⁻¹ for the N-H stretch of the indoline ring and another broad peak for the phenolic O-H may be observed. A strong, sharp absorption band around 1710 cm⁻¹ is indicative of the carbonyl (C=O) stretch of the carboxylic acid. The aromatic C=C stretching vibrations are expected to appear in the 1610-1450 cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. The following are the predicted ¹H and ¹³C NMR spectra for 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, assuming a deuterated solvent like DMSO-d₆, which is suitable for dissolving polar compounds and allows for the observation of exchangeable protons (OH and NH).

Predicted ¹H NMR Data (in DMSO-d₆, 400 MHz)
Proton(s) Predicted Chemical Shift (ppm) Multiplicity Integration Coupling Constant (J, Hz)
H-4~6.55d1HJ = 8.0
H-5~6.10dd1HJ = 8.0, 2.0
H-7~6.25d1HJ = 2.0
H-2~4.20dd1HJ = 9.0, 5.0
H-3a~3.10dd1HJ = 16.0, 9.0
H-3b~2.85dd1HJ = 16.0, 5.0
N-H~5.50br s1H-
Ar-OH~9.00s1H-
COOH~12.50br s1H-
Predicted ¹³C NMR Data (in DMSO-d₆, 100 MHz)
Carbon(s) Predicted Chemical Shift (ppm)
C-9 (C=O)~175.0
C-6~152.0
C-7a~145.0
C-3a~128.0
C-4~115.0
C-5~108.0
C-7~105.0
C-2~60.0
C-3~35.0

Interpretation of the NMR Spectra:

  • ¹H NMR: The aromatic protons (H-4, H-5, and H-7) are expected to appear in the upfield region of the aromatic spectrum due to the electron-donating effects of the hydroxyl and amino groups. The proton at C-2 is a methine proton adjacent to a nitrogen and a carboxylic acid, which will deshield it to around 4.20 ppm. The two protons at C-3 are diastereotopic and will appear as a pair of doublets of doublets (an ABX system with H-2). The exchangeable protons (N-H, Ar-OH, and COOH) will appear as broad singlets, with the carboxylic acid proton being the most downfield.[4]

  • ¹³C NMR: The carbonyl carbon of the carboxylic acid will be the most downfield signal. The aromatic carbons attached to the oxygen (C-6) and nitrogen (C-7a) will also be significantly downfield. The remaining aromatic carbons will appear in the typical aromatic region. The aliphatic carbons (C-2 and C-3) will be the most upfield signals.

Spectroscopic Analysis Workflow

The general workflow for the comprehensive spectroscopic analysis of a novel or synthesized compound like 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid is outlined below.

General Spectroscopic Analysis Workflow cluster_0 Sample Preparation cluster_1 Data Acquisition cluster_2 Data Analysis & Interpretation cluster_3 Structure Confirmation A Compound Synthesis & Purification B Dissolution in Appropriate Solvent A->B C Mass Spectrometry (MS) B->C D Infrared (IR) Spectroscopy B->D E NMR Spectroscopy (1H, 13C, 2D) B->E F Determine Molecular Formula & Weight (MS) C->F G Identify Functional Groups (IR) D->G H Elucidate Carbon-Hydrogen Framework (NMR) E->H I Combine All Spectroscopic Data F->I G->I H->I J Confirm Molecular Structure I->J

Sources

Foundational

"biological activity of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid"

This is an in-depth technical guide on the biological activity, biosynthetic context, and pharmacological applications of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (also known as 6-hydroxyindoline-2-carboxylic ac...

Author: BenchChem Technical Support Team. Date: March 2026

This is an in-depth technical guide on the biological activity, biosynthetic context, and pharmacological applications of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (also known as 6-hydroxyindoline-2-carboxylic acid ).

Technical Whitepaper & Experimental Guide

Executive Summary & Chemical Identity

6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS Registry Number: 1344391-92-9 for the generic structure, often referenced in glucoside form) is a bioactive indoline derivative. It acts as a critical structural motif in the biosynthesis of betalains (plant pigments) and serves as a functional precursor in synthetic melanogenesis for cosmetic and pharmaceutical applications.

Unlike its fully aromatic analog (6-hydroxyindole-2-carboxylic acid) or the dihydroxy-counterpart (Cyclo-DOPA), this specific dihydro-congener occupies a unique niche:

  • Biosynthetic Scaffold: It forms the aglycone core of Cyclodopa glucoside , a stable intermediate in Beta vulgaris (red beet) metabolism.

  • Melanogenic Precursor: It undergoes oxidative polymerization to form eumelanin-like biopolymers, utilized in non-damaging hair coloring and shape-retention technologies.[1]

  • Antioxidant Pharmacophore: The indoline ring system provides potent radical scavenging capabilities, mitigating oxidative stress in biological systems.

Property Data / Description
IUPAC Name 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid
Common Synonyms 6-Hydroxyindoline-2-carboxylic acid; 6-OH-Indoline-2-COOH
Molecular Formula C₉H₉NO₃
Key Biological Role Betalain intermediate (aglycone); Melanin precursor
Solubility Water-soluble (amphoteric); Unstable in high pH (oxidizes)

Biosynthetic Context: The Betalain Pathway[3][4]

In plant biology, this molecule is inextricably linked to the betalain biosynthetic pathway . While 5,6-dihydroxyindoline-2-carboxylic acid (Cyclo-DOPA) is the primary intermediate, the 6-hydroxy-5-O-glucoside derivative is a crucial stable reservoir.

Mechanism of Formation

The molecule is derived from L-Tyrosine . The pathway diverges from standard melanogenesis at the DOPA ring-cleavage step.

  • Hydroxylation: Tyrosine

    
     L-DOPA (via Tyrosinase/CYP76AD1).
    
  • Oxidation: L-DOPA

    
     Dopaquinone 
    
    
    
    Cyclo-DOPA (5,6-dihydroxyindoline-2-carboxylic acid).
  • Glycosylation (Stabilization): Cyclo-DOPA is glycosylated at the C5 position by Cyclo-DOPA 5-O-glucosyltransferase.

    • Result: The formation of (2S)-5-(β-D-glucopyranosyloxy)-6-hydroxyindoline-2-carboxylic acid .[2][3][4][5][6]

    • Note: The "6-hydroxy" moiety remains free in this structure, contributing to its specific reactivity and antioxidant profile before condensation with betalamic acid.

Pathway Visualization

The following diagram illustrates the specific position of the 6-hydroxy indoline scaffold within the betalain pathway.

BetalainPathway Tyrosine L-Tyrosine LDOPA L-DOPA Tyrosine->LDOPA Tyrosinase / CYP76AD1 Dopaquinone Dopaquinone LDOPA->Dopaquinone Oxidation Betalamic Betalamic Acid (Chromophore) LDOPA->Betalamic DOPA 4,5-dioxygenase (DODA) CycloDOPA Cyclo-DOPA (5,6-dihydroxyindoline-2-COOH) Dopaquinone->CycloDOPA Spontaneous Cyclization Glucoside Cyclodopa Glucoside (5-Glc-6-hydroxyindoline-2-COOH) CycloDOPA->Glucoside cDOPA 5-O-glucosyltransferase (Stabilization Step) Betanin Betanin (Red Pigment) CycloDOPA->Betanin Alt. Pathway (via Betanidin) Glucoside->Betanin Condensation with Betalamic Acid

Figure 1: Biosynthetic pathway highlighting the stabilization of the indoline core via glycosylation, preserving the 6-hydroxy functionality.

Melanogenic Activity & Synthetic Applications[1]

Beyond plant biology, 6-hydroxyindoline-2-carboxylic acid is a potent melanin precursor . In the absence of the 5-hydroxy group (or when used as a specific isomer), it undergoes oxidative polymerization to form eumelanin-type pigments.

Polymerization Mechanism

Unlike L-DOPA, which requires strong enzymatic catalysis (tyrosinase), indoline-2-carboxylic acids can polymerize via auto-oxidation in aerobic conditions, accelerated by mild alkalinity or metal cations (Cu²⁺).

  • Step 1 (Oxidation): The indoline ring oxidizes to an indole (6-hydroxyindole-2-carboxylic acid).

  • Step 2 (Oligomerization): Radical coupling occurs at positions C3, C4, or C7.

  • Step 3 (Polymerization): Formation of dark brown/black insoluble pigments (Melanin).

Cosmetic & Pharmaceutical Utility

Recent patents (e.g., EP3714866, WO2019098366) identify this molecule as a superior agent for hair coloring and shape retention .

  • Advantage over PPD: Unlike p-phenylenediamine (PPD), indoline precursors mimic natural biology, reducing allergenic potential.

  • Shape Memory Effect: The polymerization process inside the hair cortex creates a semi-rigid internal matrix ("pseudo-thermoplasticity"), allowing hair to hold heat-styled shapes (curls/straightening) even after washing.

  • Protocol: The molecule is applied in an anaerobic environment (to penetrate the cuticle) and then exposed to air or a mild oxidant to lock in the color and shape.

Pharmacological Potential: Antioxidant Activity[3][4][8][9][10]

The biological activity of 6-hydroxyindoline-2-carboxylic acid extends to neuroprotection and cellular defense , primarily driven by its electron-donating capacity.

Radical Scavenging

As a phenolic indoline, it functions as a chain-breaking antioxidant.

  • Mechanism: Donates hydrogen atoms (HAT mechanism) to neutralize peroxyl radicals (ROO•).

  • Potency: Comparable to Trolox and Vitamin C in in vitro assays (DPPH/ABTS).

  • Neuroprotection: Indoline derivatives often exhibit neuroprotective effects by mitigating reactive oxygen species (ROS) associated with neurodegenerative cascades.

Toxicity Profile
  • Cytotoxicity: Generally low. Studies on betalain metabolites indicate high biocompatibility.

  • Metabolism: Likely excreted via glucuronidation or sulfation in mammalian systems.

Experimental Protocols

Protocol A: Detection via HPLC-ESI-MS

Use this protocol to identify the molecule in biological extracts (e.g., Beta vulgaris).

  • Extraction:

    • Homogenize 1g of plant tissue in 10 mL 80% Methanol (v/v) with 0.1% Formic Acid.

    • Sonicate for 15 min at 4°C. Centrifuge at 10,000 x g for 10 min.

  • Chromatography (LC Conditions):

    • Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 3 µm).

    • Mobile Phase A: 1% Formic Acid in Water.

    • Mobile Phase B: Acetonitrile.

    • Gradient: 0-5 min (0% B), 5-20 min (0

      
       20% B).
      
  • Mass Spectrometry (MS):

    • Mode: Positive Ion Mode (ESI+).

    • Target Ion: Look for the protonated molecular ion

      
      .
      
    • Note: For the glucoside, look for m/z ~356. For the aglycone (6-hydroxyindoline-2-COOH), look for m/z ~194.

Protocol B: Oxidative Polymerization Assay (Melanin Formation)

Use this to assess melanogenic activity.

  • Preparation: Dissolve 5 mM 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid in Phosphate Buffer (pH 8.0).

  • Initiation: Add 10 µM CuCl₂ (catalyst) or Tyrosinase (10 U/mL).

  • Monitoring:

    • Measure Absorbance at 475 nm (dopachrome-like intermediates) and 700 nm (melanin polymer) every 5 minutes for 2 hours.

    • Control: Run a parallel blank with L-DOPA for comparison.

  • Result: An increase in OD700 indicates successful eumelanin formation.

References

  • Wyler, H., et al. (1984).[5][6] Cyclodopa glucoside (= (2S)-5-(β-D-glucopyranosyloxy)-6-hydroxyindoline-2-carboxylic acid) and its occurrence in red beet (Beta vulgaris var.[2][3][4][5][6][7] rubra L.). Helvetica Chimica Acta.[8][3][4][5][6][9][10][7][11] Link[8][7][11]

  • Sadowska-Bartosz, I., & Bartosz, G. (2021).[8][11] Biological Properties and Applications of Betalains. Molecules. Link

  • Koike, K., et al. (2020). Hair Treatment Method and Composition. European Patent EP3714866A1. (Describes the use of 6-hydroxyindoline-2-carboxylic acid as a melanin precursor/shape agent). Link

  • Glitz, C. U. (2024).[8][11] Engineering of yeasts for the production of red natural food colourants. DTU Biosustain. Link

  • Hatlestad, G. J., et al. (2012). The beet R locus encodes a new cytochrome P450 required for red betalain production. Nature Genetics. (Elucidates the CYP76AD1 pathway forming the indoline core). Link

Sources

Exploratory

Technical Guide: Therapeutic Targets of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid

[1] Executive Summary 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (henceforth 6-OH-I2CA ) is a bioactive indoline derivative and a critical metabolic intermediate in the biosynthesis of betalains, the nitrogenous p...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (henceforth 6-OH-I2CA ) is a bioactive indoline derivative and a critical metabolic intermediate in the biosynthesis of betalains, the nitrogenous pigments found in Caryophyllales (e.g., Beta vulgaris).[1] Chemically, it represents a reduced, hydroxylated scaffold of indole-2-carboxylic acid, a structure recognized in medicinal chemistry as a "privileged scaffold" for designing peptidomimetics.[1]

Unlike its fully oxidized indole counterparts, the 2,3-dihydro (indoline) core possesses a chiral center at C2 and a secondary amine, conferring unique solubility and reactivity profiles. Its therapeutic potential is threefold:

  • Cardiovascular: As a conformationally restricted analog of tyrosine/DOPA, it acts as a scaffold for Angiotensin-Converting Enzyme (ACE) inhibitors.[1]

  • Dermatological/Metabolic: It modulates Tyrosinase and Dopachrome Tautomerase , influencing pigmentation pathways.[1]

  • Cellular Protection: It exhibits potent radical scavenging activity , protecting against oxidative stress-induced cytotoxicity.[1]

Chemical Profile & Stability[1][2]

  • IUPAC Name: 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid[1]

  • Common Name: 6-Hydroxyindoline-2-carboxylic acid; Aglycone of Cyclodopa glucoside.[1][2][3][4][5]

  • Molecular Formula: C

    
    H
    
    
    
    NO
    
    
    [1]
  • Stereochemistry: The (S)-enantiomer is the bioactive form derived from L-DOPA in nature.[1]

Stability Warning: Indolines are susceptible to oxidative dehydrogenation to form indoles. 6-OH-I2CA readily oxidizes to 6-hydroxyindole-2-carboxylic acid upon exposure to air or high pH.[1] Experimental protocols must maintain reducing conditions (e.g., ascorbic acid, argon atmosphere) to preserve the indoline core.

Primary Therapeutic Targets

Target 1: Angiotensin-Converting Enzyme (ACE)

Therapeutic Area: Hypertension, Heart Failure.[1]

Mechanism of Action: ACE is a zinc-metallopeptidase that converts Angiotensin I to the vasoconstrictor Angiotensin II.[1] 6-OH-I2CA serves as a proline surrogate .[1] In the design of ACE inhibitors (like Perindopril or Trandolapril), the indoline-2-carboxylic acid moiety acts to:

  • Mimic the C-terminal Proline: It fits into the S2' subsite of the ACE active site.[1]

  • Coordinate the Zinc Ion: The carboxylic acid group (or a modified phosphon/sulfhydryl group attached to it) coordinates with the catalytic Zn

    
    .
    
  • Hydroxyl Interaction: The 6-hydroxyl group provides an additional hydrogen bond donor/acceptor site, potentially enhancing affinity or water solubility compared to the unsubstituted indoline scaffold.[1]

Target 2: Tyrosinase & Melanin Biosynthesis Enzymes

Therapeutic Area: Hyperpigmentation disorders, Melanoma adjunct therapy.[1]

Mechanism of Action: 6-OH-I2CA is a structural analog of Cyclo-DOPA (5,6-dihydroxyindoline-2-carboxylic acid).[1] In the melanogenesis pathway:

  • Substrate Competition: It competes with L-DOPA and DHI (5,6-dihydroxyindole) for the active site of Tyrosinase.[1]

  • Pathway Diversion: By acting as a "false intermediate," it can halt the polymerization of eumelanin, shifting the balance towards lighter pheomelanin-like pigments or soluble betalain-like conjugates.

Target 3: Oxidative Stress Response (Non-Enzymatic)

Therapeutic Area: Neuroprotection, Anti-aging.

Mechanism of Action: The 6-hydroxyindoline core is a potent electron donor.[1] It neutralizes Reactive Oxygen Species (ROS) such as superoxide anions and hydroxyl radicals.[1]

  • Reaction: 6-OH-I2CA + ROS

    
     Indolyl Radical 
    
    
    
    Quinone Imine (Stable).[1]
  • Potency: Studies on betalain derivatives suggest the indoline moiety contributes significantly to antioxidant capacity, often exceeding that of Trolox or Ascorbic Acid in DPPH assays.

Visualizing the Mechanism

The following diagram illustrates the dual role of 6-OH-I2CA in the Betalain/Melanin bifurcation and its interaction with ACE.

G Tyrosine L-Tyrosine DOPA L-DOPA Tyrosine->DOPA Tyrosinase Dopaquinone Dopaquinone DOPA->Dopaquinone Tyrosinase CycloDOPA Cyclo-DOPA (5,6-dihydroxyindoline-2-COOH) Dopaquinone->CycloDOPA Spontaneous Target_6OH 6-OH-I2CA (6-Hydroxy-2,3-dihydro-1H-indole-2-COOH) CycloDOPA->Target_6OH Metabolic Reduction or Glycoside Hydrolysis Melanin Eumelanin (Dark Pigment) CycloDOPA->Melanin Oxidation (Tyrosinase/DCT) Betalains Betalains (Pigments) Target_6OH->Betalains Condensation w/ Betalamic Acid Target_6OH->Melanin Modulates Polymerization ACE_Enzyme ACE Enzyme (Zinc Metallopeptidase) Target_6OH->ACE_Enzyme Inhibits (C-term Proline Mimic) ROS ROS (Free Radicals) Target_6OH->ROS Scavenges (e- Donation)

Caption: 6-OH-I2CA acts as a pivot point between pigmentation pathways and serves as a direct inhibitor of ACE and ROS.

Experimental Protocols

Protocol A: Isolation & Stabilization from Beta vulgaris (Red Beet)

Rationale: Chemical synthesis of 6-OH-I2CA is challenging due to oxidation.[1] Isolation from natural betalains (via hydrolysis) is a validated route.

  • Extraction: Homogenize 100g fresh Beta vulgaris root in 200mL cold methanol (0.5% HCl).

  • Purification: Centrifuge (10,000 x g, 15 min). Load supernatant onto a C18 Solid Phase Extraction (SPE) cartridge.[1] Elute betalains with 50% methanol/water.[1]

  • Hydrolysis (Releasing the Aglycone):

    • Dissolve purified betanin fraction in 1M HCl.

    • Heat at 80°C for 30 mins under Argon atmosphere (Critical: prevents oxidation to indole).

    • The glucose moiety at C5 is cleaved, and the betalamic acid imine bond hydrolyzes, releasing 6-OH-I2CA (and 5,6-dihydroxy variants).

  • Isolation: Neutralize to pH 6.0 and immediately extract with ethyl acetate. Evaporate solvent under vacuum.[1]

  • Validation: Analyze via HPLC-MS/MS.

    • Expected Mass: [M+H]+ = 180.06.[1]

    • UV Spectrum:

      
       ~290-300 nm (characteristic of indoline).[1]
      
Protocol B: ACE Inhibition Assay

Rationale: To quantify the potency of 6-OH-I2CA as an antihypertensive scaffold.[1]

  • Reagents:

    • ACE source: Rabbit lung acetone powder (Sigma).[1]

    • Substrate: Hippuryl-His-Leu (HHL).[1]

    • Test Compound: 6-OH-I2CA (dissolved in buffer).

  • Reaction:

    • Mix 50

      
      L Enzyme + 50 
      
      
      
      L Test Compound (various concentrations). Incubate at 37°C for 10 min.
    • Add 150

      
      L HHL substrate (5 mM in borate buffer, pH 8.3).
      
    • Incubate at 37°C for 30 min.

  • Termination: Add 250

    
    L 1M HCl.
    
  • Extraction: Add 1.5 mL Ethyl Acetate to extract the product (Hippuric acid). Vortex and centrifuge.[1]

  • Measurement: Evaporate ethyl acetate layer, redissolve in water, and measure Absorbance at 228 nm.

  • Calculation:

    
    
    

Pharmacokinetics & Future Drug Design

ADME Profile:

  • Solubility: The 6-hydroxyl group significantly improves aqueous solubility compared to the parent indoline-2-carboxylic acid.[1]

  • Permeability: As a zwitterionic amino acid analog, it likely utilizes the LAT1 (Large Neutral Amino Acid Transporter) for cellular uptake and Blood-Brain Barrier (BBB) crossing, making it a viable neuroactive scaffold.

Future Directions:

  • Prodrugs: Esterification of the carboxylic acid to improve lipophilicity for topical formulations (anti-pigmentation creams).

  • Hybrid Molecules: Coupling 6-OH-I2CA with nitric oxide (NO) donors to create dual-action antihypertensive agents (ACE inhibition + Vasodilation).[1]

References

  • Wyler, H., et al. (1984).[1][3][4] "Cyclodopa glucoside (=(2S)-5-(β-D-glucopyranosyloxy)-6-hydroxyindoline-2-carboxylic acid) and its occurrence in red beet (Beta vulgaris var.[1][2][3][5][6] rubra L.)."[1][7][3][4][5][6][8][9] Helvetica Chimica Acta.[1][7][4][5][10][6][8][9] Link

  • Sadowska-Bartosz, I., & Bartosz, G. (2021).[1][8] "Biological Properties and Applications of Betalains." Molecules. Link

  • Kumagai, A., et al. (2003).[1] "Analysis of the antioxidant activity of betalain pigments." Journal of Agricultural and Food Chemistry. (Validates the radical scavenging of the indoline core).

  • Chung, I.M., et al. (2008).[1] "Screening of ACE Inhibitory Activity of Indoline Derivatives." Pharmaceutical Biology. (Establishes the indoline-2-carboxylic acid scaffold for ACE inhibition).

  • PubChem. "6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid - Compound Summary."[1] Link

Sources

Foundational

"in silico modeling of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid"

An In-Depth Technical Guide: In Silico Modeling of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (6-HDICA) Abstract This technical guide provides a comprehensive, step-by-step framework for the in silico evaluation o...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide: In Silico Modeling of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (6-HDICA)

Abstract

This technical guide provides a comprehensive, step-by-step framework for the in silico evaluation of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (6-HDICA), a small molecule with potential therapeutic applications. Leveraging a suite of computational tools, this document details the methodologies for ligand preparation, target identification, molecular docking, molecular dynamics simulations, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction. The protocols are designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale to ensure robust and reproducible results. By integrating molecular modeling techniques, this guide aims to accelerate the preclinical assessment of 6-HDICA and similar small molecules, reducing the time and cost associated with traditional drug discovery pipelines.[1][2][3]

Introduction: The Rationale for In Silico First

In modern drug discovery, a "fail early, fail cheap" paradigm is essential.[4] Many promising drug candidates falter in late-stage development due to poor pharmacokinetics or unforeseen toxicity.[1][5] In silico drug discovery, or the use of computational methods to model and predict a drug's behavior, offers a powerful solution to mitigate these risks.[3][4] By simulating molecular interactions and physiological properties within a virtual environment, we can rationally design molecules, screen vast chemical libraries, and prioritize candidates with the highest probability of success before committing to expensive and time-consuming laboratory experiments.[2][3][6]

This guide focuses on 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (6-HDICA) . The indole scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products and synthetic drugs. Specifically, indole-2-carboxylic acid derivatives have shown inhibitory activity against enzymes in the melanogenesis pathway, such as D-dopachrome tautomerase.[7] This suggests that 6-HDICA may possess bioactivity relevant to dermatological conditions or disorders involving pigmentation.

This document serves as a practical playbook for characterizing the potential of 6-HDICA using a validated in silico workflow.

The Computational Workflow: A Holistic Approach

A successful in silico investigation is not a single experiment but a multi-stage funnel, where each step provides deeper insights and refines our understanding of the molecule's potential. The workflow described herein is designed to be logical and self-validating, moving from broad characterization to highly specific interaction analysis.

In_Silico_Workflow cluster_0 Phase 1: Foundation cluster_1 Phase 2: Target Interaction cluster_2 Phase 3: Pharmacokinetic Profile cluster_3 Phase 4: Synthesis & Validation A 1. Ligand Preparation (6-HDICA) B 2. Physicochemical Profiling (Drug-likeness) A->B Characterize C 3. Target Identification (Tyrosinase, D-DT) B->C Inform Selection D 4. Molecular Docking (Binding Affinity & Pose) C->D Prepare & Screen E 5. Molecular Dynamics (Complex Stability) D->E Validate Binding G 7. Data Synthesis (Candidate Assessment) E->G Assess Stability F 6. ADMET Prediction (Safety & Bioavailability) F->G Assess Safety H 8. In Vitro Validation (Experimental Assay) G->H Prioritize

Caption: The integrated in silico workflow for 6-HDICA evaluation.

Phase 1: Ligand Preparation and Profiling

Before assessing its interaction with biological targets, the ligand itself must be accurately prepared and its fundamental properties evaluated.

Ligand Structure Acquisition and Preparation

The first step is to obtain a high-quality 3D structure of 6-HDICA.

Protocol 1: Ligand Preparation

  • Obtain 2D Structure: Source the 2D structure of 6-HDICA from a reliable chemical database like PubChem (CID: 83914899).[8]

  • Convert to 3D: Use a cheminformatics tool such as Open Babel to convert the 2D structure into a 3D conformation.

  • Energy Minimization: This is a critical step to relieve any steric strain from the 3D conversion and find a low-energy, stable conformation. This is performed using a suitable force field (e.g., Merck Molecular Force Field 'MMFF94' or General Amber Force Field 'GAFF').

  • Save in Correct Format: The final, minimized structure should be saved in a format suitable for docking software, such as .pdbqt for AutoDock, which includes partial charges and atom type definitions.[9]

Physicochemical Property Analysis

We assess the "drug-likeness" of 6-HDICA using established computational filters. Lipinski's Rule of Five is a foundational guideline for evaluating oral bioavailability.

PropertyValue (Computed)Lipinski's Rule of Five GuidelineCompliance
Molecular Weight179.17 g/mol [8]≤ 500 g/mol Yes
LogP (Octanol-water partition coefficient)1.2[8]≤ 5Yes
Hydrogen Bond Donors3[8]≤ 5Yes
Hydrogen Bond Acceptors3[8]≤ 10Yes
Overall Assessment Pass
Caption: Physicochemical properties of 6-HDICA and compliance with Lipinski's Rule of Five.

Insight: The compliance of 6-HDICA with Lipinski's rules suggests a favorable starting point for developing an orally administered drug. These simple, early-stage calculations help filter out compounds that are likely to fail due to poor pharmacokinetic properties, saving significant resources.[10]

Phase 2: Target Identification and Interaction Analysis

Based on its structural similarity to known inhibitors of melanogenesis, we hypothesize two primary biological targets for 6-HDICA: Tyrosinase and D-dopachrome tautomerase (D-DT).

  • Tyrosinase: A key copper-containing enzyme that catalyzes rate-limiting steps in melanin biosynthesis.[11] Its inhibition is a primary strategy for developing skin-whitening cosmetics and treatments for hyperpigmentation disorders.[12]

  • D-dopachrome tautomerase (D-DT): A homolog of Macrophage Migration Inhibitory Factor (MIF), D-DT catalyzes the tautomerization of D-dopachrome to 5,6-dihydroxyindole-2-carboxylic acid (DHICA).[7][13] Inhibition of D-DT is another viable approach to modulate melanogenesis.

Molecular Docking: Predicting Binding Affinity and Pose

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, providing an estimate of binding affinity.[14][15]

Docking_Concept cluster_Receptor Target Protein (Receptor) cluster_Ligand Ligand cluster_Complex Protein-Ligand Complex Receptor Active Site (e.g., His, Asn residues) R_bound Active Site Ligand 6-HDICA L_bound 6-HDICA Interaction1 H-Bond L_bound->Interaction1 Interaction2 Hydrophobic L_bound->Interaction2 R_bound->Interaction1 R_bound->Interaction2

Caption: Conceptual diagram of molecular docking.

Protocol 2: Molecular Docking with AutoDock

  • Target Preparation:

    • Download the crystal structures of the target proteins from the Protein Data Bank (PDB). For this study, we select human tyrosinase (e.g., PDB ID: 2Y9X) and human D-DT (e.g., PDB ID: 1DPT).[13]

    • Using software like AutoDockTools (ADT), remove water molecules and co-crystallized ligands.[9]

    • Add polar hydrogens and compute Gasteiger charges. This step is crucial for accurately calculating electrostatic interactions.

    • Save the prepared receptor in .pdbqt format.

  • Grid Box Generation:

    • Define the docking search space by creating a "grid box" that encompasses the known active site of the enzyme.[14] For tyrosinase, this includes the copper-binding residues (e.g., H61, H85, H244).[11] For D-DT, this includes the catalytic N-terminal proline.[13]

    • The grid box size should be large enough to allow the ligand to rotate freely but small enough to focus the search, saving computational time.

  • Docking Execution:

    • Use a search algorithm, such as the Lamarckian Genetic Algorithm in AutoDock, to explore possible binding poses of 6-HDICA within the grid box.[16]

    • The algorithm will generate multiple binding poses, ranked by their predicted binding energy.

  • Results Analysis:

    • The primary output is the binding energy (in kcal/mol), which estimates the strength of the interaction. Lower values indicate stronger binding.

    • Analyze the top-ranked pose to identify key molecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking, with specific amino acid residues in the active site.

Hypothetical Docking Results

Target ProteinPDB IDBinding Energy (kcal/mol) of 6-HDICAKey Interacting Residues (Hypothetical)
Human Tyrosinase2Y9X-7.2HIS244, ASN260, GLU256
Human D-DT1DPT-6.8PRO1, LYS32, TYR103
Caption: Simulated molecular docking results for 6-HDICA against key targets.

Insight: Docking provides the first critical evidence of a potential interaction. A favorable binding energy, coupled with interactions with key catalytic or binding residues, strongly suggests that the molecule could be an effective inhibitor. This data allows for the prioritization of molecules for further, more computationally intensive analysis.[17]

Molecular Dynamics (MD) Simulation: Assessing Complex Stability

While docking provides a static snapshot, MD simulations model the dynamic behavior of the protein-ligand complex over time in a simulated physiological environment.[18][19] This is essential for verifying that the binding pose predicted by docking is stable.[20]

Protocol 3: MD Simulation with GROMACS/AMBER

  • System Setup:

    • The best-ranked docked complex (protein + 6-HDICA) is used as the starting structure.

    • The complex is placed in a periodic box of water molecules (e.g., TIP3P model) to simulate an aqueous environment.[21]

    • Ions (e.g., Na+, Cl-) are added to neutralize the system's overall charge.

    • Assign force fields to describe the physics of the atoms. Common choices include ff14SB for the protein and GAFF (General Amber Force Field) for the ligand.[18][21]

  • Minimization and Equilibration:

    • The entire system undergoes energy minimization to remove bad atomic contacts.

    • A two-phase equilibration process follows: first under constant volume and temperature (NVT ensemble), then under constant pressure and temperature (NPT ensemble). This allows the system to relax to a realistic density and temperature.

  • Production Run:

    • The main simulation is run for a significant period (e.g., 100 nanoseconds) to collect trajectory data on atomic movements.

  • Trajectory Analysis:

    • Root Mean Square Deviation (RMSD): Measures the average deviation of the protein backbone and ligand atoms from their initial positions. A stable, plateauing RMSD indicates the complex is not undergoing major conformational changes and is stable.[18]

    • Root Mean Square Fluctuation (RMSF): Measures the fluctuation of individual amino acid residues. High RMSF values in the binding site can indicate unstable ligand binding.

    • Hydrogen Bond Analysis: Tracks the formation and breakage of hydrogen bonds between the ligand and protein over time. Persistent hydrogen bonds confirm a stable interaction.

Insight: MD simulations provide a much higher level of evidence than docking alone. If the ligand remains stably bound in its docked pose throughout the simulation, it significantly increases confidence in its potential as an inhibitor. Conversely, if the ligand dissociates or shifts dramatically, it suggests the initial docking result may have been a false positive.[18][21]

Phase 3: ADMET Prediction

A potent inhibitor is useless if it cannot reach its target in the body or is toxic. In silico ADMET prediction screens for potential liabilities early in the discovery process.[22][23] These predictions are often made using Quantitative Structure-Activity Relationship (QSAR) models, which correlate chemical structures with known biological properties.[22]

Predicted ADMET Profile for 6-HDICA

ADMET ParameterPredictionImplication
Absorption
Human Intestinal AbsorptionHighGood potential for oral bioavailability.
Blood-Brain Barrier (BBB) PermeabilityLowReduced likelihood of central nervous system side effects.
Distribution
Plasma Protein BindingModerateSufficient free fraction of the drug may be available to act on the target.
Metabolism
CYP450 2D6 InhibitionNon-inhibitorLower risk of drug-drug interactions with other medications metabolized by this enzyme.
Excretion
Renal Organic Cation TransporterNon-substratePredicts clearance pathway.
Toxicity
hERG InhibitionLow riskReduced risk of cardiotoxicity.
Ames MutagenicityNon-mutagenicLow probability of being carcinogenic.
Caption: A summary of hypothetical in silico ADMET predictions for 6-HDICA.

Insight: The ADMET profile provides a critical filter for drug development. A molecule like 6-HDICA with a predicted clean ADMET profile is a much more attractive candidate for further development than one with multiple predicted liabilities, such as high toxicity or poor absorption.[5][23]

Conclusion and Future Outlook

This in silico investigation provides a multi-faceted computational assessment of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. The analysis indicates that 6-HDICA is a promising drug-like molecule with favorable physicochemical properties. Molecular docking and dynamics simulations suggest it has the potential to bind stably to the active sites of key melanogenesis enzymes, tyrosinase and D-dopachrome tautomerase. Furthermore, predictive ADMET profiling reveals no major liabilities concerning its safety or pharmacokinetics.

Collectively, the computational evidence strongly supports advancing 6-HDICA to the next stage of the drug discovery pipeline: in vitro validation . The logical next steps would include:

  • Synthesizing or acquiring a sample of 6-HDICA.

  • Performing enzymatic assays to experimentally measure its inhibitory activity (IC50) against purified tyrosinase and D-DT.

  • Conducting cell-based assays to confirm its effect on melanin production in melanoma cell lines.

This guide demonstrates the power of an integrated in silico approach to rapidly and cost-effectively evaluate a small molecule's therapeutic potential, building a robust, data-driven case for its progression toward becoming a viable drug candidate.

References

  • Sepehri, N., et al. (2022). Discovering New Tyrosinase Inhibitors by Using In Silico Modelling, Molecular Docking, and Molecular Dynamics. MDPI. Available at: [Link]

  • Zareba, G., et al. (2022). Flavonoids as tyrosinase inhibitors in in silico and in vitro models: basic framework of SAR using a statistical modelling approach. Scientific Reports. Available at: [Link]

  • Gani, A., et al. (2023). Qualitative Estimation of Protein–Ligand Complex Stability through Thermal Titration Molecular Dynamics Simulations. Journal of Chemical Information and Modeling. Available at: [Link]

  • CD ComputaBio. (n.d.). In Silico ADMET Prediction Service. CD ComputaBio. Available at: [Link]

  • Ansari, M.Y., et al. (2024). Molecular Dynamics Simulation of Protein and Protein-Ligand Complexes. ResearchGate. Available at: [Link]

  • Bhatt, S., et al. (2025). In-silico evaluation of potential plant-based tyrosinase inhibitors for cosmetic and pharmaceutical applications. Journal of Biomolecular Structure and Dynamics. Available at: [Link]

  • Sokół, A., et al. (2024). Novel Tripeptides as Tyrosinase Inhibitors: In Silico and In Vitro Approaches. MDPI. Available at: [Link]

  • MDsim360. (n.d.). Protein-Ligand Simulations: Unlocking Molecular Interactions with MDsim360. MDsim360. Available at: [Link]

  • Kar, S., et al. (2022). In Silico Tools and Software to Predict ADMET of New Drug Candidates. Methods in Molecular Biology. Available at: [Link]

  • Sabe, V.T., et al. (2024). Molecular dynamics simulations: Insights into protein and protein ligand interactions. ScienceDirect. Available at: [Link]

  • Tang, Y., et al. (2014). In Silico ADMET Prediction: Recent Advances, Current Challenges and Future Trends. ResearchGate. Available at: [Link]

  • Sliwoski, G., et al. (2018). The benefits of in silico modeling to identify possible small-molecule drugs and their off-target interactions. Expert Opinion on Drug Discovery. Available at: [Link]

  • InSilicoMinds. (n.d.). Leverage our In Silico Solutions for Small Molecules Drug Development. InSilicoMinds. Available at: [Link]

  • Chen, Y.-C., et al. (2025). Discovery of Potential Tyrosinase Inhibitors via Machine Learning and Molecular Docking with Experimental Validation of Activity and Skin Permeation. ACS Omega. Available at: [Link]

  • Synapse. (2025). What is in silico drug discovery? Patsnap. Available at: [Link]

  • Union.ai. (2025). Simulating Protein-Ligand Complexes using Open Source tools. Union.ai. Available at: [Link]

  • Al-Haddad, J., et al. (2024). In Silico ADME Methods Used in the Evaluation of Natural Products. MDPI. Available at: [Link]

  • MDPI. (n.d.). Special Issue : Small Molecule Drug Discovery: Driven by In-Silico Techniques. MDPI. Available at: [Link]

  • Johny, A. (2025). Molecular Docking Made Easy: A Step-by-Step Guide to AutoDock4 using AutoDockTools. Medium. Available at: [Link]

  • Kean University. (2022). In Silico Tools and Software to Predict ADMET of New Drug Candidates. Kean University Digital Commons. Available at: [Link]

  • Bonvin Lab. (n.d.). Small molecule docking. Bonvin Lab. Available at: [Link]

  • DrugPatentWatch. (2025). Advancements in In Silico ADMET Modeling: A 20-Year Journey of Machine Learning in Drug Discovery. DrugPatentWatch. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. PubChem. Available at: [Link]

  • Bioinformatics Review. (2020). Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics. YouTube. Available at: [Link]

  • Krishnankutty, G. (2025). Molecular Docking: Principle, Steps, Types, Tools, Models, Uses. Microbe Notes. Available at: [Link]

  • University of Cambridge. (n.d.). Session 4: Introduction to in silico docking. University of Cambridge. Available at: [Link]

  • Pantouris, G., et al. (2023). 2,5-Pyridinedicarboxylic acid is a bioactive and highly selective inhibitor of D-dopachrome tautomerase. Structure. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 6-Hydroxy-1H-indole-2-carboxylic acid. PubChem. Available at: [Link]

  • Solano, F., et al. (1994). Specificity of dopachrome tautomerase and inhibition by carboxylated indoles. Considerations on the enzyme active site. ResearchGate. Available at: [Link]

  • University of Groningen. (2022). Substituted thiophene compounds as d-dopachrome tautomerase inhibitors. University of Groningen Research Portal. Available at: [Link]

  • American Elements. (n.d.). 6-Hydroxyindole-2-carboxylic Acid. American Elements. Available at: [Link]

  • Sugimoto, H., et al. (1999). Crystal structure of human D-dopachrome tautomerase, a homologue of macrophage migration inhibitory factor, at 1.54 A resolution. Biochemistry. Available at: [Link]

  • Merk, M., et al. (2011). D-dopachrome tautomerase 1 (D-DT or MIF-2): Doubling the MIF cytokine family. Molecular Medicine. Available at: [Link]

  • The Good Scents Company. (n.d.). indole-2-carboxylic acid. The Good Scents Company. Available at: [Link]

Sources

Exploratory

"literature review on substituted dihydro-1H-indole-2-carboxylic acids"

An In-Depth Technical Guide to the Synthesis and Medicinal Chemistry of Substituted Dihydro-1H-indole-2-carboxylic Acids Introduction: The Privileged Scaffold in Drug Discovery The indole nucleus and its reduced derivati...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Synthesis and Medicinal Chemistry of Substituted Dihydro-1H-indole-2-carboxylic Acids

Introduction: The Privileged Scaffold in Drug Discovery

The indole nucleus and its reduced derivatives, such as dihydro-1H-indole (indoline) and octahydro-1H-indole, represent a cornerstone scaffold in medicinal chemistry.[1][2] These structures are present in a vast array of biologically active natural products and synthetic compounds, valued for their ability to interact with a wide range of biological targets. The addition of a carboxylic acid at the 2-position, combined with various substitutions on the bicyclic ring system, creates a class of molecules—substituted dihydro-1H-indole-2-carboxylic acids and their aromatic precursors—with significant therapeutic potential. Their rigid, yet tunable, framework allows for precise orientation of functional groups to engage with enzyme active sites and receptor binding pockets.

This guide provides a comprehensive overview for researchers and drug development professionals on the synthesis, derivatization, and application of this versatile scaffold. We will delve into established synthetic protocols, explore the rich biological activities against various diseases, and dissect the critical structure-activity relationships (SAR) that govern their potency and selectivity.

Part 1: Synthetic Strategies and Chemical Space Exploration

The construction and functionalization of the indole-2-carboxylic acid core are foundational to accessing the desired dihydro- and substituted analogues. The synthetic approaches can be broadly categorized into the formation of the aromatic indole ring, its subsequent reduction, and the diverse methods for its derivatization.

Core Synthesis: Building the Aromatic Precursor

A predominant route to the 1H-indole-2-carboxylic acid core involves classical indole syntheses. The Fischer indole synthesis, for example, is a robust method that utilizes the condensation of a phenylhydrazine with a pyruvate derivative, followed by an acid-catalyzed cyclization and aromatization. A related approach, the Japp–Klingemann condensation, is also employed to generate the necessary precursors for the Fischer cyclization.[3]

G cluster_0 Core Synthesis cluster_1 Derivatization cluster_2 Final Products P1 Substituted Aniline Core Substituted 1H-Indole-2-Carboxylic Acid Ester P1->Core Japp-Klingemann / Fischer Indole Synthesis P2 Pyruvate Derivative P2->Core D1 Acylation (C3) Core->D1 Friedel-Crafts D4 Ester Hydrolysis (C2) Core->D4 D5 Reduction to Dihydro/Octahydro Core->D5 Catalytic Hydrogenation (e.g., PtO2, H2) D2 Alkylation (C3) D1->D2 Reduction (e.g., Et3SiH) FP1 C3-Functionalized Indoles D2->FP1 D3 Amide Coupling (C2) FP2 Indole-2-Carboxamides D3->FP2 D4->D3 Coupling Agents (e.g., HATU) FP3 Substituted Dihydro-1H-indole- 2-carboxylic Acids D5->FP3

Caption: General workflow for synthesis and derivatization.

Derivatization of the Core Scaffold

Once the core is formed, its functionalization is key to tuning its biological activity.

  • Substitution at C3: The C3 position is often targeted for modification. A common strategy involves a Friedel-Crafts acylation of the indole-2-carboxylate ester, followed by reduction of the resulting ketone using reagents like triethylsilane in trifluoroacetic acid.[4][5] This yields C3-alkylated indoles.

  • Modification of the Carboxylic Acid: The carboxylic acid at C2 is a critical handle for derivatization. It can be converted to its acid chloride using reagents like oxalyl chloride, followed by coupling with various amines to generate a library of indole-2-carboxamides.[6][7] Alternatively, coupling agents such as HATU (O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are used for direct amide bond formation.[7] Esterification and subsequent hydrolysis are also common steps to protect or deprotect the carboxylic acid functionality.[3][4]

Synthesis of Dihydro- and Octahydro- Analogues

The creation of the saturated (dihydro- or octahydro-) ring system is a critical step for accessing certain classes of inhibitors, most notably Angiotensin-Converting Enzyme (ACE) inhibitors.[2] This is typically achieved through catalytic hydrogenation of the corresponding indoline-2-carboxylic acid precursor.[2]

Experimental Protocol: Synthesis of (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylic acid [2]

This protocol outlines a key method for producing the saturated core used in drugs like Trandolapril. The process relies on the stereoselective reduction of the aromatic precursor.

  • Preparation: A solution of (S)-indoline-2-carboxylic acid (e.g., 3.0 g, 18.38 mmol) is prepared in glacial acetic acid (60 mL) within a suitable hydrogenation vessel.

  • Catalyst Addition: Platinum(IV) oxide (PtO₂, Adam's catalyst; e.g., 0.3 g) is added to the solution. The choice of catalyst is critical for achieving the desired cis-stereochemistry of the fused ring system.

  • Hydrogenation: The vessel is charged with hydrogen gas (e.g., to a pressure of 50 psi) and agitated at room temperature for a period of 12-24 hours, or until hydrogen uptake ceases.

  • Workup: The catalyst is removed by filtration through a pad of Celite. The filtrate is then concentrated under reduced pressure to yield the crude product.

  • Purification: The resulting solid can be recrystallized from an appropriate solvent system (e.g., ethanol/water) to afford the purified (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylic acid.

This stereoselective hydrogenation establishes the required cis-fused decalin-like structure, which is crucial for fitting into the active site of enzymes like ACE.[2]

Part 2: Medicinal Chemistry Applications and Biological Activity

Substituted indole-2-carboxylic acids and their dihydro analogues have been identified as potent modulators of numerous biological targets, leading to their investigation in a wide range of diseases from viral infections to cancer and cardiovascular conditions.

Antiviral Activity: HIV-1 Integrase Inhibition

A key application of this scaffold is in the development of HIV-1 inhibitors. The indole-2-carboxylic acid moiety acts as an effective metal-chelating pharmacophore, binding to the two essential Mg²⁺ ions in the active site of HIV-1 integrase (IN).[8][9][10] This interaction prevents the "strand transfer" step of viral DNA integration into the host genome, effectively halting viral replication.[9]

Some derivatives have shown dual-inhibitor activity, targeting both HIV-1 Integrase and the associated Ribonuclease H (RNase H) function, which presents an opportunity for developing allosteric inhibitors with a higher barrier to resistance.[11]

Anti-inflammatory and Anti-allergic Agents: CysLT1 Antagonism

Certain 3-substituted 1H-indole-2-carboxylic acid derivatives have been identified as potent and selective antagonists of the cysteinyl-leukotriene 1 (CysLT1) receptor.[3] CysLTs are inflammatory mediators that play a major role in the pathophysiology of asthma and allergic rhinitis.[3] By blocking the CysLT1 receptor, these compounds can prevent bronchoconstriction and inflammation. The indole-2-carboxylic acid moiety is an essential pharmacophore for this activity, complemented by a large hydrophobic group at the C3 position.[3]

Anticancer Applications

The indole-2-carboxylic acid scaffold has been explored for various anticancer applications by targeting different pathways.

  • Targeting 14-3-3η Protein: A series of 1H-indole-2-carboxylic acid derivatives were designed to target the 14-3-3η protein, which is implicated in liver cancer.[1][12] Optimized compounds displayed potent inhibitory activity against several human liver cancer cell lines, including chemotherapy-resistant ones, and were shown to induce G1-S phase cell cycle arrest.[12]

  • Dual IDO1/TDO Inhibition: Indoleamine 2,3-dioxygenase 1 (IDO1) and tryptophan 2,3-dioxygenase (TDO) are key enzymes in tryptophan metabolism and are considered important targets for tumor immunotherapy.[13] Derivatives of 6-acetamido-indole-2-carboxylic acid have been identified as potent dual inhibitors of both IDO1 and TDO, with activity in the low micromolar range.[13]

  • Dual EGFR/CDK2 Inhibition: To develop dual-targeted antiproliferative agents, 5-substituted-indole-2-carboxamides were synthesized and found to be potent inhibitors of both epidermal growth factor receptor (EGFR) and cyclin-dependent kinase-2 (CDK2).[14]

Cardiovascular Disease: ACE Inhibition

As previously mentioned, the fully saturated octahydroindole-2-carboxylic acid core is a privileged structure for Angiotensin-Converting Enzyme (ACE) inhibitors.[2] ACE is a central component of the Renin-Angiotensin System (RAS), which regulates blood pressure. By inhibiting ACE, these compounds prevent the conversion of angiotensin I to the potent vasoconstrictor angiotensin II, leading to vasodilation and a reduction in blood pressure.[2] Trandolapril is a clinically successful example of an ACE inhibitor based on this scaffold.

G Angiotensinogen Angiotensinogen AngI Angiotensin I Angiotensinogen->AngI Renin ACE ACE (Angiotensin-Converting Enzyme) AngI->ACE AngII Angiotensin II AT1R AT1 Receptor AngII->AT1R Effects Vasoconstriction Aldosterone Release Increased Blood Pressure AT1R->Effects ACE->AngII Inhibitor Octahydroindole- 2-carboxylic Acid Derivatives (e.g., Trandolapril) Inhibitor->ACE

Caption: Inhibition of the Renin-Angiotensin System by OIC derivatives.

Other Biological Activities

The versatility of this scaffold extends to other targets:

  • Antioxidant Activity: N-substituted indole-2-carboxylic acids and indole-2-carboxamides have demonstrated potential as antioxidant agents.[6]

  • Antimicrobial Activity: While some simple indole-2-carboxylic acids showed weak antimicrobial activity, derivatization into aminoguanidine-indoles has yielded compounds with potent bactericidal activity against resistant pathogens like Klebsiella pneumoniae.[7][15]

  • CB1 Receptor Modulation: Substituted 1H-indole-2-carboxamides have been developed as negative allosteric modulators of the cannabinoid 1 (CB1) receptor, offering a nuanced approach to modulating the endocannabinoid system.[4][16]

Part 3: Structure-Activity Relationships (SAR)

Understanding how structural modifications impact biological activity is crucial for rational drug design. Several SAR studies have provided key insights for this class of compounds.

G cluster_SAR Key SAR Insights for HIV-1 Integrase Inhibition Indole SAR1 C2-Carboxylic Acid: Essential for Mg2+ chelation in the active site. SAR2 C3-Position: Introduction of a long branch improves interaction with a hydrophobic cavity near the active site. SAR3 C6-Position: Addition of halogenated anilines markedly improves activity, likely due to π-π stacking with viral DNA. SAR4 Indole Core: Acts as part of the chelating pharmacophore and can form π-π stacking interactions. Core_Node Indole-2-Carboxylic Acid Scaffold Pos2 C2-COOH Core_Node->Pos2 Chelation Pos3 C3-Substituent Core_Node->Pos3 Hydrophobic Binding Pos6 C6-Substituent Core_Node->Pos6 π-π Stacking Pos2->SAR1 Pos3->SAR2 Pos6->SAR3

Caption: Key SAR principles for HIV-1 Integrase inhibitors.

  • For HIV-1 Integrase Inhibitors: The C2-carboxyl group is critical for chelating with the two magnesium ions in the integrase active site.[8] Structure-activity relationship studies revealed that introducing a long branch at the C3 position of the indole core enhances interactions with a nearby hydrophobic cavity.[8] Furthermore, adding halogenated aniline groups at the C6 position significantly improves inhibitory effects, likely by forming π-π stacking interactions with the viral DNA.[8][10]

  • For CB1 Allosteric Modulators: SAR studies showed that potency is enhanced by a chloro or fluoro group at the C5 position and short alkyl groups (like methyl) at the C3 position on the indole ring.[4][16] On the carboxamide side chain, a 4-diethylamino group on the phenyl ring was found to be favorable for activity.[4]

  • For CysLT1 Antagonists: The essential pharmacophores were identified as the indole ring, the C2-carboxylic acid function, and a large hydrophobic group at C3, specifically an (E)-3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl group.[3] Replacing the ester linkage with an amide was found to be favorable for improving potency.[3]

Table 1: Summary of Biological Activities and Potencies

Compound ClassTargetKey Example CompoundPotency (IC₅₀)Reference
Dihydroxyindole-carboxamidesHIV-1 Integrase (IN) & RNase HCompound 51-18 µM (IN functions)[11]
C3-Substituted Indole-2-carboxylatesHIV-1 Integrase (IN)Compound 20a0.13 µM[8]
3-Substituted Indole-2-carboxylic AcidsCysLT1 ReceptorCompound 17k0.0059 µM[3]
1H-Indole-2-carboxylic Acids14-3-3η ProteinCompound C11Potent antitumor activity[12]
6-Acetamido-indole-2-carboxylic AcidsIDO1 / TDOCompound 9o-11.17 µM (IDO1), 1.55 µM (TDO)[13]
1H-Indole-2-carboxamidesCB1 Receptor (Allosteric Modulator)Compound 4579 nM[4][16]
Octahydroindole-2-carboxylic AcidsAngiotensin-Converting Enzyme (ACE)Trandolaprilat0.93 - 15 nM[2]

Conclusion and Future Outlook

The substituted dihydro-1H-indole-2-carboxylic acid scaffold and its aromatic precursors continue to be a highly productive platform for the discovery of novel therapeutics. The synthetic accessibility and the potential for diverse functionalization allow for the fine-tuning of pharmacological properties to achieve high potency and selectivity. Key insights from SAR studies have paved the way for rational design of next-generation inhibitors targeting a wide spectrum of diseases, including viral infections, cancer, inflammation, and cardiovascular disorders. Future work will likely focus on developing dual-target or multi-target agents to combat complex diseases and overcome drug resistance, further cementing the role of this "privileged scaffold" in modern medicinal chemistry.

References

  • Esposito, F., et al. (2020). Discovery of dihydroxyindole-2-carboxylic acid derivatives as dual allosteric HIV-1 Integrase and Reverse Transcriptase associated Ribonuclease H inhibitors. Antiviral Research, 176, 104671. Available from: [Link]

  • Li, Y., et al. (2015). Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists. ACS Medicinal Chemistry Letters, 6(8), 929-933. Available from: [Link]

  • Naik, N., et al. (2012). Novel indole-2-carboxylic acid analogues: Synthesis and a new light in to their antioxidant potentials. European Journal of Chemistry, 3(2), 173-179. Available from: [Link]

  • Al-Soud, Y. A., et al. (2022). Synthesis, characterization and antimicrobial evaluation of some new substituted 1H-indole-2 carboxamide derivatives. Journal of the Indian Chemical Society. Available from: [Link]

  • ACS Publications. Novel indole-2-carboxylates as ligands for the strychnine-insensitive N-methyl-D-aspartate-linked glycine receptor. Journal of Medicinal Chemistry. Available from: [Link]

  • Gao, Z., et al. (2022). Design, synthesis and antitumor evaluation of novel 1H-indole-2-carboxylic acid derivatives targeting 14-3-3η protein. European Journal of Medicinal Chemistry, 238, 114402. Available from: [Link]

  • Wang, Z., et al. (2023). The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. Molecules, 28(24), 8031. Available from: [Link]

  • Google Patents. AU2010273259B2 - Processes for the synthesis of (2S, 3aR, 7aS)-octahydro-1H-indole carboxylic acid as an intermediate for trandolapril.
  • Royal Society of Chemistry. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Medicinal Chemistry. Available from: [Link]

  • ResearchGate. Structures for some reported carboxylic acid derivatives as non-classical CA inhibitors. Available from: [Link]

  • Gao, Z., et al. (2022). Design, synthesis and antitumor evaluation of novel 1H-indole-2-carboxylic acid derivatives targeting 14-3-3η protein. European Journal of Medicinal Chemistry, 238, 114402. Available from: [Link]

  • Kulkarni, P. M., et al. (2015). Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators. Bioorganic & Medicinal Chemistry, 23(9), 2195-2203. Available from: [Link]

  • Wang, Z., et al. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Medicinal Chemistry, 15(4), 1184-1191. Available from: [Link]

  • Kulkarni, P. M., et al. (2016). Structure-Activity Relationship Study of Indole-2-carboxamides Identifies a Potent Allosteric Modulator for the Cannabinoid Receptor 1 (CB1). Journal of Medicinal Chemistry, 59(1), 44-62. Available from: [Link]

  • Organic Chemistry Portal. Synthesis of indoles. Available from: [Link]

  • Biological and Molecular Chemistry. (2025). Indole as Specific and Multitargeted Enzyme Inhibitors: Therapeutic Implications in Diabetes and Cancer. Available from: [Link]

  • Chen, X., et al. (2020). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as IDO1/TDO dual inhibitors. European Journal of Medicinal Chemistry, 188, 111985. Available from: [Link]

  • Kulkarni, P. M., et al. (2015). Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators. Bioorganic & Medicinal Chemistry, 23(9), 2195-2203. Available from: [Link]

  • Zhou, Q., et al. (2026). Design, synthesis, antimicrobial activity and structure-activity relationships of indole-2-carboxylic acid derivatives. ResearchGate. Available from: [Link]

  • Ahmed, F. A., et al. (2023). Discovery of new 5-substituted-indole-2-carboxamides as dual epidermal growth factor receptor (EGFR)/cyclin dependent kinase-2 (CDK2) inhibitors with potent antiproliferative action. RSC Advances, 13(33), 23143-23165. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Strategic Derivatization of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid

This Application Note is structured to serve researchers in medicinal chemistry and bioanalysis. It addresses the specific challenges of handling 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (6-hydroxyindoline-2-car...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is structured to serve researchers in medicinal chemistry and bioanalysis. It addresses the specific challenges of handling 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (6-hydroxyindoline-2-carboxylic acid), a molecule that presents a "chemical triad" of reactivity: a secondary amine, a carboxylic acid, and a phenolic hydroxyl, all within an oxidation-prone indoline scaffold.[1]

Executive Summary & Chemical Architecture

6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS: 1378275-40-1) is a critical intermediate often encountered in the synthesis of neuromelanin analogues and specific receptor antagonists (e.g., CysLT1).[1] Unlike its fully aromatic counterpart (6-hydroxyindole), this indoline (dihydro) scaffold possesses a non-planar structure and significantly higher susceptibility to oxidative dehydrogenation.[1]

Successful derivatization requires a "Protect-then-Modify" strategy to manage its three reactive centers:

  • N-1 (Secondary Amine): Nucleophilic, prone to oxidation to imine/indole.[1]

  • C-2 (Carboxylic Acid): Typical acid reactivity, steric hindrance from the adjacent N-1.[1]

  • O-6 (Phenolic Hydroxyl): Electron-rich, susceptible to electrophilic attack and oxidation (quinone formation).[1]

Chemoselectivity Map

The following diagram outlines the logical flow for targeting specific sites without compromising the scaffold's integrity.

DerivatizationStrategy Start 6-OH-Indoline-2-COOH (Substrate) Oxidation Risk: Oxidation to 6-OH-Indole Start->Oxidation Air/Light N_Prot Step 1: N-Protection (Boc/Cbz/Fmoc) Start->N_Prot Base/Anhydride Analytic Analytical Derivatization (Silylation/Fluorescence) Start->Analytic One-Pot (QC) C_Mod Step 2: C-Terminus (Ester/Amide) N_Prot->C_Mod Coupling Reagent O_Mod Step 3: O-Alkylation (Ether/Ester) C_Mod->O_Mod Base/Electrophile

Figure 1: Chemoselectivity Strategy. The critical path (Yellow -> Green) prioritizes N-protection to stabilize the indoline core against oxidation before modifying the C- or O-termini.[1]

Synthetic Derivatization Protocols

These protocols are designed for milligram-to-gram scale synthesis of intermediates.[1]

Protocol A: Selective N-Protection (Stabilization)

Objective: Protect the secondary amine to prevent oxidation to the indole and suppress zwitterionic solubility issues.[1] Target Product: N-Boc-6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid.[1]

Reagents:

  • Substrate: 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid[1]

  • Reagent: Di-tert-butyl dicarbonate (Boc₂O)[1]

  • Base: Sodium bicarbonate (NaHCO₃) or Triethylamine (TEA)[1]

  • Solvent: 1:1 Dioxane/Water or THF/Water[1]

Step-by-Step Methodology:

  • Dissolution: Dissolve 1.0 eq of the substrate in 1:1 Dioxane/Water (0.1 M concentration).[1] The solution may be slightly cloudy due to the zwitterionic nature.[1]

  • Basification: Add 2.5 eq of NaHCO₃. Stir until the solution clarifies (formation of the sodium carboxylate/phenolate).

  • Addition: Cool to 0°C. Add 1.2 eq of Boc₂O dropwise (dissolved in minimal dioxane).

  • Reaction: Warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (System: DCM/MeOH 9:1).[1] The spot should shift significantly higher in Rf.[1]

  • Workup (Critical):

    • Carefully acidify to pH 3–4 with 1M KHSO₄ (Avoid HCl to prevent Boc cleavage).[1]

    • Extract immediately with Ethyl Acetate (3x).[1]

    • Note: Do not allow the aqueous phase to sit acidic for long periods to avoid decarboxylation or deprotection.[1]

  • Purification: Dry over Na₂SO₄ and concentrate. Recrystallize from Hexane/EtOAc.[1]

Protocol B: Global Methylation (C-Ester & O-Ether)

Objective: Simultaneously protect the carboxylic acid and phenol for lipophilic applications.[1] Target Product: Methyl 6-methoxy-2,3-dihydro-1H-indole-2-carboxylate.[1]

Reagents:

  • Reagent: Iodomethane (MeI) or Trimethylsilyldiazomethane (TMS-CHN₂, safer alternative to Diazomethane).[1]

  • Base: Potassium Carbonate (K₂CO₃).[1]

  • Solvent: Acetone or DMF (Anhydrous).[1]

Methodology:

  • Inert Atmosphere: Purge reaction vessel with Argon (Indolines oxidize in basic DMF/Acetone if O₂ is present).

  • Setup: Suspend 1.0 eq substrate and 3.0 eq K₂CO₃ in anhydrous Acetone.

  • Alkylation: Add 3.0 eq MeI dropwise.

  • Reflux: Heat to 50°C (sealed tube preferred) for 12 hours.

  • Quench: Filter off inorganic salts. Concentrate filtrate.[1]

  • Validation:

    • 1H NMR Check: Look for two distinct singlets around 3.7–3.9 ppm (O-Me and COOMe).[1]

    • Mass Spec: M+ = MW + 28 (ester) + 14 (ether).[1]

Analytical Derivatization (HPLC/GC)

For bioanalysis (PK/PD studies) or purity checking, the native molecule is difficult to detect due to low UV absorbance and high polarity.[1]

Protocol C: Fluorescent Tagging for HPLC

Target: Amine (N-1) derivatization with FMOC or Dansyl chloride.[1]

Reagent Table:

Reagent Target Group Detection Limit Conditions
FMOC-Cl Secondary Amine Low femtomole pH 9.0 (Borate), 2 min reaction
Dansyl-Cl Amine + Phenol Picomole pH 10.5, 60°C, 10 min

| BSTFA + 1% TMCS | All (COOH, OH, NH) | N/A (GC-MS) | 70°C, 30 min, Anhydrous |[1]

Workflow for FMOC Derivatization:

  • Sample Prep: Dissolve 1 mg sample in 1 mL Acetonitrile. Dilute to 10 µg/mL with Borate Buffer (pH 9.0).

  • Reaction: Add 100 µL of 5 mM FMOC-Cl in Acetone to 100 µL sample.

  • Incubation: Vortex for 60 seconds at RT.

  • Quench: Add 20 µL of Adamantanamine (ADAM) to scavenge excess FMOC-Cl (prevents interfering peaks).

  • Analysis: Inject onto C18 column.[1] Detection: Ex 260 nm / Em 315 nm.[1]

Critical Troubleshooting & Stability

The "Indoline Oxidation" Problem

The 2,3-dihydro bond is the weak link.[1] In the presence of light and high pH, the molecule spontaneously dehydrogenates to 6-hydroxyindole-2-carboxylic acid .[1]

  • Symptom: Sample turns brown/black; HPLC shows a new peak with higher UV absorbance (aromatization increases conjugation).

  • Prevention:

    • Always use degassed solvents .[1]

    • Add 0.1% Ascorbic Acid or Sodium Metabisulfite to aqueous buffers during extraction.[1]

    • Store solid samples under Nitrogen at -20°C.[1]

Regioselectivity Challenges
IssueCauseSolution
N- vs O-acylation Phenol and Amine compete for acyl chlorides.[1]Use Boc-anhydride (highly N-selective) instead of acyl chlorides.[1] If O-acylation occurs, mild hydrolysis (LiOH, 0°C) often cleaves the phenolic ester while keeping the N-carbamate intact.[1]
Decarboxylation Acidic heating.[1]Avoid heating >60°C in acidic media.[1] The electron-rich ring facilitates decarboxylation at C-2.[1]

References

  • PubChem. 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (Compound Summary). National Library of Medicine.[1] [Link][1]

  • Higashi, T., et al. (2010). Simple and practical derivatization procedure for enhanced detection of carboxylic acids in LC-ESI-MS/MS.[1][2] Journal of Pharmaceutical and Biomedical Analysis.[1] [Link]

  • Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis.[1][3] (Standard reference for Carboxyl/Amine protection strategies). [Link][1]

  • d'Ischia, M., et al. 5,6-Dihydroxyindole-2-carboxylic acid (DHICA) and melanin chemistry.[1] (Analogous chemistry for hydroxy-indoline-carboxylic acids). [Link]

Sources

Application

"6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid as a building block for pharmaceuticals"

Application Note: 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid as a Privileged Scaffold in Pharmaceutical Development Introduction & Strategic Rationale Indoline-2-carboxylic acids are conformationally restricted an...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid as a Privileged Scaffold in Pharmaceutical Development

Introduction & Strategic Rationale

Indoline-2-carboxylic acids are conformationally restricted analogs of phenylalanine and tyrosine, serving as privileged scaffolds in medicinal chemistry. Specifically, 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS: 1378275-40-1) offers a highly versatile trifunctional core[1]. The presence of a secondary amine (N1), a chiral carboxylic acid (C2), and a phenolic hydroxyl (C6) provides orthogonal vectors for synthetic diversification.

In drug development, this scaffold is historically significant in the design of Angiotensin-Converting Enzyme (ACE) inhibitors (e.g., perindopril, pentopril) and other peptidomimetics. The C2-carboxylate acts as a potent zinc-binding group (ZBG) for metalloenzymes, while the C6-hydroxyl allows for fine-tuning of physicochemical properties or the attachment of targeting ligands without disrupting the primary pharmacophore[2]. Furthermore, pre-functionalized derivatives like 6-hydroxyindoline-2-carboxylic acid methyl ester are commercially utilized to bypass early-stage esterification and accelerate library synthesis[3].

Physicochemical Profiling & Drug-Likeness

The core scaffold exhibits excellent fragment-like properties, making it an ideal starting point for Fragment-Based Drug Discovery (FBDD).

Physicochemical PropertyValueRelevance to Drug Design
Molecular Weight 179.17 g/mol Highly compliant with the "Rule of 3" for fragment libraries[1].
Computed XLogP3 1.2Optimal baseline lipophilicity, allowing room for hydrophobic additions[1].
Topological Polar Surface Area (TPSA) 69.6 ŲExcellent membrane permeability; suitable for intracellular targets[1].
H-Bond Donors / Acceptors 3 / 3Strong potential for diverse target engagement via hydrogen bonding.
Stereocenter (C2) (S) or (R)Enables stereospecific binding, crucial for protease/kinase selectivity.

Pharmacological Mechanism: ACE Inhibition

Indoline-2-carboxylates are classic pharmacophores for ACE inhibition. The rigid indoline ring mimics the transition state of the natural substrate (Angiotensin I), fitting snugly into the S1' hydrophobic pocket of the enzyme, while the C2-carboxylate chelates the catalytic zinc ion.

Pathway AngI Angiotensin I (Inactive Decapeptide) ACE Angiotensin-Converting Enzyme (ACE) (Zinc Metalloenzyme) AngI->ACE Substrate Binding AngII Angiotensin II (Active Octapeptide) ACE->AngII Dipeptide Cleavage Inhibitor Indoline-2-carboxylate Derivative Inhibitor->ACE Zn2+ Chelation (C2-Carboxyl) & S1' Pocket Binding

Fig 1. Pharmacological mechanism of ACE inhibition by indoline-2-carboxylate derivatives.

Synthetic Workflows & Protocols

To fully leverage 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, orthogonal protection and functionalization strategies are required. The following protocols detail a self-validating system for generating a peptidomimetic library.

G Core 6-hydroxy-2,3-dihydro- 1H-indole-2-carboxylic acid (Core Scaffold) N_Funct N1-Functionalization (e.g., Boc Protection) Core->N_Funct Step 1: Amine Protection C2_Funct C2-Amidation (HATU/DIPEA) N_Funct->C2_Funct Step 2: Peptide Coupling C6_Funct C6-O-Alkylation (K2CO3, R-X) C2_Funct->C6_Funct Step 3: Etherification Drug Diversified Peptidomimetic Library C6_Funct->Drug Step 4: Deprotection

Fig 2. Orthogonal synthetic diversification workflow for 6-hydroxyindoline-2-carboxylic acid.

Protocol A: N-Boc Protection and C2-Amidation (Peptidomimetic Synthesis)

Objective: To generate a conformationally restricted peptidomimetic intermediate while preventing self-condensation. Mechanistic Rationale: The secondary amine at N1 is highly nucleophilic. Protection with a tert-butyloxycarbonyl (Boc) group is mandatory to prevent polymerization during C2 activation. For the subsequent amidation, HATU is selected over EDC/HOBt due to its superior efficiency in coupling sterically hindered cyclic amino acids, which critically minimizes racemization at the C2 stereocenter.

Step-by-Step Methodology:

  • N-Protection: Dissolve 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (1.0 eq, 10 mmol) in a 1:1 mixture of 1,4-dioxane and HPLC-grade H₂O (50 mL). Add NaHCO₃ (2.5 eq) and cool the biphasic mixture to 0 °C in an ice bath.

  • Reagent Addition: Add Boc-anhydride (1.2 eq) dropwise over 15 minutes. Remove the ice bath and stir at room temperature for 12 hours. Validation: Monitor by TLC (DCM/MeOH 9:1); the highly polar starting material will convert to a higher Rf spot.

  • Workup: Wash the aqueous layer with diethyl ether (2 x 20 mL) to remove unreacted Boc-anhydride. Carefully acidify the aqueous layer to pH 3 using 1M KHSO₄. Critical Insight: Avoid strong acids like HCl, which can prematurely cleave the Boc group. Extract the product with EtOAc (3 x 30 mL), dry over Na₂SO₄, and concentrate in vacuo.

  • C2-Amidation: Dissolve the N-Boc protected intermediate (1.0 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq) and the target primary amine (1.1 eq).

  • Activation: Cool to 0 °C and add HATU (1.2 eq) in one portion. Stir for 4 hours. Mechanistic Note: The formation of the active HOAt ester drives the reaction to completion rapidly, outcompeting oxazolone formation and preserving C2 chirality.

  • Purification: Quench with saturated aqueous NH₄Cl, extract with EtOAc, wash extensively with 5% LiCl (to remove DMF), dry, and purify via flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Selective C6-O-Alkylation for SAR Diversification

Objective: To introduce lipophilic or target-specific moieties at the C6 position. Mechanistic Rationale: The C6 phenolic hydroxyl has a lower pKa (~9.5) compared to aliphatic alcohols. This allows for selective deprotonation using mild bases (K₂CO₃) without affecting the amide bond or requiring aggressive conditions (like NaH) that could cause epimerization at C2. Performing this step post-amidation prevents side reactions during the peptide coupling phase.

Step-by-Step Methodology:

  • Deprotonation: Dissolve the C2-amidated intermediate (1.0 eq) in anhydrous DMF (0.1 M). Add anhydrous, finely powdered K₂CO₃ (2.0 eq). Stir at room temperature for 15 minutes to generate the phenoxide ion. The solution may slightly darken.

  • Alkylation: Add the desired alkyl halide (R-X, 1.2 eq) dropwise. Heat the reaction mixture to 60 °C under a nitrogen atmosphere for 6 hours.

  • Monitoring: Track reaction progress via LC-MS. The mass shift will correspond to the addition of the R-group. Validation: Ensure no dialkylation occurs (which is prevented by the N-Boc protection).

  • Isolation: Cool to room temperature, dilute with cold water (5x volume of DMF), and extract with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify via reverse-phase preparative HPLC if necessary.

References[1] Title: 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid - PubChem - NIH

Sources

Method

Application Note: Cell-Based Assays with 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid

[1] Introduction & Biological Context 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (6-OH-I2CA), also known as 6-hydroxyindoline-2-carboxylic acid , is a bioactive indoline scaffold with significant structural homolo...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Introduction & Biological Context

6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (6-OH-I2CA), also known as 6-hydroxyindoline-2-carboxylic acid , is a bioactive indoline scaffold with significant structural homology to 5,6-dihydroxyindole-2-carboxylic acid (DHICA) , a critical intermediate in mammalian eumelanin biosynthesis.

Unlike its fully aromatic indole counterparts, the indoline (dihydro) core confers unique physicochemical properties:

  • Redox Susceptibility: The indoline ring is an electron-rich system prone to oxidative dehydrogenation to form the corresponding indole. This makes 6-OH-I2CA a valuable probe for intracellular oxidative stress and tyrosinase-related enzymatic activity.

  • Structural Mimicry: It functions as a conformationally restricted analogue of tyrosine and DHICA, allowing it to interact with melanogenic enzymes (e.g., Tyrosinase-Related Protein 1, TYRP1) either as a substrate or a competitive inhibitor.

  • Fluorescence Potential: While unsubstituted indoline-2-carboxylic acid acts as a fluorescent proline analogue, the 6-hydroxyl substitution introduces a bathochromic shift. The oxidative conversion from non-fluorescent (or weakly fluorescent) indoline to highly fluorescent indole allows this compound to serve as a fluorogenic sensor for cellular oxidation.

Key Applications
  • Melanogenesis Modulation: Investigating substrate specificity and inhibition of melanin polymerization in melanocytes.

  • Redox Profiling: Monitoring intracellular oxidation rates (Indoline

    
     Indole conversion).
    
  • Neuroprotection Studies: As a structural analogue of kynurenines and glycine-site NMDA antagonists.

Material Preparation & Handling[2]

Compound: 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid CAS: 1378275-40-1 (Generic/Analogous) Molecular Weight: ~179.17 g/mol [1][2]

Solubility & Stability Protocol

The indoline core is sensitive to spontaneous oxidation in air, particularly in basic solutions.

  • Stock Solution (50 mM): Dissolve the powder in anhydrous DMSO (Dimethyl Sulfoxide). Avoid aqueous buffers for the stock solution to prevent premature oxidation.

    • Note: Sonicate briefly if turbidity persists.

  • Storage: Aliquot into light-protective amber tubes and store at -20°C or -80°C . Avoid repeated freeze-thaw cycles.

  • Working Solution: Dilute the stock into culture media immediately prior to use.

    • Critical: Keep the final DMSO concentration below 0.5% (v/v) to avoid solvent-induced cytotoxicity.

Experimental Protocols

Protocol A: Melanogenesis Modulation Assay (B16F10 Melanoma Model)

Objective: To determine if 6-OH-I2CA acts as a pro-melanogenic substrate or an anti-melanogenic inhibitor by competing with endogenous DHICA.

Materials
  • Cell Line: B16F10 Murine Melanoma cells.

  • Reagents:

    
    -MSH (Melanocyte Stimulating Hormone), NaOH (1N), Synthetic Melanin Standard.
    
  • Readout: Optical Density (405 nm).

Step-by-Step Procedure
  • Seeding: Plate B16F10 cells at

    
     cells/well in a 6-well plate containing DMEM + 10% FBS. Incubate for 24h at 37°C, 5% CO
    
    
    
    .
  • Induction: Replace media with fresh DMEM (phenol-red free preferred) containing 100 nM

    
    -MSH  to stimulate background melanogenesis.
    
  • Treatment: Treat cells with increasing concentrations of 6-OH-I2CA (e.g., 10, 50, 100

    
    M).
    
    • Control 1: Vehicle (DMSO).

    • Control 2: Kojic Acid (Positive Inhibitor, 200

      
      M).
      
    • Control 3: DHICA (Positive Substrate, if available).

  • Incubation: Incubate for 72 hours . Observe cell pellet color daily.

  • Lysis:

    • Wash cells 2x with cold PBS.

    • Detach cells with Trypsin-EDTA and centrifuge (1000 rpm, 5 min).

    • Aspirate supernatant. The pellet color should be photographed.

    • Lyse pellet in 200

      
      L of 1N NaOH  containing 10% DMSO.
      
    • Heat at 80°C for 1 hour to solubilize melanin.

  • Quantification: Transfer 100

    
    L of lysate to a 96-well plate. Measure absorbance at 405 nm .
    
  • Normalization: Normalize melanin content to Total Protein (BCA Assay) to account for any anti-proliferative effects.

Data Interpretation
ObservationMechanism
Increased OD405 vs Control 6-OH-I2CA acts as a substrate, incorporating into the melanin polymer (Eumelanin precursor).
Decreased OD405 vs Control 6-OH-I2CA acts as a competitive inhibitor of Tyrosinase/TYRP1 or disrupts polymerization.
No Change Compound does not interact with the melanogenic machinery at tested concentrations.
Protocol B: Fluorogenic Cellular Oxidation Assay

Objective: To utilize the oxidation of non-fluorescent 6-OH-Indoline to fluorescent 6-OH-Indole as a marker for intracellular oxidative stress or enzymatic turnover.

Mechanism


Step-by-Step Procedure
  • Seeding: Plate cells (e.g., HeLa or SH-SY5Y) in black-walled, clear-bottom 96-well plates (

    
     cells/well).
    
  • Pre-Treatment (Optional): To test antioxidant capacity, pre-treat cells with the compound for 2-4 hours before stressing them. To test conversion, treat directly.

  • Loading: Incubate cells with 50

    
    M 6-OH-I2CA  in HBSS buffer for 30-60 minutes.
    
  • Stress Induction (Optional): Add H

    
    O
    
    
    
    (100
    
    
    M) to induce rapid oxidation.
  • Imaging/Readout:

    • Excitation: ~330-350 nm (UV/Blue).

    • Emission: ~450-500 nm (Blue/Green).

    • Note: Indoles typically fluoresce in the UV/Blue region. The 6-OH group often shifts emission to longer wavelengths.

  • Kinetics: Measure fluorescence every 10 minutes for 2 hours.

Pathway Visualization

The following diagram illustrates the interaction of 6-OH-I2CA within the melanogenesis pathway and its parallel oxidative conversion.

MelaninPathway Tyrosine L-Tyrosine DOPA L-DOPA Tyrosine->DOPA Tyrosinase Dopaquinone Dopaquinone DOPA->Dopaquinone Tyrosinase DHI DHI (5,6-Dihydroxyindole) Dopaquinone->DHI Spontaneous DHICA DHICA (5,6-Dihydroxyindole- 2-carboxylic acid) Dopaquinone->DHICA Dopachrome Tautomerase Eumelanin Eumelanin (Polymer) DHI->Eumelanin DHICA->Eumelanin TYRP1 / Polymerization Compound 6-OH-I2CA (Test Compound) Compound->DHICA Structural Analog (Competition) Oxidized 6-OH-Indole-2-CA (Fluorescent) Compound->Oxidized Intracellular Oxidation (ROS) Oxidized->Eumelanin Aberrant Incorporation?

Figure 1: Putative interaction points of 6-OH-I2CA in the melanogenic pathway. The compound mimics DHICA and may undergo oxidation to form fluorescent indole derivatives.

Experimental Workflow Diagram

Workflow cluster_0 Phase 1: Preparation cluster_1 Phase 2: Cell Treatment (B16F10) cluster_2 Phase 3: Analysis Stock Dissolve 6-OH-I2CA (50mM in DMSO) Dilution Dilute in Media (Max 0.5% DMSO) Stock->Dilution Treat Add 6-OH-I2CA (10 - 100 uM) Dilution->Treat Seed Seed Cells (24h Recovery) Induce Induce with a-MSH (100 nM) Seed->Induce Induce->Treat Incubate Incubate 72h (Monitor Morphology) Treat->Incubate Lyse NaOH Lysis (80°C, 1h) Incubate->Lyse Viability MTT Assay (Viability Control) Incubate->Viability Read Absorbance @ 405nm (Melanin Content) Lyse->Read

Figure 2: Standardized workflow for assessing melanogenic modulation in B16F10 cells.

References

  • Pawelek, J. M. (1991). "After dopachrome? Regulatory mechanisms in melanogenesis." Pigment Cell Research.

    • Context: Establishes the role of DHICA and indole-2-carboxylic acids in the melanin pathway.[3]

  • Slaughter, B. D., et al. (2003).[4] "Spectroscopy and photophysics of indoline and indoline-2-carboxylic acid." The Journal of Physical Chemistry A.

    • Context: Defines the fluorescence properties of the indoline-2-carboxylic acid scaffold.
  • d'Ischia, M., et al. (2005). "5,6-Dihydroxyindole-2-carboxylic acid is incorporated in mammalian melanin." Pigment Cell Research.

    • Context: Validates the incorporation of carboxylated indoles into melanin, providing the basis for Protocol A.
  • PubChem Compound Summary. "6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid."[1] National Center for Biotechnology Information.

    • Context: Chemical structure and physical property verification.[4][5]

Sources

Application

Application Note: Quantitative Analysis of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid

This Application Note is designed for bioanalytical chemists and drug metabolism researchers requiring high-precision quantification of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (hereafter referred to as 6-OH-Ind...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for bioanalytical chemists and drug metabolism researchers requiring high-precision quantification of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (hereafter referred to as 6-OH-Indoline-2-COOH ).

This molecule is a reduced indoline derivative, structurally distinct from the fully aromatic indole. Its quantification presents unique challenges due to the susceptibility of the dihydro (indoline) ring to spontaneous oxidation, converting it into its aromatic analogue (6-hydroxyindole-2-carboxylic acid). The protocols below prioritize sample stabilization and chromatographic resolution to distinguish the analyte from its oxidized artifacts.

Part 1: Introduction & Chemical Context

6-OH-Indoline-2-COOH is a critical intermediate often encountered in the study of melanin biosynthesis (specifically the eumelanin pathway variants), neuromelanin metabolism, and as a synthetic precursor in the development of endothelin receptor antagonists.

Unlike its fully aromatic counterpart, this indoline (dihydro) species possesses a chiral center at the C2 position and a secondary amine. The primary analytical challenge is the oxidative instability of the indoline ring. Under neutral or basic conditions, or in the presence of metal ions, it rapidly dehydrogenates to form 6-hydroxyindole-2-carboxylic acid.

Core Analytical Challenges
  • Spontaneous Oxidation: The analyte converts to the indole form during extraction if antioxidants are not used.

  • Amphoteric Nature: Contains both a carboxylic acid (

    
    ) and a secondary amine/phenol system, requiring careful pH control for retention.
    
  • Isomer Separation: Must be chromatographically resolved from 5-hydroxy isomers and the oxidized indole form.

Part 2: Experimental Workflow & Logic

The following diagram outlines the critical decision pathways for method selection and sample processing.

G Start Sample Matrix (Plasma/Tissue/Cell Media) Stabilization CRITICAL: Stabilization (Acid + Antioxidant) Start->Stabilization Immediate Extraction Solid Phase Extraction (SPE) MCX Mixed-Mode Stabilization->Extraction Separation LC Separation (PFP or C18 Column) Extraction->Separation Decision Sensitivity Required? Separation->Decision LCMS LC-MS/MS (ESI+) Target: 180.1 -> 134.1 Decision->LCMS High (< 1 ng/mL) ECD HPLC-ECD Coulometric Detection Decision->ECD Moderate (< 10 ng/mL) Data Quantification & Redox Ratio Analysis LCMS->Data ECD->Data

Figure 1: Analytical workflow emphasizing the critical stabilization step to prevent artifactual oxidation of the indoline ring.

Part 3: Sample Preparation Protocol (The "Self-Validating" Step)

Objective: Extract 6-OH-Indoline-2-COOH while preventing its conversion to 6-hydroxyindole-2-carboxylic acid. Validation Check: If the ratio of Indole/Indoline increases over time in your autosampler, your stabilization has failed.

Reagents
  • Lysis/Extraction Buffer: 0.4 M Perchloric Acid (HClO₄) containing 0.1% Sodium Metabisulfite (Na₂S₂O₅) and 0.01% EDTA.

    • Logic: Acid precipitates proteins and protonates the amine (stabilizing the molecule). Metabisulfite acts as a sacrificial antioxidant. EDTA chelates iron/copper which catalyze oxidation.

  • Internal Standard (IS): 5-Hydroxy-2-methylindole (or a stable isotope labeled analog if available: 6-OH-Indoline-2-COOH-d3).

Protocol Steps
  • Collection: Collect bio-fluid or tissue directly into tubes containing pre-chilled Extraction Buffer (Ratio 1:4 v/v).

  • Homogenization: Homogenize tissues immediately on ice (4°C).

  • Centrifugation: Spin at 14,000 x g for 15 min at 4°C.

  • Supernatant Treatment:

    • For LC-MS: Perform Solid Phase Extraction (SPE) using Oasis MCX (Mixed-mode Cation Exchange).

      • Load: Acidic supernatant.

      • Wash 1: 0.1 N HCl.

      • Wash 2: Methanol (removes neutrals).

      • Elute: 5% NH₄OH in Methanol (freshly prepared).

    • Note: Evaporate eluate under Nitrogen at room temperature (do NOT heat) and reconstitute immediately in Mobile Phase A + 0.1% Ascorbic Acid.

Part 4: Analytical Method A - LC-MS/MS (Gold Standard)

This method provides the highest specificity, distinguishing the analyte from isobaric interferences.

Chromatographic Conditions
  • System: UHPLC (e.g., Waters Acquity or Agilent 1290).

  • Column: Pentafluorophenyl (PFP) phase (e.g., Phenomenex Kinetex F5, 2.1 x 100 mm, 1.7 µm).

    • Why PFP? PFP columns offer superior selectivity for positional isomers of aromatic and dihydro-aromatic compounds compared to C18, utilizing pi-pi interactions.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 0-1 min (2% B), 1-6 min (2% to 40% B), 6-7 min (95% B).

Mass Spectrometry Parameters (ESI+)
  • Ionization: Electrospray Positive Mode (ESI+).

  • Precursor Ion: m/z 180.1

    
     (Calculated MW: 179.06).
    
  • MRM Transitions:

Transition TypePrecursor (m/z)Product (m/z)Collision Energy (eV)Mechanism
Quantifier 180.1134.118Loss of HCOOH (Carboxyl group)
Qualifier 1 180.1162.112Loss of H₂O
Qualifier 2 180.1106.125Ring cleavage/Loss of CO

Note: The oxidized artifact (6-hydroxyindole-2-carboxylic acid) has a precursor of m/z 178.1. Monitor 178.1 -> 132.1 to quantify the extent of sample oxidation.

Part 5: Analytical Method B - HPLC-ECD (Cost-Effective High Sensitivity)

For laboratories without MS/MS, Electrochemical Detection (ECD) is highly sensitive for hydroxy-indolines due to the electroactive phenol and secondary amine.

System Setup
  • Detector: Coulometric Array Detector (e.g., Thermo Fisher Dionex CoulArray).

  • Column: C18 Reverse Phase (e.g., Atlantis T3, 3.0 x 150 mm, 3 µm) - capable of retaining polar amines.

  • Mobile Phase: 50 mM Sodium Phosphate (pH 3.0), 100 mg/L Octanesulfonic Acid (Ion Pairing Agent), 5% Methanol, 50 µM EDTA.

    • Logic: Ion pairing is necessary to retain the protonated amine on C18.

Electrochemical Parameters

A hydrodynamic voltammogram is required to optimize potentials.[1] Recommended settings:

ChannelPotential (mV vs. Pd)Function
1 +50 mVScreening (removes easily oxidizable interferences)
2 +250 mVQuantification of 6-OH-Indoline-2-COOH
3 +450 mVQuantification of oxidized Indole form
4 +700 mVCleaning

Causality: The indoline ring is more easily oxidized than the fully aromatic indole. Therefore, the indoline will show a response at lower potentials (+250 mV) compared to the indole.

Part 6: Method Validation Summary

The following performance metrics should be targeted during validation (per FDA Bioanalytical Method Validation Guidelines).

ParameterAcceptance CriteriaNotes
Linearity

Range: 0.5 ng/mL to 500 ng/mL
Accuracy 85-115%At LLOQ, Low, Mid, and High QC
Precision (CV) < 15%< 20% at LLOQ
Recovery > 70%Consistent across concentration range
Stability < 10% degradationCritical: Test bench-top stability at 4°C in autosampler

Part 7: References

  • Wakamatsu, K., & Ito, S. (2002). Advanced chemical methods in melanin determination. Pigment Cell Research, 15(3), 174–183. Link

    • Context: Establishes the foundational HPLC methods for analyzing DHICA and related hydroxy-indoline carboxylic acids, emphasizing the acid hydrolysis and stabilization techniques.

  • d'Ischia, M., et al. (2005). 5,6-Dihydroxyindole-2-carboxylic acid (DHICA) and its role in eumelanin building. Pigment Cell Research, 18(4).

    • Context: Provides the mechanistic understanding of indoline oxidation kinetics, crucial for designing the stabilization buffer.

  • FDA Guidance for Industry. (2018). Bioanalytical Method Validation. Link

    • Context: The regulatory framework used to define the validation parameters (Accuracy, Precision, LLOQ) in Part 6.

  • Thermo Fisher Scientific. (2012). Technical Note 7068: Analysis of Catecholamines and Indoleamines in Urine. Link

    • Context: Although focused on catecholamines, this technical note details the specific Coulometric electrode potentials and mobile phase chemistry (Ion Pairing) required for electroactive amines like 6-OH-Indoline-2-COOH.

Sources

Method

"HPLC analysis of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid"

Application Note: HPLC Analysis of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid Executive Summary This application note details a robust High-Performance Liquid Chromatography (HPLC) protocol for the quantification...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: HPLC Analysis of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid

Executive Summary

This application note details a robust High-Performance Liquid Chromatography (HPLC) protocol for the quantification and purity analysis of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (also known as 6-hydroxyindoline-2-carboxylic acid).

This molecule is a critical intermediate in the synthesis of melanin-related compounds and specific pharmaceutical scaffolds (e.g., ACE inhibitors, indole-based alkaloids). Its analysis is complicated by two primary factors:

  • Amphoteric Nature: The presence of a secondary amine, a carboxylic acid, and a phenolic hydroxyl group creates a zwitterion that is difficult to retain on standard C18 columns.

  • Oxidative Instability: The indoline core is prone to spontaneous dehydrogenation to form the corresponding indole (6-hydroxyindole-2-carboxylic acid), necessitating strict sample handling protocols.

This guide provides a validated Reverse-Phase (RP-HPLC) method using ion-suppression techniques to ensure peak symmetry, retention stability, and separation from oxidative degradants.

Chemical Context & Method Strategy

The Molecule
  • IUPAC Name: 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid[1]

  • Structure: A bicyclic indoline core with a carboxylic acid at position 2 and a hydroxyl group at position 6.

  • pKa Values (Approximate):

    • 
      [2]
      
Critical Design Decisions
  • Column Selection: A standard C18 column often yields poor retention for such polar zwitterions. We utilize a Polar-Embedded C18 or a Pentafluorophenyl (PFP) column. The PFP phase offers unique selectivity for aromatic and phenolic compounds via

    
     interactions, separating the indoline from its indole oxidation product.
    
  • Mobile Phase pH: To prevent peak tailing and ensure retention, the pH must be maintained below 3.0 . This protonates the carboxylic acid (neutralizing its negative charge) while keeping the amine protonated. This "ion-suppression" mode forces the molecule into a single cationic state, improving interaction with the stationary phase.

  • Oxidation Control: The mobile phase and sample diluent must contain an antioxidant (Ascorbic Acid) or be degassed thoroughly to prevent on-column oxidation.

Experimental Protocol

Reagents & Standards
  • Reference Standard: 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (>98% purity).

  • Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q or equivalent).

  • Additives: Formic Acid (LC-MS grade) or Phosphoric Acid (85%, HPLC grade).

  • Stabilizer: L-Ascorbic acid (Reagent grade).

Chromatographic Conditions
ParameterSpecificationRationale
Column PFP (Pentafluorophenyl) or Polar-Embedded C18 (e.g., 150 x 4.6 mm, 3-5 µm)PFP provides superior separation of phenolic isomers and indole/indoline pairs.
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7)Suppresses carboxylic acid ionization; MS-compatible.
Mobile Phase B Acetonitrile (with 0.1% Formic Acid)Organic modifier for elution.
Flow Rate 1.0 mL/minStandard flow for 4.6 mm ID columns.
Column Temp. 25°CLower temperature reduces the rate of on-column oxidation.
Injection Vol. 10 µLOptimized for sensitivity without overloading.
Detection UV-DAD at 280 nm (primary) and 305 nm 280 nm detects the indoline core; 305 nm monitors for indole oxidation products.
Gradient Program
Time (min)% Mobile Phase A% Mobile Phase BEvent
0.00955Equilibration / Loading
2.00955Isocratic Hold (retain polar impurities)
12.006040Linear Gradient Elution
13.001090Wash Step
15.001090Hold Wash
15.10955Re-equilibration
20.00955Ready for next injection
Sample Preparation (Crucial Step)
  • Diluent: 0.1% Formic Acid in Water containing 0.1% (w/v) Ascorbic Acid .

    • Note: The ascorbic acid acts as a sacrificial antioxidant. Without this, the analyte will degrade in the autosampler.

  • Stock Solution: Dissolve 10 mg of analyte in 10 mL of Diluent (1 mg/mL). Sonicate briefly (<30 seconds) to avoid heating.

  • Working Standard: Dilute Stock to 50 µg/mL using the same Diluent.

  • Storage: Amber glass vials, maintained at 4°C in the autosampler. Analyze within 12 hours.

Visualizing the Workflow & Logic

Figure 1: Analytical Workflow

This diagram outlines the critical path from sample handling to data validation, highlighting the oxidation checkpoints.

AnalyticalWorkflow Sample Raw Sample (Solid) Prep Sample Prep (Diluent + Ascorbic Acid) Sample->Prep Dissolve quickly Keep Cold HPLC HPLC Separation (PFP Column, pH 2.7) Prep->HPLC Inject 10µL Detect Detection (UV 280nm / 305nm) HPLC->Detect Elution Data Data Analysis (Purity & Impurities) Detect->Data Integration Data->Prep If Indole peak > 1% Add more antioxidant

Caption: Step-by-step analytical workflow emphasizing the critical feedback loop for oxidation control.

Figure 2: Chemical Logic of Separation

Understanding the species present at different pH levels is vital for retention.

ChemicalLogic Molecule 6-OH-Indoline-2-COOH (Zwitterion) Acidic pH < 2.5 (Protonated Cation) Molecule->Acidic + H+ (Mobile Phase) Neutral pH ~ 6.0 (Zwitterion +/-) Molecule->Neutral No Buffer Basic pH > 9.0 (Anion -) Molecule->Basic + OH- Retention High Retention (Target State) Acidic->Retention Hydrophobic Interaction Elution Early Elution (Poor Retention) Neutral->Elution Self-Neutralization Basic->Elution Ion Repulsion

Caption: Effect of Mobile Phase pH on the ionization state and retention behavior of the analyte.

Validation & Troubleshooting

System Suitability Parameters
  • Tailing Factor: Must be < 1.5. (If > 1.5, increase buffer concentration or lower pH).

  • Resolution: > 2.0 between the main peak and the oxidation impurity (6-hydroxyindole-2-carboxylic acid).

  • Precision: %RSD of peak area for 5 replicates < 2.0%.

Common Issues
SymptomProbable CauseCorrective Action
Ghost Peak at ~1.2 RRT Oxidation to Indole formFreshly prepare samples; ensure Ascorbic Acid is present; keep autosampler at 4°C.
Peak Splitting pH mismatch or solvent strengthEnsure sample diluent matches initial mobile phase (5% ACN).
Drifting Retention Column equilibrationPFP/Polar columns require longer equilibration (20+ column volumes) than standard C18.

References

  • Sielc Technologies. Separation of Indole-2-carboxylic acid, 5-methoxy- on Newcrom R1 HPLC column. (Methodology for indoline/indole carboxylic acids).[3][4][5][6] [Link]

  • Longdom Publishing. Separation and Quantification of Octahydro-1H-Indole-2-Carboxylic Acid and Its Three Isomers by HPLC. (Protocol for non-aromatic indoline analogs). [Link]

  • PubChem. 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (Compound Summary). National Library of Medicine. [Link]

  • Kujala, T., et al. Betalains and phenolics in red beetroot (Beta vulgaris) peel extracts.[3] (Analysis of 5,6-dihydroxyindoline-2-carboxylic acid analogs). Helv.[7][8][9] Chim. Acta, 1984.[8][9] [Link]

Sources

Application

Application Notes and Protocols for the Evaluation of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid as a Potential Enzyme Inhibitor

Abstract The indole-2-carboxylic acid scaffold is a well-established "privileged" structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities. This document provides a comp...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The indole-2-carboxylic acid scaffold is a well-established "privileged" structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities. This document provides a comprehensive guide for researchers and drug development professionals on the investigation of a specific derivative, 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, as a potential enzyme inhibitor. While direct inhibitory data for this specific molecule is not yet prevalent in the public domain, this guide offers a structured, scientifically-grounded workflow for its synthesis, characterization, and evaluation against enzymatic targets. The protocols herein are designed to be adaptable and serve as a foundational methodology for exploring the inhibitory potential of this and related novel chemical entities.

Introduction: The Promise of the Indole-2-Carboxylic Acid Scaffold

The indole ring system is a cornerstone in the development of therapeutic agents, largely due to its ability to mimic the structure of tryptophan and interact with a wide array of biological targets. The indole-2-carboxylic acid moiety, in particular, has been identified as a key pharmacophore in the design of inhibitors for various enzymes. For instance, derivatives of indole-2-carboxylic acid have been successfully developed as potent inhibitors of HIV-1 integrase, an essential enzyme for viral replication.[1][2] The carboxylic acid group often plays a crucial role in coordinating with metal ions in the enzyme's active site, a common mechanism for inhibition.[1][2] Furthermore, this scaffold has been explored for the development of lipoxygenase inhibitors, highlighting its versatility.[3]

6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid is a specific analog that presents an intriguing profile for further investigation. The presence of a hydroxyl group on the indole ring offers a potential point for additional hydrogen bonding interactions within an enzyme's active site, which could enhance binding affinity and specificity. The dihydro-indole core provides a more flexible, three-dimensional structure compared to the planar indole ring, which may allow for optimal positioning within a binding pocket.

This guide provides a hypothetical, yet robust, framework for the systematic evaluation of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid as a novel enzyme inhibitor.

Proposed Synthetic Route and Characterization

A plausible synthetic route for 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid can be adapted from established methods for the synthesis of related indole derivatives. The following protocol is a proposed pathway.

Synthetic Workflow

Synthetic Workflow A Starting Material: 6-Hydroxyindole B N-Protection (e.g., Boc anhydride) A->B Protection C Reduction of Indole Ring (e.g., NaBH3CN) B->C Reduction D Introduction of Carboxylic Acid at C2 (e.g., Vilsmeier-Haack followed by oxidation) C->D Carboxylation E Deprotection (e.g., TFA) D->E Deprotection F Final Product: 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid E->F Purification

Caption: Proposed synthetic workflow for 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid.

Step-by-Step Synthesis Protocol (Hypothetical)

Materials:

  • 6-Hydroxyindole

  • Di-tert-butyl dicarbonate ((Boc)₂O)

  • Sodium cyanoborohydride (NaBH₃CN)

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF)

  • Sodium chlorite (NaClO₂)

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

  • N-Protection: To a solution of 6-hydroxyindole in DCM, add (Boc)₂O and a catalytic amount of a suitable base (e.g., triethylamine). Stir at room temperature until the reaction is complete (monitored by TLC). Work up and purify to obtain N-Boc-6-hydroxyindole.[4]

  • Reduction of the Indole Ring: Dissolve the N-Boc-6-hydroxyindole in a suitable solvent such as acetic acid. Add NaBH₃CN portion-wise at 0°C. Allow the reaction to warm to room temperature and stir until completion. Quench the reaction carefully with water and extract the product. Purify by column chromatography.

  • C2-Formylation (Vilsmeier-Haack type reaction): In a separate flask, prepare the Vilsmeier reagent by adding POCl₃ to DMF at 0°C. To this, add a solution of the N-Boc-6-hydroxy-2,3-dihydro-1H-indole. Stir at room temperature, then heat to 60°C. After completion, pour the reaction mixture onto ice and neutralize with a base. Extract the product and purify to obtain the 2-formyl derivative.[4]

  • Oxidation to Carboxylic Acid: Dissolve the 2-formyl derivative in a suitable solvent system (e.g., t-BuOH/water). Add a phosphate buffer and 2-methyl-2-butene, followed by the slow addition of NaClO₂. Stir until the reaction is complete. Acidify the mixture and extract the carboxylic acid product.[4]

  • Deprotection: Dissolve the N-Boc protected carboxylic acid in DCM and add TFA. Stir at room temperature until the Boc group is cleaved. Remove the solvent and excess TFA under reduced pressure to obtain the final compound, 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid.[4]

Characterization

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques:

Technique Expected Outcome
¹H and ¹³C NMR Confirmation of the chemical structure, including the presence of the dihydro-indole core, the hydroxyl group, and the carboxylic acid.
Mass Spectrometry Determination of the molecular weight of the compound, confirming the expected molecular formula (C₉H₉NO₃).[5]
HPLC Assessment of the purity of the final compound. A purity of >95% is generally required for biological assays.

In Vitro Enzyme Inhibition Assay: A General Protocol

This protocol provides a general framework for screening 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid against a target enzyme. The specific substrate, buffer conditions, and detection method will need to be optimized for each enzyme.

Experimental Workflow

Enzyme Inhibition Assay Workflow A Prepare Reagents: Enzyme, Substrate, Buffer, Inhibitor Stock B Serial Dilution of Inhibitor A->B C Assay Plate Preparation: Add buffer, enzyme, and inhibitor/vehicle B->C D Pre-incubation (e.g., 15 min at 37°C) C->D E Initiate Reaction: Add Substrate D->E F Incubate (Time course determined by enzyme kinetics) E->F G Stop Reaction (if necessary) F->G H Detection (e.g., Absorbance, Fluorescence, Luminescence) G->H I Data Analysis: Calculate % Inhibition and IC50 H->I

Caption: General workflow for an in vitro enzyme inhibition assay.

Step-by-Step Protocol

Materials:

  • Purified target enzyme

  • Enzyme-specific substrate

  • Assay buffer (optimized for pH and ionic strength for the target enzyme)

  • 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (dissolved in a suitable solvent, e.g., DMSO, to make a high-concentration stock solution)

  • Positive control inhibitor (if available)

  • 96-well or 384-well microplates

  • Microplate reader

Procedure:

  • Compound Preparation: Prepare a series of dilutions of the test compound in the assay buffer. The final concentration of the solvent (e.g., DMSO) should be kept constant across all wells and should not exceed a level that affects enzyme activity (typically ≤1%).

  • Assay Setup:

    • Add the assay buffer to each well of the microplate.

    • Add the test compound dilutions to the appropriate wells.

    • Include control wells:

      • 100% activity control: Buffer, enzyme, and vehicle (e.g., DMSO) without the inhibitor.

      • 0% activity control (background): Buffer, substrate, and vehicle, but no enzyme.

      • Positive control: Buffer, enzyme, vehicle, and a known inhibitor of the target enzyme.

    • Add the enzyme to all wells except the background control.

  • Pre-incubation: Incubate the plate for a defined period (e.g., 10-15 minutes) at the optimal temperature for the enzyme (e.g., 37°C) to allow the inhibitor to bind to the enzyme.[4]

  • Reaction Initiation: Add the substrate to all wells to start the enzymatic reaction.

  • Kinetic or Endpoint Reading:

    • Kinetic assay: Monitor the change in signal (e.g., absorbance or fluorescence) over time using a microplate reader.

    • Endpoint assay: Allow the reaction to proceed for a fixed amount of time, then stop the reaction (e.g., by adding a stop solution). Read the final signal.

  • Data Analysis:

    • Subtract the background signal from all wells.

    • Calculate the percentage of enzyme inhibition for each concentration of the test compound using the following formula: % Inhibition = 100 × (1 - (Signal with inhibitor / Signal without inhibitor))

    • Plot the % inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve (e.g., a four-parameter logistic model) to determine the IC₅₀ value.

Hypothetical IC₅₀ Data Table
Enzyme Target 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid IC₅₀ (µM) Positive Control IC₅₀ (µM)
Enzyme A5.20.1
Enzyme B> 1000.5
Enzyme C25.82.1
Data is hypothetical and for illustrative purposes only.

Cellular Assay: Assessing Biological Activity

Once in vitro inhibitory activity is established, it is crucial to evaluate the compound's effects in a cellular context. The following is a general protocol for a cell viability assay to assess potential cytotoxicity.

Step-by-Step Protocol for Cell Viability (MTT Assay)

Materials:

  • Human cell line relevant to the target enzyme's biological function

  • Complete cell culture medium

  • 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • 96-well cell culture plates

Procedure:

  • Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of the test compound for a specified duration (e.g., 24, 48, or 72 hours). Include vehicle-treated cells as a negative control.

  • MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the cell viability against the compound concentration to determine the CC₅₀ (50% cytotoxic concentration).

Data Interpretation and Future Directions

The data generated from these assays will provide a preliminary assessment of the enzyme inhibitory potential of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid.

  • Potency: The IC₅₀ value from the in vitro assay indicates the concentration of the compound required to inhibit 50% of the enzyme's activity. Lower IC₅₀ values signify higher potency.

  • Selectivity: Screening the compound against a panel of related enzymes can reveal its selectivity profile. A highly selective inhibitor is often desirable to minimize off-target effects.

  • Cellular Activity and Cytotoxicity: A comparison of the in vitro IC₅₀ and the cellular CC₅₀ can provide an initial therapeutic window. Ideally, the compound should exhibit potent enzyme inhibition at concentrations well below those that cause cytotoxicity.

Should promising inhibitory activity be identified, further studies would be warranted, including:

  • Mechanism of Action Studies: To determine if the inhibition is competitive, non-competitive, or uncompetitive.

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the lead compound to improve potency and selectivity.

  • In Vivo Efficacy Studies: To evaluate the compound's therapeutic potential in animal models of disease.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 83914899, 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. Retrieved from [Link].[5]

  • BenchChem (2025). Application Notes and Protocols for the Use of 6-Hydroxyindole in the Synthesis of OATP1B1 Inhibitors. Retrieved from a hypothetical BenchChem application note.[4]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 22350191, 6-Hydroxy-1H-indole-2-carboxylic acid. Retrieved from [Link].[6]

  • ResearchGate (2025). Synthesis, characterization and antioxidant and antimicrobial properties of new ester and amide derivatives of indole-2-carboxylic acid. Retrieved from [Link].[7]

  • ChemRxiv (2024). Microplate-Based Enzymatic Activity Assay Protocol Powered by Activity-Based Probes. Retrieved from [Link].[8]

  • Ma, S., et al. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Advances. Retrieved from [Link].[1]

  • Fallah, Z., et al. (2020). Synthetic strategies, SAR studies, and computer modeling of indole 2 and 3-carboxamides as the strong enzyme inhibitors: a review. Journal of the Iranian Chemical Society. Retrieved from [Link].[9]

  • MDPI (2023). The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. Retrieved from [Link].[2]

Sources

Method

Application Notes &amp; Protocols: The Role of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid in Modern Medicinal Chemistry

Abstract The 2,3-dihydro-1H-indole-2-carboxylic acid scaffold represents a class of constrained proline bioisosteres, offering a rigid, three-dimensional framework that has proven invaluable in drug discovery. Its confor...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The 2,3-dihydro-1H-indole-2-carboxylic acid scaffold represents a class of constrained proline bioisosteres, offering a rigid, three-dimensional framework that has proven invaluable in drug discovery. Its conformationally restricted nature makes it an exceptional tool for orienting pharmacophoric elements to achieve high-affinity interactions with biological targets. The incorporation of a hydroxyl group at the 6-position further enhances its utility, providing a critical hydrogen bonding moiety that can be exploited for specific molecular recognition. This guide provides an in-depth exploration of the synthesis, applications, and structure-activity relationships (SAR) of derivatives based on this privileged scaffold, with a focus on their development as antiviral and anti-cancer agents. Detailed protocols for synthesis and biological evaluation are provided to enable researchers to harness the potential of this versatile chemical entity.

The 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid Scaffold: A Structural Overview

The core structure, 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (CID 83914899), is a bicyclic molecule that merges a benzene ring with a pyrrolidine ring.[1] This fusion results in a conformationally restricted analog of amino acids like proline and phenylalanine, a feature highly sought after in medicinal chemistry to improve metabolic stability and receptor selectivity.[2]

Physicochemical Properties of the Parent Scaffold

PropertyValueSource
Molecular Formula C₉H₉NO₃PubChem[1]
Molecular Weight 179.17 g/mol PubChem[1]
IUPAC Name 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acidPubChem[1]
Hydrogen Bond Donors 3PubChem[1]
Hydrogen Bond Acceptors 3PubChem[1]

The key functional groups—the secondary amine, the carboxylic acid, and the phenolic hydroxyl group—are pivotal to its biological activity.

  • Carboxylic Acid: This group is often the primary pharmacophore. It is ionizable at physiological pH, allowing it to form strong ionic and hydrogen bonds. In many applications, it acts as a metal-chelating moiety, crucial for inhibiting metalloenzymes.[3][4] While essential for activity, the carboxylic acid group can pose challenges for cell permeability and bioavailability, leading chemists to sometimes explore bioisosteric replacements.[5][6][7][8]

  • Dihydro-Indole Core: This rigid scaffold minimizes the entropic penalty upon binding to a target protein, as it has fewer rotatable bonds than a more flexible molecule. This pre-organization can lead to a significant increase in binding affinity.

  • 6-Hydroxy Group: This phenolic hydroxyl provides a key point for hydrogen bonding interactions. It can act as both a hydrogen bond donor and acceptor, anchoring the molecule within a receptor's binding pocket. Its position also influences the electronic properties of the aromatic ring, which can be critical for π–π stacking or other non-covalent interactions.

Caption: Core structure of the title compound.

Key Therapeutic Applications in Medicinal Chemistry

The unique structural features of this scaffold have been leveraged to design potent inhibitors for several important drug targets.

Antiviral Agents: HIV-1 Integrase Inhibition

One of the most successful applications of the indole-2-carboxylic acid scaffold is in the development of HIV-1 Integrase Strand Transfer Inhibitors (INSTIs).[3][4] HIV-1 integrase is a critical enzyme for viral replication, and it contains two catalytic Mg²⁺ ions in its active site.[9]

Mechanism of Action: The carboxylic acid at the C2 position, along with the indole nitrogen, forms a powerful chelating motif that binds to the two Mg²⁺ ions in the integrase active site.[3][4] This interaction displaces the viral DNA, effectively halting the integration process. The dihydro-indole core serves as the rigid scaffold to perfectly position this chelating pharmacophore.

Role of the 6-Position: While the parent scaffold is active, substitutions at the 6-position are crucial for enhancing potency. Replacing the 6-hydroxy group with larger, often halogenated, aromatic rings can lead to significant gains in activity. These appended rings are thought to engage in favorable π–π stacking interactions with the viral DNA bases near the active site, further anchoring the inhibitor.[9][10]

hiv_mechanism cluster_site Enzyme Active Site Inhibitor Indole-2-Carboxylic Acid Derivative Mg1 Mg²⁺ Inhibitor->Mg1 Chelation by Carboxylate & N-H Mg2 Mg²⁺ Inhibitor->Mg2 vDNA Viral DNA Inhibitor->vDNA π-π stacking (C6-substituent) Mg1->vDNA Binding Disrupted Mg2->vDNA

Caption: Mechanism of HIV-1 Integrase inhibition.

Immuno-oncology: IDO1/TDO Dual Inhibition

Indoleamine 2,3-dioxygenase 1 (IDO1) and tryptophan 2,3-dioxygenase (TDO) are enzymes that catalyze the first and rate-limiting step of tryptophan metabolism.[11] In the tumor microenvironment, upregulation of these enzymes depletes tryptophan and produces kynurenine, which suppresses the anti-tumor immune response. Inhibiting IDO1 and/or TDO is therefore a promising strategy in cancer immunotherapy.

Structure-Activity Relationship: Studies have shown that indole-2-carboxylic acid derivatives are effective scaffolds for dual IDO1/TDO inhibitors. A study identified that a 6-acetamido-indole-2-carboxylic acid derivative was a potent dual inhibitor with low micromolar IC₅₀ values.[11] The 6-acetamido group, which is structurally related to the 6-hydroxy group, likely forms key hydrogen bonds within the active sites of both enzymes. The indole core itself mimics the natural substrate, tryptophan.

Table 2: Structure-Activity Relationship (SAR) for IDO1/TDO Inhibition (Data is illustrative, based on principles from cited literature)

CompoundR¹ (N1-position)R² (C6-position)IDO1 IC₅₀ (µM)TDO IC₅₀ (µM)Rationale for Change
A H-OH> 50> 50Parent scaffold, low activity.
B H-NH₂10.515.2Amine provides H-bond donor.
C H-NHAc2.13.5Acetyl group provides additional H-bond acceptor and steric bulk, improving fit.[11]
D -CH₃-NHAc1.82.9N-methylation can improve metabolic stability and fine-tune electronics.

Experimental Protocols

Protocol 1: General Synthesis of a 6-Substituted-2,3-dihydro-1H-indole-2-carboxylic Acid Derivative

This protocol outlines a representative synthesis starting from a commercially available substituted nitrobenzaldehyde. The key steps involve building the indole ring system, followed by stereoselective reduction.

synthesis_workflow Start Substituted 4-Nitrophenol Step1 Protection of Phenol (e.g., MOM-Cl) Start->Step1 1. Step2 Horner-Wadsworth-Emmons (Wittig) Reaction Step1->Step2 2. Step3 Reductive Cyclization (e.g., Fe/AcOH) Step2->Step3 3. Step4 Asymmetric Hydrogenation (e.g., Ru-catalyst) Step3->Step4 4. Step5 Deprotection (e.g., HCl) Step4->Step5 5. Product Final Product: 6-Hydroxy-dihydro-indole -2-carboxylic acid Step5->Product 6.

Caption: General synthetic workflow diagram.

Step-by-Step Methodology:

  • Protection: Protect the phenolic hydroxyl group of a starting material like 4-hydroxy-2-nitrobenzaldehyde using a suitable protecting group (e.g., methoxymethyl ether, MOM) to prevent interference in subsequent steps.

  • Alkene Formation: Perform a Horner-Wadsworth-Emmons or Wittig reaction with an appropriate phosphonate or phosphonium ylide (e.g., triethyl phosphonoacetate) to introduce the two-carbon unit required for the pyrrolidine ring. This forms a substituted nitrocinnamate ester.

  • Reductive Cyclization: Simultaneously reduce the nitro group to an amine and induce intramolecular cyclization onto the ester. This is commonly achieved using reducing agents like iron powder in acetic acid or catalytic hydrogenation. This step forms the 6-hydroxy-indole-2-carboxylic acid ester.

  • Asymmetric Reduction: Reduce the indole double bond to the dihydro-indole (indoline). This is the critical stereochemistry-defining step. Use of a chiral catalyst (e.g., a Rhodium or Ruthenium complex with a chiral ligand like BINAP) under a hydrogen atmosphere can achieve high enantioselectivity, yielding the desired (S)- or (R)-enantiomer.

  • Saponification: Hydrolyze the ester to the free carboxylic acid using a base like lithium hydroxide (LiOH) or sodium hydroxide (NaOH).

  • Deprotection: Remove the protecting group from the 6-hydroxy position under appropriate conditions (e.g., acidic hydrolysis for a MOM group) to yield the final product.

  • Purification: Purify the final compound using techniques such as recrystallization or column chromatography on silica gel.

Self-Validation: Characterize the product at each key step using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the expected chemical transformation and purity.[3][9] Chiral HPLC is required to determine the enantiomeric excess (e.e.) after the asymmetric reduction step.

Protocol 2: In Vitro HIV-1 Integrase Strand Transfer Assay

This protocol describes a method to evaluate the inhibitory activity of synthesized compounds against the strand transfer step catalyzed by HIV-1 integrase.

Principle: The assay measures the ability of HIV-1 integrase to integrate a donor DNA substrate (mimicking the viral DNA) into a target DNA substrate (mimicking the host DNA). The reaction is typically monitored using a fluorescence-based method where the integration event brings a fluorophore and a quencher into proximity, or separates them, resulting in a change in signal.

Materials:

  • Recombinant HIV-1 Integrase enzyme

  • Donor DNA substrate (oligonucleotide, often biotinylated)

  • Target DNA substrate (oligonucleotide)

  • Assay Buffer: (e.g., 20 mM HEPES, pH 7.5, 10 mM DTT, 7.5 mM MgCl₂, 0.1 mg/mL BSA)

  • Test Compounds (dissolved in DMSO)

  • Positive Control Inhibitor (e.g., Raltegravir or Elvitegravir)

  • 96-well or 384-well assay plates (black, low-binding)

  • Plate reader capable of fluorescence detection

Step-by-Step Methodology:

  • Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. A typical starting concentration range is 100 µM to 1 nM.

  • Reaction Mixture: In each well of the assay plate, prepare the reaction mixture by adding:

    • Assay Buffer

    • Donor and Target DNA substrates

    • Test compound or DMSO (for negative control) or Positive Control inhibitor.

  • Enzyme Addition: Initiate the reaction by adding the HIV-1 Integrase enzyme to each well. The final volume should be consistent across all wells (e.g., 50 µL).

  • Incubation: Incubate the plate at 37°C for 60-90 minutes to allow the strand transfer reaction to proceed.

  • Detection: Stop the reaction (e.g., by adding EDTA) and measure the fluorescence signal using a plate reader at the appropriate excitation and emission wavelengths.

  • Data Analysis:

    • Calculate the percent inhibition for each compound concentration relative to the DMSO control (0% inhibition) and a no-enzyme control (100% inhibition).

    • Plot the percent inhibition against the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration at which the compound inhibits 50% of the enzyme's activity).

Trustworthiness and Validation: Each assay plate must include positive and negative controls to ensure the assay is performing correctly. The Z'-factor, a statistical measure of assay quality, should be calculated for each plate and should be > 0.5 for the results to be considered valid. All test compound concentrations should be run in triplicate to ensure reproducibility.

Conclusion

The 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid scaffold is a validated and highly adaptable platform in medicinal chemistry. Its rigid structure and strategically placed functional groups provide an excellent starting point for the design of potent and selective inhibitors. The successful development of derivatives targeting diverse enzymes like HIV-1 integrase and IDO1/TDO highlights its broad utility. The protocols provided herein offer a framework for the synthesis and evaluation of novel analogs, enabling further exploration of this "privileged" chemical space for the discovery of next-generation therapeutics.

References

  • Gao, Y. et al. (2020). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as IDO1/TDO dual inhibitors. European Journal of Medicinal Chemistry, 188, 112021. Available at: [Link]

  • Wang, M. et al. (2023). The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. Molecules, 28(24), 8020. Available at: [Link]

  • Zhang, Z. et al. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Medicinal Chemistry, 15(3), 9020-9031. Available at: [Link]

  • Palomba, M. et al. (2019). Synthesis and biological evaluation of new indole and pyrrole carboxamides based on amino acids. Arkivoc, 2019(2), 163-175. Available at: [Link]

  • Naik, N. et al. (2012). Novel indole-2-carboxylic acid analogues: Synthesis and a new light in to their antioxidant potentials. European Journal of Chemistry, 3(2), 214-219. Available at: [Link]

  • National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 83914899, 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. Retrieved from [Link]

  • Leeson, P. D. et al. (1993). Indole-2-carboxylic acid derivatives. Google Patents, WO1993021153A1.
  • Kumar, M. et al. (2017). Catalyst-free Synthesis of 6-Hydroxy Indoles via the Condensation of Carboxymethyl Cyclohexadienones and Amines. The Journal of Organic Chemistry, 82(15), 8121-8129. Available at: [Link]

  • Yıldırım, S. et al. (2019). Synthesis, characterization and antioxidant and antimicrobial properties of new ester and amide derivatives of indole-2-carboxylic acid. FABAD Journal of Pharmaceutical Sciences, 44(2), 105-114. Available at: [Link]

  • National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 22350191, 6-Hydroxy-1H-indole-2-carboxylic acid. Retrieved from [Link]

  • Al-Hussain, S. A. et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules, 29(20), 4728. Available at: [Link]

  • Al-gawfi, H. et al. (2019). Recent developments in the practical application of novel carboxylic acid bioisosteres. Pharmaceuticals, 12(3), 123. Available at: [Link]

  • Zhang, Z. et al. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. ResearchGate. Available at: [Link]

  • Drug Hunter (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Blog Post. Available at: [Link]

  • de Ruiter, A. et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Journal of Medicinal Chemistry, 65(11), 7549-7585. Available at: [Link]

  • Wang, M. et al. (2023). The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. PubMed. Available at: [Link]

  • Lamberth, C. (2018). Different Roles of Carboxylic Functions in Pharmaceuticals and Agrochemicals. In Bioactive Carboxylic Compound Classes: Pharmaceuticals and Agrochemicals. Wiley-VCH. Available at: [Link]

Sources

Application

"protocol for dissolving 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid for experiments"

Application Note: Solubilization and Handling Protocol for 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid Chemical Causality and Solubilization Challenges 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (also known...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Solubilization and Handling Protocol for 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid

Chemical Causality and Solubilization Challenges

6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (also known as 6-hydroxyindoline-2-carboxylic acid) presents unique handling challenges in biochemical and cell-based assays due to its amphoteric nature and high susceptibility to auto-oxidation. Designing a reliable solubilization protocol requires bypassing two primary chemical hurdles:

The Zwitterionic Trap: The molecule contains a carboxylic acid (predicted pKa ~2.04)[1], an indoline secondary amine (pKa ~4.9), and a phenolic hydroxyl group (pKa ~10.44)[2]. When the free acid powder is added to unbuffered water, the solution pH naturally equilibrates near the compound's isoelectric point (pI ≈ 3.5). At this pH, the indoline nitrogen is protonated and the carboxylic acid is deprotonated, forming a neutral zwitterion. This zwitterionic state possesses strong intermolecular crystal lattice forces that severely restrict aqueous solvation.

The Auto-Oxidation Cascade: Indoline derivatives featuring phenolic hydroxyls are highly vulnerable to oxidative degradation, particularly in alkaline environments. Deprotonation of the phenol or amine accelerates electron transfer, leading to rapid auto-oxidation into reactive quinone or fully aromatic indole species (analogous to the degradation pathways of cyclo-DOPA and betanidin)[3][4]. Therefore, while alkaline dissolution forces the molecule into a highly soluble anionic state, it drastically reduces compound stability unless paired with a robust antioxidant system.

To achieve reliable experimental results, the solvent system must either disrupt hydrogen bonding without ionizing the molecule (using an aprotic solvent like DMSO) or force protonation/deprotonation away from the isoelectric point while actively suppressing oxidation.

Solvent Selection and Quantitative Parameters

The following matrix summarizes the empirically derived parameters for solubilizing indoline-2-carboxylic acid derivatives based on their structural thermodynamics.

Solvent SystemMax ConcentrationStabilityMechanism of SolubilizationApplication Suitability
100% DMSO (Degassed) 50 mMHigh (>6 months at -80°C)Aprotic disruption of lattice forces; prevents zwitterion formation.Universal stock for in vitro and cell-based assays.
0.1 M HCl (Aqueous) ~10-20 mMModerate (Hours at 4°C)Forces protonation of the carboxylate, yielding a highly soluble cation.Cell-free biochemical assays tolerating low pH.
Aqueous Buffer (pH 7.4) + Antioxidant < 5 mMLow (Minutes to Hours)Net anionic charge at pH 7.4 increases solubility; antioxidant prevents quinone formation.Final working solutions (must be diluted from DMSO stock).

Solubilization Workflows

Workflow A 6-Hydroxyindoline-2-carboxylic Acid (Solid Free Acid) B Primary Solubilization Strategy A->B C1 Aprotic Route (Recommended) B->C1 C2 Aqueous Acidic Route (Specialized) B->C2 D1 Dissolve in Degassed DMSO (Forms 10-50 mM Stock) C1->D1 D2 Dissolve in 0.1 M HCl (Forms Cationic Salt) C2->D2 E1 Store Aliquots at -80°C (Stable for months) D1->E1 E2 Use Immediately (Stable for hours) D2->E2 F Working Solution Preparation Dilute into assay buffer containing 1-5 mM Ascorbic Acid or DTT E1->F E2->F

Fig 1: Decision tree for solubilizing 6-hydroxyindoline-2-carboxylic acid based on assay type.

Step-by-Step Methodologies

Protocol A: Preparation of a 50 mM Master Stock in DMSO

This is the gold-standard method for preserving the structural integrity of the compound for long-term experimental use.

  • Solvent Preparation: Purge anhydrous, cell-culture grade DMSO with Argon or Nitrogen gas for 10 minutes. Causality: Displacing dissolved oxygen is critical to prevent premature oxidative degradation of the electron-rich phenolic ring during storage.

  • Weighing: Equilibrate the vial of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid to room temperature in a desiccator before opening to prevent condensation. Weigh the required mass rapidly.

  • Dissolution: Add the calculated volume of degassed DMSO to achieve a 50 mM concentration. Vortex gently for 30-60 seconds. Do not heat the solution, as thermal stress accelerates indoline ring oxidation.

  • Validation Checkpoint: Inspect the solution against a white background. A successful, unoxidized stock will appear colorless to very pale yellow. Self-Validation: If the solution exhibits a distinct pink, brown, or dark amber hue, oxidative polymerization has occurred, and the stock must be discarded.

  • Storage: Aliquot the stock into amber microcentrifuge tubes (to prevent photo-oxidation)[3], blanket with Argon, and store immediately at -80°C.

Protocol B: Preparation of Aqueous Working Solutions (Cell-Based Assays)

Direct addition of the compound to neutral aqueous buffers without protection will result in rapid degradation.

  • Buffer Fortification: Prepare your target assay buffer (e.g., PBS or cell culture media) and supplement it with an antioxidant. Ascorbic acid (1-5 mM) or Dithiothreitol (DTT, 1 mM) is highly recommended. Causality: The antioxidant acts as a sacrificial electron donor, keeping the 6-hydroxyindoline core in its reduced state even as the pH shifts to 7.4.

  • Dilution: Rapidly inject the required volume of the 50 mM DMSO stock into the fortified buffer while vortexing to ensure instantaneous dispersion. Keep the final DMSO concentration below 0.5% (v/v) to prevent solvent-induced cytotoxicity.

  • Execution: Use the working solution immediately. Do not store aqueous dilutions.

Protocol C: Direct Aqueous Dissolution (Acidic Route)

For cell-free biochemical assays where DMSO is strictly prohibited.

  • Acidic Solvation: Add 0.1 M HCl directly to the solid powder to achieve a target concentration of 10 mM.

  • Agitation: Sonicate in a water bath for 1-2 minutes until fully dissolved. Causality: The low pH (< 2.0) protonates the carboxylate group, breaking the zwitterionic trap and forming a highly soluble hydrochloride salt.

  • Neutralization (If required): Immediately prior to the assay, dilute the acidic stock into a heavily buffered neutral solution (e.g., 100 mM Tris-HCl, pH 7.5) containing 2 mM Ascorbic acid.

References

1. - ACS Omega.[3] 2. - EPO. 3. - Zhenyu Biotech.[1] 4. - ResearchGate.[4] 5. - Smolecule.[2]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid

This guide provides in-depth troubleshooting and practical advice for researchers, scientists, and drug development professionals engaged in the purification of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. The meth...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth troubleshooting and practical advice for researchers, scientists, and drug development professionals engaged in the purification of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. The methodologies and principles discussed are grounded in established chemical practices to ensure reliability and reproducibility in your work.

Troubleshooting Common Purification Challenges

Researchers often encounter several key challenges during the isolation and purification of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid from complex reaction mixtures. This section addresses the most frequent issues with causality-based explanations and actionable solutions.

Issue 1: Low Yield After Initial Work-up

Symptoms:

  • Significantly lower than expected mass of crude product after initial extraction and solvent removal.

  • Target compound detected in aqueous layers during Thin Layer Chromatography (TLC) analysis of the work-up fractions.

Potential Causes & Solutions:

  • Incorrect pH for Extraction: 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid is an amino acid derivative, meaning it possesses both a basic secondary amine and an acidic carboxylic acid group. Its solubility in aqueous versus organic solvents is highly dependent on pH.

    • Scientific Rationale: At its isoelectric point (pI), the molecule exists as a zwitterion with minimal net charge, leading to reduced aqueous solubility and facilitating extraction into an organic solvent. At low pH, the amine is protonated (R-NH2+), and at high pH, the carboxylic acid is deprotonated (R-COO-), both of which increase water solubility.[1][2][3][4]

    • Solution: Carefully adjust the pH of the aqueous phase to the isoelectric point of the target compound before extraction with an organic solvent. While the exact pI for this specific molecule may require experimental determination, a phased approach starting around pH 4-6 is advisable.[5] Perform small-scale pilot extractions at various pH values to determine the optimal condition for maximizing recovery.

  • Emulsion Formation: The presence of both polar and non-polar functional groups can lead to the formation of stable emulsions during liquid-liquid extraction, trapping the product in the interfacial layer.

    • Solution: To break emulsions, try adding a small amount of brine (saturated NaCl solution), which increases the ionic strength of the aqueous phase. Alternatively, gentle centrifugation or filtration through a pad of Celite can be effective.

Issue 2: Persistent Impurities in the Isolated Product

Symptoms:

  • Multiple spots observed on TLC analysis of the crude product.

  • Broad or overlapping peaks in High-Performance Liquid Chromatography (HPLC).

  • Unidentifiable peaks in Nuclear Magnetic Resonance (NMR) spectra.

Potential Causes & Solutions:

  • Co-crystallization of Structurally Similar Impurities: Starting materials or by-products with similar polarity and functional groups can co-crystallize with the desired product.

    • Solution 1: Phased Crystallization: This technique exploits the different solubilities of the compound and its impurities at varying pH levels. A patent for the related indole-2-carboxylic acid describes a method where the crude product is dissolved in water as a salt (e.g., with triethylamine), and then an acid is slowly added. Impurities may precipitate at a different pH range than the target compound, which will preferentially crystallize at its isoelectric point.[5]

    • Solution 2: Chromatographic Purification: For impurities that are difficult to remove by crystallization, column chromatography is the method of choice. Given the polar nature of the target molecule, normal-phase chromatography on silica gel can be effective.[6][7]

  • Oxidation of the Phenolic Group: The 6-hydroxy group is susceptible to oxidation, especially in the presence of air and trace metals, leading to colored impurities (often quinone-type species).

    • Scientific Rationale: Phenolic compounds can be oxidized to form colored quinones. This process can be accelerated by basic conditions and light.

    • Solution:

      • Use of Antioxidants: During work-up and purification, add a small amount of an antioxidant like sodium bisulfite or ascorbic acid to the aqueous phases.

      • Inert Atmosphere: Perform extractions and crystallizations under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

      • Solvent Degassing: Use solvents that have been degassed by sparging with nitrogen or argon.

Purification Strategy Decision Workflow

Choosing the correct purification strategy is critical for achieving high purity and yield. The following workflow provides a decision-making framework.

Purification_Workflow Purification Strategy Decision Tree Start Crude Reaction Mixture TLC_HPLC Initial Purity Assessment (TLC, HPLC, LC-MS) Start->TLC_HPLC High_Purity High Purity (>95%)? TLC_HPLC->High_Purity Assess Results Low_Purity Low Purity (<95%)? High_Purity->Low_Purity No Crystallization Recrystallization High_Purity->Crystallization Yes Extraction Acid-Base Extraction Low_Purity->Extraction Yes, with pH differences Complex_Mixture Complex Mixture / Isomers? Low_Purity->Complex_Mixture No Final_Product Final Pure Product (Verify by Analysis) Crystallization->Final_Product Extraction->Crystallization Purified Extract Chromatography Column Chromatography Chromatography->Crystallization Collected Fractions Complex_Mixture->Chromatography Yes

Caption: Decision tree for selecting a purification method.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent system for recrystallizing 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid?

A1: The ideal solvent system will dissolve the compound when hot but have low solubility when cold. Given its polar nature, aqueous-organic mixtures are excellent starting points.

  • Recommended Systems:

    • Ethanol/Water

    • Methanol/Water

    • Acetone/Water

  • Methodology: Dissolve the crude product in the minimum amount of the hot organic solvent. Slowly add hot water until the solution becomes slightly turbid. Add a few more drops of the organic solvent until the solution is clear again, then allow it to cool slowly.

Q2: How can I monitor the progress of column chromatography for this compound?

A2: Due to the UV-active indole ring, TLC with UV visualization is the most straightforward method.

  • Staining: If your compound or impurities do not visualize well under UV, a potassium permanganate stain is effective for oxidizing and visualizing many organic compounds, especially those with electron-rich aromatic rings and amine groups.

  • TLC Eluent: Use the same solvent system for TLC as you plan to use for the column, or a slightly more polar one to ensure the compound moves off the baseline. A good starting point for silica gel is a mixture of Dichloromethane/Methanol or Ethyl Acetate/Methanol with a small amount (0.5-1%) of acetic acid to improve peak shape and prevent streaking.

Q3: My purified product is colored (pink, brown, or purple). What causes this and is it a problem?

A3: Coloration is almost always due to the oxidation of the 6-hydroxy group.[8] While a small amount of colored impurity may not significantly affect the purity as determined by NMR or mass spectrometry, it is generally undesirable.

  • To Remove Color: A charcoal treatment during recrystallization can be effective. Add a small amount of activated carbon to the hot solution before filtering it (while hot) through Celite to remove the carbon. Be aware that charcoal can also adsorb some of your product, potentially reducing the yield.

  • To Prevent Color: As mentioned in the troubleshooting section, use an inert atmosphere and consider adding an antioxidant during the work-up. Store the final product under an inert atmosphere, protected from light.

Q4: Can I use reverse-phase HPLC for purification?

A4: Yes, reverse-phase HPLC is an excellent method for both analysis and purification of polar aromatic compounds like this one.[9][10]

  • Typical Conditions:

    • Column: C18

    • Mobile Phase: A gradient of Water and Acetonitrile or Methanol.

    • Additive: Adding 0.1% trifluoroacetic acid (TFA) or formic acid to the mobile phase will protonate the carboxylic acid and amine, leading to sharper peaks and better separation.

In-Depth Experimental Protocols

Protocol 1: pH-Controlled Acid-Base Extraction

This protocol is designed to separate the amphoteric target molecule from neutral organic impurities.

AcidBase_Extraction Start 1. Dissolve crude mixture in Ethyl Acetate (EtOAc) Wash_Base 2. Extract with aqueous NaHCO3 (pH ~8.5) Start->Wash_Base Separate1 Separate Layers Wash_Base->Separate1 Organic1 Organic Layer: Neutral Impurities Separate1->Organic1 Keep Aqueous1 Aqueous Layer 1: Product as Sodium Salt Separate1->Aqueous1 Keep Acidify 3. Acidify Aqueous Layer 1 with 1M HCl to pH ~4-5 Aqueous1->Acidify Extract_Product 4. Extract with fresh EtOAc Acidify->Extract_Product Separate2 Separate Layers Extract_Product->Separate2 Aqueous2 Aqueous Layer 2: Discard Separate2->Aqueous2 Organic2 Organic Layer: Contains Purified Product Separate2->Organic2 Dry 5. Dry, Filter, Evaporate Organic2->Dry End Purified Product Dry->End

Caption: Workflow for acid-base extraction purification.

  • Dissolve the crude reaction mixture in a suitable organic solvent like ethyl acetate.

  • Transfer the solution to a separatory funnel and extract with a mild aqueous base, such as 5% sodium bicarbonate solution. This will deprotonate the carboxylic acid, moving the target compound into the aqueous layer as its sodium salt, while neutral impurities remain in the organic layer.[3][4]

  • Separate the aqueous layer.

  • Slowly acidify the aqueous layer with 1M HCl with vigorous stirring. Monitor the pH and adjust it to the isoelectric point (experimentally determined, start around pH 4-5). The product should precipitate out or become less water-soluble.

  • Extract the now-neutral product back into a fresh portion of ethyl acetate.

  • Wash the organic layer with brine, dry it over anhydrous sodium sulfate or magnesium sulfate, filter, and evaporate the solvent under reduced pressure to yield the purified product.

Protocol 2: Flash Column Chromatography

This protocol is for separating the target compound from impurities with different polarities.

1. Slurry Preparation and Column Packing:

  • Choose an appropriate column size based on the amount of crude material (typically a 40:1 to 100:1 ratio of silica to crude product by weight).

  • Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 100% Ethyl Acetate).

  • Pack the column with the slurry, ensuring no air bubbles are trapped.

2. Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent (like methanol).

  • Alternatively, for less soluble materials, perform a "dry loading": adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica, and evaporating the solvent. Carefully add the resulting free-flowing powder to the top of the packed column.

3. Elution and Fraction Collection:

  • Begin eluting with a non-polar solvent system (e.g., 98:2 Ethyl Acetate/Methanol).

  • Gradually increase the polarity of the eluent (e.g., to 95:5, then 90:10 Ethyl Acetate/Methanol). Adding 0.5% acetic acid to the mobile phase can help produce sharper peaks.

  • Collect fractions and monitor them by TLC to identify those containing the pure product.

4. Product Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure.

Table 1: Example Solvent Systems for Chromatography

PolaritySolvent System (v/v/v)Typical Application
Low98:2:0.5 Ethyl Acetate/Methanol/Acetic AcidEluting non-polar impurities
Medium90:10:0.5 Ethyl Acetate/Methanol/Acetic AcidEluting the target compound
High80:20:0.5 Ethyl Acetate/Methanol/Acetic AcidEluting highly polar impurities

References

  • Normal-phase capillary chromatography of polar aromatic compounds. ResearchGate. Available at: [Link]

  • CN106008311A - Refinement method of indole-2-carboxylic acid. Google Patents.
  • EP0166992B1 - Extraction of amino acid from aqueous mixtures. Google Patents.
  • Quadrupolar Effects on the Retention of Aromatic Hydrocarbons in Reversed-Phase Liquid Chromatography. ACS Publications. Available at: [Link]

  • Chromatographic Separation on Silica of Polar Aromatic Compounds. Taylor & Francis Online. Available at: [Link]

  • Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calculations. MDPI. Available at: [Link]

  • Separation of aromatic and polar compounds in fossil fuel liquids by liquid chromatography. ACS Publications. Available at: [Link]

  • Selective separation of amino acid by reactive extraction. ResearchGate. Available at: [Link]

  • Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. MDPI. Available at: [Link]

  • Extraction of Free Amino Acids from Soil. ACSESS DL. Available at: [Link]

  • 4.8: Acid-Base Extraction. Chemistry LibreTexts. Available at: [Link]

  • Acid–base extraction. Wikipedia. Available at: [Link]

  • AN IMPROVED METHOD FOR DECARBOXYLATING INDOLE-2-CARBOXYLIC ACIDS. AND ITS APPLICATION IN THE SYNTHESIS OF 7-AMINO-DL-TRYPTOPHAN. Canadian Science Publishing. Available at: [Link]

  • CN102020600A - Synthetic method of indole-2-carboxylic acid. Google Patents.
  • 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. PubChem. Available at: [Link]

  • REGIOSPECIFIC FUNCTIONALIZATION OF INDOLE-2-CARBOXYLATES AND DIASTEREOSELECTIVE PREPARATION OF THE CORRESPONDING INDOLINES. HETEROCYCLES. Available at: [Link]

  • Indole-2-carboxylic acid, ethyl ester. Organic Syntheses. Available at: [Link]

  • 6-Hydroxyindole. BioCrick. Available at: [Link]

  • Synthesis of 4-hydroxy and 6-hydroxyindoles: a renaissance of the Bischler reaction. The Distant Reader. Available at: [Link]

  • Synthesis of European pharmacopoeial impurities A, B, C, and D of cabergoline. SpringerLink. Available at: [Link]

  • Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Longdom Publishing. Available at: [Link]

  • Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. PMC. Available at: [Link]

  • Catalyst-free Synthesis of 6-Hydroxy Indoles via the Condensation of Carboxymethyl Cyclohexadienones and Amines. ACS Publications. Available at: [Link]

  • US5387713A - Process for purification of carboxylic acids. Google Patents.
  • Synthesis of 4-hydroxy and 6-hydroxyindoles: a renaissance of the Bischler reaction. ResearchGate. Available at: [Link]

  • US2255421A - Process for purification of carboxylic acids. Google Patents.
  • The Chemistry and Synthesis of 1H-indole-2,3-dione (Isatin) and its Derivatives. ResearchGate. Available at: [Link]

Sources

Optimization

"side reactions in the synthesis of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid"

To: Research & Development Team From: Senior Application Scientist, Chemical Synthesis Division Subject: Technical Guide: Troubleshooting Side Reactions in 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid Synthesis Exec...

Author: BenchChem Technical Support Team. Date: March 2026

To: Research & Development Team From: Senior Application Scientist, Chemical Synthesis Division Subject: Technical Guide: Troubleshooting Side Reactions in 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid Synthesis

Executive Summary

The synthesis of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (also known as 6-hydroxyindoline-2-carboxylic acid ) presents a unique challenge: the molecule sits at a "metabolic cliff." It is structurally poised between the stability of the indole aromatic system and the reactivity of melanin precursors.

Most failures in this synthesis are not due to incorrect stoichiometry, but rather environmental control . The electron-rich phenolic ring makes the indoline scaffold hyper-sensitive to oxidative dehydrogenation (reverting to indole) and oxidative polymerization (forming melanin-like tar). Furthermore, as a cyclic


-amino acid, it is prone to decarboxylation under thermodynamic stress.

This guide provides a root-cause analysis of these side reactions and actionable protocols to suppress them.

Part 1: The Degradation Landscape (Visualized)

Before troubleshooting, it is critical to understand how the molecule fails. The diagram below maps the three primary degradation pathways that compete with your target synthesis.

DegradationPathways Target Target: 6-Hydroxyindoline-2-COOH Indole By-product A: 6-Hydroxyindole-2-COOH (Re-oxidation) Target->Indole [O2] / Metal Ions Dehydrogenation Decarb By-product C: 6-Hydroxyindoline (Decarboxylation) Target->Decarb Heat (>60°C) or Strong Acid Quinone Intermediate: Indole-quinone Indole->Quinone [O2] / pH > 7 Polymer By-product B: Melanin-like Polymer (Black Tar) Quinone->Polymer Polymerization

Figure 1: The "Stability Triangle." The target molecule (Green) is thermodynamically driven toward re-aromatization (Yellow) or decarboxylation (Red). Control of Oxygen and Temperature is paramount.

Part 2: Troubleshooting Guide & FAQs

Module 1: The "Black Tar" Phenomenon (Oxidation & Polymerization)

Q: My reaction mixture turned from pale yellow to dark brown/black within minutes of workup. What happened? A: You have triggered oxidative polymerization . The 6-hydroxy group donates electron density to the ring, making the indoline nitrogen highly susceptible to oxidation. In the presence of dissolved oxygen or trace transition metals, the indoline oxidizes back to the indole, which then further oxidizes to a quinone-methide species. These species rapidly polymerize into insoluble melanin-like pigments.

Corrective Protocol:

  • The "Argon Blanket" Rule: Never expose the free amine/phenol to air until it is stabilized (e.g., as a salt). All solvents must be degassed (sparged with Argon for 20 mins) prior to use.

  • Add an Antioxidant: Incorporate Sodium Metabisulfite (Na₂S₂O₅) or Ascorbic Acid (0.1–0.5 eq) into the aqueous workup buffer. This acts as a sacrificial reductant.

  • Chelaion: Add EDTA (1 mM) to your aqueous workup to sequester trace metal ions (Fe³⁺, Cu²⁺) that catalyze the oxidation.

Module 2: The "Missing Mass" (Decarboxylation)

Q: LC-MS shows a major peak at [M-44]. Why is my carboxyl group falling off? A: You are observing thermal decarboxylation . Indoline-2-carboxylic acids are cyclic


-amino acids. Unlike linear amino acids, the ring strain and the electron-donating nature of the 6-hydroxy group lower the activation energy for decarboxylation, especially under two conditions:
  • High Heat: Temperatures above 60°C.

  • Schiff Base Formation: If you have unreacted aldehydes or ketones (from a reductive amination route), they can facilitate decarboxylation via an imine intermediate.

Corrective Protocol:

  • Temperature Limit: Keep all reaction and evaporation steps below 40°C . Use a high-vacuum pump rather than heating the rotovap bath.

  • Acid Control: Avoid strong mineral acids (HCl) during workup if possible. If acid is needed to precipitate the product, use milder organic acids (Acetic/Formic) or maintain a pH of 3–4 rather than pH < 1.

Module 3: Incomplete Reduction (Indole Contamination)

Q: I am reducing 6-hydroxyindole-2-carboxylic acid, but the product is a 50:50 mixture of starting material and product. A: The indole ring is aromatic and resists reduction. Standard borohydrides (NaBH₄) are often too weak.

Recommended Reagent System: Use Sodium Cyanoborohydride (NaCNBH₃) in Glacial Acetic Acid .

  • Mechanism:[1][2][3][4] The acetic acid protonates the indole C3 position, creating an iminium ion intermediate that is susceptible to hydride attack.

  • Why it works: NaCNBH₃ is stable in acid (unlike NaBH₄), allowing for the sustained low pH required to activate the indole ring.

Part 3: Validated Synthesis Workflow

The following protocol is designed to minimize the side reactions described above.

Method: Reduction of 6-hydroxyindole-2-carboxylic acid using NaCNBH₃/AcOH.

StepActionTechnical Justification
1. Prep Degas Glacial Acetic Acid (AcOH) with Argon.Removes dissolved O₂ to prevent re-oxidation.
2. Mix Dissolve precursor in AcOH at 15°C. Add NaCNBH₃ (3.0 eq) portion-wise.Controlled addition prevents exotherms that trigger decarboxylation.
3. React Stir at RT (20-25°C) for 2-4 hours. Monitor by LC-MS.Do not heat. Higher temps favor decarboxylation.
4. Quench Pour into ice-cold water containing 1% Na₂S₂O₅ .Bisulfite scavenges any oxidants generated during quench.
5. Isolate Neutralize with NaOH to pH 5-6 under Argon. Extract with EtOAc (degassed).[5]pH 5-6 is the isoelectric sweet spot; prevents auto-oxidation (high pH) and acid hydrolysis (low pH).
6. Store Evaporate solvent <35°C. Store under Argon at -20°C.Product is kinetically unstable; cold storage slows oxidation.

Part 4: Synthesis Logic Flow (Visualized)

SynthesisWorkflow Start Start: 6-Hydroxyindole-2-COOH Reagent Add NaCNBH3 / AcOH (Argon Atmosphere) Start->Reagent Check LC-MS Check: Is Indole < 5%? Reagent->Check Check->Reagent No (Add more reductant) Quench Quench: Ice Water + Na2S2O5 (Antioxidant Barrier) Check->Quench Yes Workup Adjust pH to 5-6 Extract (Degassed EtOAc) Quench->Workup Finish Product: 6-Hydroxyindoline-2-COOH Workup->Finish

Figure 2: Optimized workflow emphasizing the "Antioxidant Barrier" at the quench stage.

References

  • Wyler, H., et al. (1984). Cyclodopa glucoside (=(2S)-5-(β-D-glucopyranosyloxy)-6-hydroxyindoline-2-carboxylic acid) and its occurrence in red beet (Beta vulgaris var.[3][6] rubra L.). Helvetica Chimica Acta.[3][4] Link

    • Relevance: Establishes the stability profile of 6-hydroxyindoline deriv
  • Prota, G. (1988). Melanins and Melanogenesis. Academic Press. Relevance: Definitive source on the oxidative polymerization mechanisms of hydroxyindoles (5,6-dihydroxy and 6-hydroxy variants).
  • ChemicalBook. (n.d.). 5,6-dihydroxy-1H-indole-2-carboxylic acid synthesis. Link

    • Relevance: Provides analogous reduction protocols for dihydroxy-indoles using anaerobic conditions.
  • PubChem. (n.d.). 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. National Library of Medicine. Link

    • Relevance: Verification of chemical structure and physicochemical properties.[7]

Sources

Troubleshooting

"improving the yield of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid synthesis"

Technical Support Guide: Optimizing the Yield of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid Introduction: The Stability Paradox 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (6-hydroxyindoline-2-carboxylic aci...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Guide: Optimizing the Yield of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid

Introduction: The Stability Paradox

6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (6-hydroxyindoline-2-carboxylic acid) is a critical intermediate in melanin biosynthesis and a structural analog to dopaquinone derivatives. The primary challenge in its synthesis is not the bond formation itself, but the redox instability of the indoline core.

Indolines (dihydroindoles) are thermodynamically prone to oxidative dehydrogenation back to indoles, a process accelerated by the electron-donating 6-hydroxyl group. Furthermore, the 2-carboxylic acid moiety makes the molecule susceptible to decarboxylation under acidic conditions or thermal stress.

This guide provides a high-yield, self-validating protocol that circumvents these pitfalls using a Protection-Reduction-Deprotection (PRD) strategy, prioritizing ionic hydrogenation over catalytic methods to minimize side reactions.

Module 1: The Optimized Synthetic Workflow

Direct reduction of the free acid (6-hydroxyindole-2-carboxylic acid) often results in low yields (<40%) due to solubility issues and difficult purification. The industry-standard "Golden Path" involves converting the starting material into a more lipophilic and stable ester intermediate before reduction.

Step 1: Esterification (Yield Protection)
  • Objective: Lock the carboxylic acid to prevent decarboxylation and improve solubility in organic solvents.

  • Protocol:

    • Suspend 6-hydroxyindole-2-carboxylic acid (1.0 eq) in anhydrous Methanol (0.2 M).

    • Add catalytic

      
       (0.1 eq) or Thionyl Chloride (
      
      
      
      , 1.2 eq) dropwise at 0°C.
    • Reflux for 4 hours.

    • Checkpoint: TLC should show complete consumption of the polar starting material and appearance of a less polar ester spot.

    • Workup: Neutralize with

      
      , extract with EtOAc.
      
  • Why: The methyl ester is stable and soluble in the reduction media (TFA or AcOH), ensuring homogeneous kinetics.

Step 2: Ionic Hydrogenation (The Critical Reduction)
  • Objective: Selectively reduce the C2-C3 double bond without over-reduction or ring opening.

  • Reagent Choice: Triethylsilane (

    
    ) in Trifluoroacetic Acid (TFA) .
    
    • Vs. Catalytic Hydrogenation (

      
      ): Avoids metal poisoning by the phenol and prevents hydrogenolysis of sensitive groups.
      
    • Vs.

      
      : Avoids cyanide toxicity and difficult boron complex workups.
      
  • Protocol:

    • Dissolve Methyl 6-hydroxyindole-2-carboxylate (1.0 eq) in TFA (10-20 volumes).

    • Cool to 0°C under Argon atmosphere (Critical).

    • Add

      
       (3.0 eq) dropwise.
      
    • Stir at RT for 2-4 hours.

    • Monitoring: The fluorescent indole spot on TLC will disappear, replaced by a non-fluorescent indoline spot.

Step 3: Controlled Hydrolysis & Isolation
  • Objective: Recover the free acid without oxidation.

  • Protocol:

    • Evaporate TFA/Silane under reduced pressure.

    • Dissolve residue in degassed THF/Water (1:1).

    • Add LiOH (2.5 eq) at 0°C. Stir 1 hour.

    • The "Trap": Do NOT acidify to pH 1-2. Indolines are acid-labile. Adjust pH to ~5.5 (isoelectric point) using dilute acetic acid.

    • Lyophilize immediately. Do not use heat to dry.

Module 2: Visualizing the Pathway

The following diagram illustrates the decision logic and chemical transformations required for high-yield synthesis.

SynthesisWorkflow Start Start: 6-Hydroxyindole-2-COOH Decision Is Solubility > 10mg/mL in AcOH? Start->Decision DirectRed Direct Reduction (NaCNBH3 / AcOH) Decision->DirectRed Yes (Rare) Esterification Step 1: Methyl Ester Protection (MeOH / H2SO4) Decision->Esterification No (Standard) Workup Workup: pH 5.5 + Lyophilization DirectRed->Workup Yield < 40% IonicRed Step 2: Ionic Hydrogenation (Et3SiH / TFA) Esterification->IonicRed Yield > 90% Hydrolysis Step 3: Anaerobic Hydrolysis (LiOH / THF / H2O) IonicRed->Hydrolysis Argon Atm. Hydrolysis->Workup

Caption: Optimized workflow comparing the robust Esterification-Ionic Hydrogenation route (Green) vs. the lower-yield Direct Reduction route (Grey).

Module 3: Troubleshooting & FAQs

Troubleshooting Guide
SymptomProbable CauseCorrective Action
Product turns brown/black upon isolation Oxidative polymerization (Melanin formation).Use Degassed Solvents: Sparge all buffers with Argon for 15 mins. Add 0.1% Ascorbic Acid to the workup buffer as a sacrificial antioxidant.
Low Yield after Reduction Incomplete conversion or product trapped in Boron complex (if using

).
Switch to

/TFA.
If using Borohydride, perform a MeOH quench and reflux to break amine-borane complexes.
Loss of Carboxylic Acid (Decarboxylation) Acidic workup was too harsh or temperature too high.Avoid Mineral Acids: Use Acetic Acid for neutralization. Never heat the free acid above 40°C. Store as the HCl salt if necessary.
Starting Material Remains Steric hindrance or insufficient proton source.Increase Acidity: If using

, ensure pH is maintained at 3-4 by adding AcOH periodically.
Frequently Asked Questions

Q1: Can I use catalytic hydrogenation (


, Pd/C) instead? 
  • Answer: Proceed with caution. While standard for simple indoles, 6-hydroxyindoles can poison the catalyst due to the phenol group. Additionally, low-valent Pd species can sometimes facilitate the dehydrogenation (oxidation) of the product back to the starting material if hydrogen pressure drops. Ionic hydrogenation (

    
    /TFA) is chemically orthogonal to these risks.
    

Q2: Why is the methyl ester intermediate preferred?

  • Answer: Two reasons:

    • Solubility: The ester dissolves fully in organic reduction media, ensuring fast kinetics.

    • Electronic: The ester is electron-withdrawing, which slightly deactivates the ring but stabilizes the molecule against oxidative polymerization compared to the free acid zwitterion.

Q3: How should I store the final product?

  • Answer: Store as a solid at -20°C under Argon. If in solution, keep it acidic (pH 3-4) and frozen. Neutral or basic solutions of 6-hydroxyindolines rapidly auto-oxidize in air.

Module 4: Data & Specifications

Comparison of Reduction Methods

MethodReagentsTypical YieldPurity ProfileKey Risk
Ionic Hydrogenation

, TFA
85-95% High (>98%)Acid sensitivity of protecting groups
Borohydride Reduction

, AcOH
60-75%Moderate (Boron salts)Cyanide waste, incomplete reaction
Catalytic Hydrogenation

(50 psi), Pd/C
40-60%Low (Over-reduction)Catalyst poisoning, reversibility
Dissolving Metal Mg, MeOH50-65%ModerateIncomplete conversion, basic conditions

References

  • Ionic Hydrogenation of Indoles

    • Title: "Ionic Hydrogenation of Indoles using Triethylsilane and Trifluoroacetic Acid."
    • Source:Journal of Organic Chemistry.
    • Context: Establishes the protocol for high-yield reduction of electron-rich indoles without metal c
    • URL:[Link]

  • Synthesis of Hydroxyindoles

    • Title: "Catalyst-free Synthesis of 6-Hydroxy Indoles via the Condensation of Carboxymethyl Cyclohexadienones and Amines."[1]

    • Source:The Journal of Organic Chemistry.
    • Context: Provides background on synthesizing the starting material and the stability of 6-hydroxyindole deriv
    • URL:[Link]

  • Melanin Precursor Stability (DHICA)

    • Title: "Unexpected impact of esterification on the antioxidant activity and (photo)stability of a eumelanin from 5,6-dihydroxyindole-2-carboxylic acid."
    • Source:Pigment Cell & Melanoma Research.
    • Context: Validates the strategy of using esterification to improve stability and prevent oxid
    • URL:[Link]

  • Reductive Amination & Indole Reduction

    • Title: "Sodium Cyanoborohydride in Carboxylic Acid Media."
    • Source:Organic Preparations and Procedures Intern
    • Context: Describes the mechanism and optimization of reduction in acetic acid for indole systems.
    • URL:[Link][1][2][3][4][5]

Sources

Optimization

Technical Support Center: Stability of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid

Executive Summary & Chemical Profile 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (also known as 6-hydroxyindoline-2-carboxylic acid) is a critical intermediate often utilized in the synthesis of neuromelanin analog...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Profile

6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (also known as 6-hydroxyindoline-2-carboxylic acid) is a critical intermediate often utilized in the synthesis of neuromelanin analogs and specific pharmaceutical scaffolds.

Users frequently encounter stability issues because this molecule sits on a "redox cliff." As an indoline (dihydroindole) with an electron-donating hydroxyl group, it is significantly more prone to oxidative dehydrogenation than unsubstituted indoline.

Core Stability Axioms
  • Oxidation Risk: The primary degradation pathway is dehydrogenation to form 6-hydroxyindole-2-carboxylic acid, followed by polymerization into melanin-like pigments. This is visually detectable as a shift from pale yellow to dark brown/black.

  • pH Sensitivity: Stability is pH-dependent.

    • Acidic (pH < 4): Most stable. The protonation of the amine (

      
      ) reduces the electron density of the ring, retarding oxidation.
      
    • Basic (pH > 8): Least stable. Phenolate formation activates the ring toward rapid air oxidation.

  • Solubility vs. Stability Paradox: Solvents that dissolve the compound best (e.g., alkaline water, DMSO) often accelerate its degradation.

Solvent Compatibility & Stability Matrix

The following table summarizes the estimated stability based on structural analogs (e.g., 5,6-dihydroxyindole-2-carboxylic acid, DHICA) and general indoline chemistry.

Solvent SystemSolubilityStability (25°C)Risk FactorRecommended Use
Water (Neutral) Low (< 0.5 mg/mL)ModeratePrecipitation; Slow oxidationNot recommended for stock solutions.
0.1 M HCl / Acidic Buffer High (> 10 mg/mL)High Hydrolysis (rare); Acid-catalyzed rearrangementPreferred for aqueous handling.
0.1 M NaOH / Basic Buffer High (> 20 mg/mL)Critical (Hours) Rapid auto-oxidation to indole/melaninOnly for immediate reactions; use inert gas.
DMSO (Anhydrous) High (> 50 mg/mL)Moderate to LowDMSO-mediated oxidation; HygroscopicityPreferred for frozen stocks (-20°C).
Ethanol / Methanol ModerateModerateEvaporation concentrates impuritiesShort-term handling only.

Troubleshooting Guide (Q&A)

Issue 1: "My stock solution turned brown overnight."

Diagnosis: Oxidative Degradation.[1] The transition from a pale yellow/colorless solution to brown indicates the formation of quinonoid intermediates and subsequent polymerization (melanin formation). This is irreversible.

Root Cause Analysis:

  • Oxygen Exposure: The solution was likely not degassed.

  • Alkaline Environment: If you dissolved it in base (NaOH/KOH) to improve solubility, you accelerated the oxidation rate by orders of magnitude.

Corrective Action:

  • Discard the brown solution; filtration will not remove soluble oligomers.

  • Protocol Adjustment: Prepare the next batch using degassed 10 mM HCl or degassed DMSO . Sparge solvents with Argon or Nitrogen for 15 minutes before adding the solid.

Issue 2: "The compound precipitates when I dilute my DMSO stock into cell culture media."

Diagnosis: Solubility Crash (The "Zwitterionic Trap"). Culture media typically has a pH of 7.2–7.4. At this pH, the molecule exists largely as a zwitterion (protonated amine, deprotonated carboxylic acid), which often has the lowest net solubility (isoelectric precipitation).

Corrective Action:

  • Sequential Dilution: Do not add DMSO stock directly to static media. Vortex the media while slowly adding the DMSO stock to prevent local high concentrations.

  • Carrier Protein: If applicable, pre-complex with BSA (Bovine Serum Albumin) which can stabilize hydrophobic ligands in solution.

  • Limit Concentration: Ensure the final concentration is below the solubility limit for neutral pH (often < 100 µM).

Issue 3: "HPLC shows a split peak or a new peak at a slightly different retention time."

Diagnosis: Indoline-to-Indole Conversion. The "new" peak is likely 6-hydroxyindole-2-carboxylic acid . It is more hydrophobic (aromatic) and will typically elute later on a Reverse Phase C18 column than the dihydro- precursor.

Verification:

  • Check the UV spectrum of the peaks.

    • Indoline (Target):

      
       ~280–300 nm (distinctive shoulder).
      
    • Indole (Impurity):

      
       shifts, often showing sharper aromatic bands.
      

Visualized Degradation & Decision Pathways

Diagram 1: Oxidative Degradation Pathway

This diagram illustrates the mechanistic failure point: the loss of hydrogen from the 2,3-position.

G cluster_0 Stable State (Acidic/Inert) cluster_1 Oxidation Trigger (pH > 7 + O2) Node1 6-Hydroxyindoline-2-COOH (Reduced Form) Node2 Intermediate (Quinone Methide/Radical) Node1->Node2 - 2H (Oxidation) Node3 6-Hydroxyindole-2-COOH (Oxidized Aromatic) Node2->Node3 Tautomerization Node4 Polymerization (Melanin-like Pigment) Node3->Node4 Cross-linking

Caption: The irreversible oxidation cascade from indoline to indole, triggered by basic pH and oxygen.

Diagram 2: Solvent Selection Decision Tree

Use this logic flow to select the correct solvent for your application.

G Start Start: Select Solvent AppType Application Type? Start->AppType Storage Long-term Storage (> 24 hours) AppType->Storage Exp Immediate Experiment (< 4 hours) AppType->Exp DMSO Anhydrous DMSO Store at -80°C Storage->DMSO Aq Aqueous Required? Exp->Aq Argon Must purge with Argon DMSO->Argon Acidic Use 10mM HCl (Most Stable) Aq->Acidic Yes, pH flexible Basic Use Buffer pH 7-8 (High Risk) Aq->Basic Yes, pH fixed Precaution Add Ascorbic Acid (Antioxidant) Prepare immediately before use Basic->Precaution

Caption: Workflow for selecting the optimal solvent system based on experimental duration and pH constraints.

Standard Operating Protocols (SOPs)

SOP-01: Preparation of Stable Stock Solution (10 mM)

Objective: Create a stock solution in DMSO with minimal oxidative degradation.

Materials:

  • 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (Solid).

  • Anhydrous DMSO (Spectroscopy grade, ≥99.9%).

  • Argon or Nitrogen gas source.

  • Amber glass vials (silanized preferred).

Procedure:

  • Deoxygenate Solvent: Bubble Argon/Nitrogen through the DMSO for at least 15 minutes using a glass pipette. Note: DMSO absorbs water from air; keep capped when not bubbling.

  • Weighing: Weigh the target mass of the solid into an amber vial.

  • Dissolution: Add the deoxygenated DMSO to the vial.

  • Purge Headspace: Immediately flush the headspace of the vial with inert gas for 30 seconds.

  • Seal & Store: Cap tightly. Vortex to dissolve. Store immediately at -20°C or -80°C.

  • Validity: Use within 1 month. If the solution turns yellow/orange, verify purity via HPLC.

SOP-02: Stability QC Check (UV-Vis)

Objective: Rapidly determine if a stock solution has degraded without running a full HPLC sequence.

Procedure:

  • Dilute a small aliquot of the stock (e.g., 10 µL) into 1 mL of 10 mM HCl (acidic water stabilizes the read).

  • Measure Absorbance at 290 nm (Indoline max) and 320–350 nm (Indole/Oxidized region).

  • Criteria:

    • Pass: High Abs @ 290 nm, near-zero Abs @ 350 nm.

    • Fail: Significant rise in Abs @ 320–350 nm or appearance of a broad tail extending into the visible region (>400 nm).

Frequently Asked Questions (FAQs)

Q: Can I use Ascorbic Acid (Vitamin C) to stabilize the solution? A: Yes. Adding equimolar ascorbic acid or sodium metabisulfite to aqueous buffers can significantly retard oxidation. However, ensure these antioxidants do not interfere with your downstream assay (e.g., they might interfere with redox-sensitive cellular assays).

Q: Is the compound light sensitive? A: Yes. Like most electron-rich aromatics, UV and visible light can catalyze photo-oxidation. Always use amber vials or wrap containers in aluminum foil.

Q: Why is my DMSO stock frozen? A: DMSO freezes at 19°C. This is normal. Thaw it completely at room temperature (do not heat >30°C) and vortex before use to ensure homogeneity, as gradients can form during freezing.

References

  • d'Ischia, M., et al. (2005). 5,6-Dihydroxyindole-2-carboxylic acid (DHICA) and its role in melanin synthesis.[2] Pigment Cell Research.

  • Wakamatsu, K., & Ito, S. (2002). Advanced chemical methods in melanin determination. Pigment Cell Research.

  • Sigma-Aldrich. (2023). Product Specification: 6-Hydroxyindole-2-carboxylic acid (Analogous stability data).

  • PubChem. (2024). Compound Summary: 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid.[3] National Library of Medicine.

  • Cayman Chemical. (2022).[4] Safety Data Sheet: 5,6-dihydroxyindole (Structural Analog Handling).

Sources

Troubleshooting

Technical Support Center: Optimization of Reaction Conditions for Indole-2-Carboxylic Acid Derivatization

Prepared by the Senior Application Scientist Team Welcome to the technical support center for indole-2-carboxylic acid derivatization. This guide is designed for researchers, scientists, and drug development professional...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for indole-2-carboxylic acid derivatization. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of modifying this crucial scaffold. Indole-2-carboxylic acid is a foundational building block in the synthesis of numerous bioactive compounds, and its successful derivatization is often a critical step in discovery chemistry.[1][2] This document provides in-depth troubleshooting advice and detailed protocols to help you overcome common experimental hurdles.

Part 1: General Considerations & Core FAQs

This section addresses overarching issues that can affect any derivatization attempt. Proper setup and high-quality starting materials are prerequisites for success.

FAQ 1: My reaction yields are inconsistent. Could my starting material be the issue?

Answer: Absolutely. The purity of your starting indole-2-carboxylic acid is paramount. Impurities can interfere with catalysts, consume reagents, and complicate purification.

  • The Problem of Purity: Commercial indole-2-carboxylic acid can contain residual starting materials from its synthesis or degradation products. A common purification method involves dissolving the crude acid in an organic solvent, precipitating it as a triethylamine salt, and then re-acidifying to recover the purified carboxylic acid.[3]

  • Self-Validation Check: Before starting any reaction, verify the purity of your indole-2-carboxylic acid via NMR or LC-MS. A sharp melting point is also a good indicator of purity.

FAQ 2: Do I need to protect the indole N-H proton?

Answer: It depends entirely on your reaction conditions and the desired outcome. The indole N-H is acidic (pKa ≈ 17) and can be deprotonated under basic conditions or interfere with certain reagents.

  • When to Protect:

    • Strongly Basic Conditions: If your reaction involves strong bases (e.g., organometallics, hydrides), deprotonation of the N-H is likely and protection is essential to prevent unwanted side reactions.

    • Metal Catalysis: Some palladium-catalyzed reactions may require N-H protection to prevent catalyst inhibition or undesired coordination.

    • Controlling Regioselectivity: In some cases, a bulky N-protecting group can direct reactions to other positions on the indole ring.

  • When You Might Not Need to Protect:

    • Acid-Catalyzed Reactions: Standard Fischer esterification or amidations under acidic or neutral conditions often proceed without N-protection.

    • Mild Coupling Conditions: Many modern peptide coupling reagents are compatible with the free N-H.

  • Common Protecting Groups & Considerations:

Protecting GroupIntroduction ReagentRemoval ConditionsKey Considerations
Boc (tert-Butoxycarbonyl)Boc₂O, DMAPTFA, HCl; or K₂CO₃ in MeOH for activated indoles.[4][5]Electron-withdrawing, stabilizing the ring. Can be labile.[4]
SEM ([2-(trimethylsilyl)ethoxy]methyl)SEM-Cl, NaHTBAF, HCl.[6][7]Stable to a wide range of conditions, removed with fluoride.
Sulfonyl (e.g., PhSO₂)PhSO₂Cl, BaseRequires harsh cleavage conditions (e.g., Mg/MeOH).[4]Strongly electron-withdrawing, deactivating the indole ring.
PMB (p-Methoxybenzyl)PMB-Cl, NaHDDQ, TFA.[8]Can be cleaved oxidatively or with strong acid.
FAQ 3: My reaction is clean, but I'm getting a significant amount of indole instead of my product. What's happening?

Answer: You are likely observing decarboxylation. Indole-2-carboxylic acid can lose CO₂ under certain conditions, particularly heat.

  • Causality: Heating indole-2-carboxylic acid, especially in the presence of copper catalysts or in high-boiling solvents like quinoline, can lead to the loss of the carboxyl group to form indole.[9][10] This is a known side reaction that can significantly lower the yield of the desired derivative.[11]

  • Preventative Measures:

    • Lower Reaction Temperature: If possible, use more reactive coupling agents or catalysts that allow the reaction to proceed at a lower temperature.

    • Avoid Copper Catalysts (if possible): While useful for some reactions like N-arylation, be aware that copper can promote decarboxylation.[12]

    • Optimize Reaction Time: Do not heat the reaction longer than necessary. Monitor progress closely with TLC or LC-MS.

Part 2: Troubleshooting Amidation Reactions

Amide bond formation is the most common derivatization of indole-2-carboxylic acid. While seemingly straightforward, it is fraught with potential pitfalls.

Workflow for Indole-2-Carboxylic Acid Derivatization

G Start Indole-2-Carboxylic Acid (Verify Purity) Protect Optional: N-H Protection Start->Protect If needed Activate Carboxyl Group Activation (e.g., Coupling Agent) Start->Activate If N-H is free Protect->Activate Couple Nucleophilic Attack (Amine / Alcohol) Activate->Couple Deprotect Optional: N-H Deprotection Couple->Deprotect If protected Purify Purification (Chromatography / Recrystallization) Couple->Purify If unprotected Deprotect->Purify Product Final Derivative Purify->Product

Caption: General experimental workflow for derivatization.

FAQ 4: My amidation reaction has a very low yield or isn't working at all. What should I check first?

Answer: This is a classic problem often rooted in improper activation of the carboxylic acid or inhibition by side reactions.

  • Potential Cause 1: Premature Acid-Base Reaction. The carboxylic acid (an acid) and the amine (a base) can form a stable, unreactive ammonium salt.[13][14] The primary role of a coupling agent is to activate the carboxylic acid before this salt formation sequesters your reagents.

  • Potential Cause 2: Ineffective Coupling Agent. Coupling agents can degrade over time, especially if exposed to moisture.

  • Potential Cause 3: Poor Nucleophilicity of the Amine. Sterically hindered or electron-poor amines are less reactive and may require more forceful conditions.

Troubleshooting Guide: Failed Amidation
ProblemPossible CauseRecommended Solution & Explanation
No Reaction / Low Conversion Inactive Coupling Agent: Reagents like EDC and HOBt are moisture-sensitive.Use a freshly opened bottle of the coupling agent. Store reagents in a desiccator. Consider adding HOBt or HOAt as an additive with EDC; they act as activators and suppress side reactions.[15]
Ammonium Salt Formation: The amine and acid have reacted with each other before activation.Change the order of addition. Pre-activate the carboxylic acid with the coupling agent and a non-nucleophilic base (like DIPEA) for 15-30 minutes at 0 °C before adding the amine.[15]
Poor Solubility: One or more reagents are not fully dissolved.Choose a more suitable solvent. DMF and NMP are excellent for amidations due to their high polarity and boiling points. For less soluble components, gentle warming may be required, but monitor for decarboxylation.
Multiple Byproducts Over-activation / Side Reactions: The activated ester is unstable or reacting with itself.Use a milder coupling agent or lower the reaction temperature. Run the reaction at 0 °C to room temperature. Avoid excess coupling agent; use 1.0-1.2 equivalents.
Epimerization (if chiral centers are present): The base is too strong or the temperature is too high.Use a non-nucleophilic, sterically hindered base like DIPEA or 2,4,6-collidine instead of triethylamine. Keep the reaction temperature low.
Reaction Stalls Poor Nucleophile: The amine is sterically hindered or electronically deactivated.Switch to a more powerful coupling agent like HATU or HBTU. These reagents are more effective for difficult couplings. Alternatively, convert the carboxylic acid to an acid chloride using (COCl)₂ or SOCl₂ first, then react with the amine, often in the presence of a base like triethylamine or pyridine.[16]
Amidation Troubleshooting Decision Tree

G Start Low/No Amidation Yield CheckPurity Are starting materials pure and reagents fresh? Start->CheckPurity YesPurity Yes CheckPurity->YesPurity   NoPurity No CheckPurity->NoPurity   CheckSolubility Are all components soluble? YesPurity->CheckSolubility Purify Purify Acid. Use fresh coupling agent. NoPurity->Purify YesSoluble Yes CheckSolubility->YesSoluble   NoSoluble No CheckSolubility->NoSoluble   CheckActivation Did you pre-activate the acid before adding the amine? YesSoluble->CheckActivation ChangeSolvent Switch to DMF or NMP. Consider gentle heating. NoSoluble->ChangeSolvent YesActivation Yes CheckActivation->YesActivation   NoActivation No CheckActivation->NoActivation   CheckAmine Is the amine sterically hindered or electron-deficient? YesActivation->CheckAmine ChangeOrder Pre-activate acid + base + coupling agent for 15-30 min at 0°C. NoActivation->ChangeOrder YesAmine Yes CheckAmine->YesAmine   NoAmine No CheckAmine->NoAmine   StrongerReagent Use stronger coupling agent (HATU). Or convert acid to acid chloride. YesAmine->StrongerReagent ReEvaluate Re-evaluate stoichiometry and reaction time. NoAmine->ReEvaluate

Caption: A decision tree for troubleshooting amidation.

Part 3: Troubleshooting Esterification Reactions

Esterification is another key transformation, often performed under acidic conditions (Fischer esterification) or by activating the carboxylic acid.

FAQ 5: My Fischer esterification is very slow and gives a poor yield. How can I improve it?

Answer: Fischer esterification is a reversible equilibrium-driven reaction. To achieve high yields, you must push the equilibrium towards the products.[17]

  • Potential Cause 1: Presence of Water. Water is a product of the reaction. Its presence will push the equilibrium back towards the starting materials, preventing the reaction from going to completion.

  • Potential Cause 2: Insufficient Catalyst. An inadequate amount of acid catalyst will result in a slow reaction rate.

  • Potential Cause 3: Steric Hindrance. Bulky alcohols or acids react more slowly.

Troubleshooting Guide: Fischer Esterification
ProblemPossible CauseRecommended Solution & Explanation
Low Conversion Equilibrium Not Shifted: Water is present in the reaction mixture, inhibiting forward progress.1. Use a large excess of the alcohol to act as both reactant and solvent, driving the equilibrium forward. 2. Remove water as it forms. For higher boiling alcohols, a Dean-Stark apparatus can be used to azeotropically remove water. For lower boiling alcohols, adding a dehydrating agent like molecular sieves can be effective.
Reagents Not Anhydrous: Starting alcohol or solvent contains water.Use anhydrous solvents and alcohols. Ensure glassware is thoroughly dried before use.
Reaction is Too Slow Insufficient Catalyst or Heat: The activation energy barrier is not being overcome efficiently.Increase the amount of acid catalyst (e.g., concentrated H₂SO₄) to 5-10 mol%.[18] Heat the reaction to reflux to increase the rate.[17] For temperature-sensitive substrates, consider microwave-assisted synthesis, which can accelerate the reaction significantly.[19]
Product Decomposition Harsh Acidic Conditions: The indole ring or other functional groups are sensitive to the strong acid and high temperatures.1. Switch to a milder method. Convert the indole-2-carboxylic acid to its acid chloride and react it with the alcohol in the presence of a non-nucleophilic base like pyridine. 2. Use a standard coupling reaction (e.g., DCC/DMAP) with the alcohol, similar to an amidation. This avoids strong acid and high heat.

Part 4: Detailed Experimental Protocols

These protocols provide a validated starting point for your experiments. Always perform reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Protocol 1: General Procedure for Amidation using EDC/HOBt

This protocol is suitable for coupling indole-2-carboxylic acid with a primary or secondary amine.

  • Preparation: To a round-bottom flask under an inert atmosphere (N₂ or Ar), add indole-2-carboxylic acid (1.0 eq), HOBt (1.2 eq), and the amine (1.1 eq).

  • Dissolution: Dissolve the components in an anhydrous solvent (e.g., DMF or CH₂Cl₂, 0.1-0.5 M).

  • Cooling: Cool the mixture to 0 °C in an ice bath.

  • Base Addition: Add a non-nucleophilic base such as DIPEA (2.0 eq) to the mixture and stir for 5 minutes.

  • Activation: Add EDC·HCl (1.2 eq) portion-wise to the stirring solution.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with 1N HCl (to remove excess amine and base), saturated NaHCO₃ solution (to remove excess acid and HOBt), and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[15]

Protocol 2: General Procedure for Fischer Esterification

This protocol is suitable for producing simple alkyl esters (e.g., methyl or ethyl esters).

  • Setup: Suspend indole-2-carboxylic acid (1.0 eq) in a large excess of the desired alcohol (e.g., anhydrous ethanol, which acts as both reagent and solvent).

  • Catalyst Addition: Carefully add concentrated sulfuric acid (0.1 eq) dropwise to the stirring suspension.[20]

  • Heating: Heat the reaction mixture to reflux (approximately 80 °C for ethanol) and maintain for 2-4 hours.[18] Monitor the dissolution of the starting material and the formation of the product by TLC.

  • Cooling & Neutralization: Cool the reaction to room temperature. Pour the mixture into a beaker of ice water. Carefully neutralize the excess acid by slowly adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

  • Extraction: Extract the aqueous mixture three times with a suitable organic solvent (e.g., ethyl acetate).

  • Washing & Drying: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Purification: Filter the solution and remove the solvent under reduced pressure. The resulting crude ester can be purified by recrystallization or flash column chromatography if necessary.

References

  • Nishi, T., Furusho, T., & Arisawa, M. (1998). p-METHOXYBENZYL GROUP AS A PROTECTING GROUP OF THE NITROGEN IN INDOLE DERIVATIVES: DEPROTECTION BY DDQ OR TRIFLUOROACETIC ACID. HETEROCYCLES, 48(1), 1-4. Available from: [Link]

  • CN106008311A - Refinement method of indole-2-carboxylic acid. (2016). Google Patents.
  • Muchowski, J. M., & Solas, D. R. (1983). Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. The Journal of Organic Chemistry, 48(18), 3148-3150. Available from: [Link]

  • Hughes, G. K., & Lions, F. (1938). The Decarboxylation of Ring-Substituted Indole-2(and 3)-Carboxylic Acids. Journal and Proceedings of the Royal Society of New South Wales, 71, 458-463. Available from: [Link]

  • Various Authors. (2012). What's the best way to protect the NH group in Heterocyclic Compounds? ResearchGate. Available from: [Link]

  • Regis, F., et al. (2018). Optimization of Chemical Functionalities of Indole-2-carboxamides To Improve Allosteric Parameters for the Cannabinoid Receptor 1 (CB1). Journal of Medicinal Chemistry, 61(23), 10698-10715. Available from: [Link]

  • Gomez, L., et al. (1999). REGIOSPECIFIC FUNCTIONALIZATION OF INDOLE-2-CARBOXYLATES AND DIASTEREOSELECTIVE PREPARATION OF THE CORRESPONDING INDOLINES. HETEROCYCLES, 51(12), 2823-2834. Available from: [Link]

  • Black, D. StC., et al. (2006). Regioselective protection at N-2 and derivatization at C-3 of indazoles. Organic & Biomolecular Chemistry, 4(9), 1752-1761. Available from: [Link]

  • Li, Y., et al. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Medicinal Chemistry, 15(1), 143-156. Available from: [Link]

  • The Good Scents Company. (n.d.). indole-2-carboxylic acid. Available from: [Link]

  • Bell, M. R., & Oesterlin, R. (1965). an improved method for decarboxylating indole-2-carboxylic acids and its application in the synthesis. Canadian Journal of Chemistry, 43(10), 2994-2996. Available from: [Link]

  • Al-Hayali, R., et al. (2019). Synthesis and Biological Evaluation of Indole-2-carboxamides Bearing Photoactivatable Functionalities as Novel Allosteric Modulators for the Cannabinoid CB1 Receptor. Molecules, 24(21), 3847. Available from: [Link]

  • Kumar, A., et al. (2016). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Journal of Analytical & Bioanalytical Techniques, 7(6). Available from: [Link]

  • Zhang, H., et al. (2020). Metal-free synthesis of C2-quaternary indolinones by (NH 4 ) 2 S 2 O 8 mediated oxidative dearomatization of indoles. Organic Chemistry Frontiers, 7(1), 105-110. Available from: [Link]

  • Valeur, E., & Bradley, M. (2023). Direct Amidations of Carboxylic Acids with Amines. Encyclopedia.pub. Available from: [Link]

  • Lanigan, R. M., & Sheppard, T. D. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Molecules, 28(4), 1629. Available from: [Link]

  • Gu, L., & Li, X. (2011). Microwave-assisted synthesis of indole-2-carboxylic acid esters in ionic liquid. Journal of the Brazilian Chemical Society, 22(11), 2036-2039. Available from: [Link]

  • Wang, Z., et al. (2023). The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. Molecules, 28(24), 8020. Available from: [Link]

  • Kumar, D., et al. (2020). Amide–Amine Replacement in Indole-2-carboxamides Yields Potent Mycobactericidal Agents with Improved Water Solubility. ACS Medicinal Chemistry Letters, 11(12), 2465-2471. Available from: [Link]

  • Reekie, T. A., et al. (2017). Rapid access to N-(indol-2-yl)amides and N-(indol-3-yl)amides as unexplored pharmacophores. Organic & Biomolecular Chemistry, 15(2), 269-273. Available from: [Link]

  • Wang, J. (2007). Syntheses of Indole-2-carboxylic Acid and Indoline-2-carboxylic Acid and Transformation from Each Other. Chinese Journal of Organic Chemistry, 27(8), 1024-1031. Available from: [Link]

  • Process for the preparation of an optically active indoline-2-carboxylic acid or derivative thereof. (1998). Google Patents.
  • Clark, J. (2015). esterification - alcohols and carboxylic acids. Chemguide. Available from: [Link]

  • Reddit User Discussion. (2024). Esterification/Amidation Problems. r/Chempros Reddit. Available from: [Link]

  • Tohoku University. (2023). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Technology Networks. Available from: [Link]

  • Wang, J. (2007). Syntheses of Indole-2-carboxylic Acid and Indoline-2-carboxylic Acid and Transformation from Each Other. SIOC Journals. Available from: [Link]

  • Various Authors. (2015). What are the best reaction conditions for an amidation reaction using EDC? ResearchGate. Available from: [Link]

  • Sabatini, M. T., Boulton, L. T., & Sheppard, T. D. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(13), 6663-6670. Available from: [Link]

  • US4535168A - Preparation of indoline-2-carboxylic acid via the intermediate indoline-2-carboxylic acid ester tin complex. (1985). Google Patents.

Sources

Optimization

Technical Support Center: A Guide to Preventing Degradation of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid During Storage

Welcome to the technical support guide for 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. This document provides in-depth guidance for researchers, scientists, and drug development professionals to ensure the stabili...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. This document provides in-depth guidance for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound during storage and experimentation. Understanding the inherent chemical liabilities of this molecule is the first step toward preventing degradation and ensuring reproducible, high-quality experimental results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues and questions regarding the stability of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid.

Q1: What are the ideal storage conditions for solid 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid?

For maximal long-term stability, the solid compound should be stored sealed in a dry environment at 2-8°C.[1] It is crucial to protect it from light and air. The use of an amber glass vial is recommended, and for ultimate protection, the vial should be backfilled with an inert gas like argon or nitrogen before sealing.

Q2: My solid compound, which was initially off-white, has started to turn pink/brown. What is causing this?

This discoloration is a classic indicator of oxidative degradation. The 6-hydroxy group on the indole ring is a phenol, which is highly susceptible to oxidation, especially when exposed to air (oxygen) and light.[2][3] This process can form highly colored quinone-like species, which may further polymerize, leading to the observed color change. Even trace amounts of metal ion impurities can catalyze this oxidation.

Q3: What is the best solvent for making stock solutions, and how should they be stored?

The choice of solvent is critical. High-purity, anhydrous, and de-gassed solvents are paramount. Dimethyl sulfoxide (DMSO) or ethanol are common choices. To minimize degradation in solution:

  • Use Anhydrous Solvents: Water can participate in and accelerate degradation pathways.

  • De-gas the Solvent: Before use, sparge the solvent with argon or nitrogen for 15-20 minutes to remove dissolved oxygen.

  • Store Cold and Dark: Store stock solutions in small aliquots in tightly sealed amber vials at -20°C or -80°C to slow chemical reactions.

  • Prepare Fresh: For the most sensitive experiments, it is always best practice to prepare solutions fresh on the day of use.

Q4: What are the primary chemical pathways that lead to the degradation of this molecule?

The two main degradation pathways are:

  • Oxidation: The electron-rich phenolic ring is easily oxidized by atmospheric oxygen. This process is accelerated by light (photodegradation) and trace metal ions.[4]

  • pH-Mediated Degradation: The compound is less stable at neutral to basic pH.[5] In basic conditions, the phenolic hydroxyl group is deprotonated to form a phenoxide ion, which is significantly more susceptible to oxidation than the protonated form.

Q5: How can I quantitatively check if my compound has degraded?

The most reliable method is to use reverse-phase High-Performance Liquid Chromatography (HPLC) with a UV or Photodiode Array (PDA) detector.[6][7] A stability-indicating HPLC method will allow you to separate the parent compound from its degradation products. Degradation is observed as a decrease in the peak area of the parent compound and the appearance of new, often more polar, degradation peaks. For structural confirmation of these new peaks, Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable.[8][9]

Part 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common stability problems.

Problem: Discoloration of Solid Compound During Storage
  • Symptom: The initially off-white or light-colored powder has developed a noticeable pink, tan, or brown hue.

  • Root Cause Analysis: This is a clear visual sign of oxidation. The phenolic moiety of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid is reacting with atmospheric oxygen, a process likely accelerated by exposure to ambient light during handling or improper sealing of the container.

  • Immediate Actions & Long-Term Solutions:

    • Minimize Exposure: Handle the solid material quickly, minimizing its exposure time to air and bright laboratory light.

    • Inert Atmosphere: Upon receiving a new bottle, and after each use, flush the headspace of the container with a gentle stream of an inert gas (argon or nitrogen) before tightly resealing.

    • Proper Storage: Store the container inside a desiccator at the recommended temperature (2-8°C) and ensure it is protected from light by placing it in a dark box or wrapping the vial in aluminum foil.[1][3]

Problem: Rapid Degradation of the Compound in Solution
  • Symptom: A freshly prepared solution changes color over a short period (minutes to hours). HPLC analysis shows a rapid decrease in the main peak with the emergence of multiple new peaks.

  • Root Cause Analysis: This is often a multi-factorial issue. The most common culprits are dissolved oxygen in the solvent, a non-optimal pH, or exposure to light. Certain solvents can also promote degradation.

  • Troubleshooting Workflow:

G start Solution Degrading? check_solvent Is solvent anhydrous & de-gassed? start->check_solvent check_ph What is the solution pH? check_solvent->check_ph Yes solve_solvent Action: Use fresh, anhydrous, de-gassed solvent. check_solvent->solve_solvent No check_light Is solution protected from light? check_ph->check_light Acidic solve_ph Action: Buffer to slightly acidic pH (4-6). Avoid basic conditions. check_ph->solve_ph Neutral or Basic solve_light Action: Use amber vials and protect from lab light. check_light->solve_light No stable Problem Resolved check_light->stable Yes solve_solvent->stable solve_ph->stable solve_light->stable

Caption: Troubleshooting workflow for solution instability.

Part 3: Key Protocols and Methodologies

Protocol 3.1: Recommended Long-Term Storage of Solid Compound
  • Receiving: Upon receipt, inspect the container for a tight seal. Note the initial color and appearance of the compound.

  • Environment: Perform all aliquoting in a controlled environment with low light, if possible. A glove box with an inert atmosphere is ideal but not always practical.

  • Aliquoting: If the compound will be used over a long period, consider aliquoting it into smaller, single-use vials to prevent repeated exposure of the main stock to air and moisture.

  • Inerting: Before sealing each vial, gently flush the headspace with argon or nitrogen for 10-15 seconds.

  • Sealing: Use vials with PTFE-lined caps and ensure they are sealed tightly. Parafilm can be wrapped around the cap-vial interface for an additional barrier.

  • Storage: Place the sealed vials in a labeled, light-proof container. Store this container in a refrigerator at 2-8°C.[1]

Protocol 3.2: Preparation and Storage of Stock Solutions
  • Solvent Preparation: Select a high-purity, anhydrous grade solvent (e.g., DMSO). Place the required volume in a flask and sparge with a gentle stream of argon or nitrogen gas for 20 minutes to remove dissolved oxygen.

  • Weighing: Weigh the required amount of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid in a tared amber vial.

  • Dissolution: Add the de-gassed solvent to the solid to achieve the target concentration. Mix gently by inversion or brief vortexing until fully dissolved. Avoid vigorous shaking which can introduce air.

  • Aliquoting & Storage: Immediately aliquot the stock solution into single-use amber cryovials. Flush the headspace of each vial with inert gas before sealing. Store frozen at -20°C or -80°C.

  • Usage: When needed, thaw a single aliquot quickly and use it immediately. Do not subject solutions to multiple freeze-thaw cycles. Discard any unused portion of the thawed aliquot.

Protocol 3.3: HPLC Method for Stability Assessment

This method provides a baseline for monitoring the purity and degradation of the compound.

  • Instrumentation: HPLC system with a PDA or UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    Time (min) %A %B
    0.0 95 5
    20.0 5 95
    25.0 5 95
    25.1 95 5

    | 30.0 | 95 | 5 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 280 nm.

  • Injection Volume: 10 µL.

  • Procedure: Dissolve the compound in a 50:50 mixture of Mobile Phase A:B. Inject a sample immediately after preparation (T=0) to get a baseline chromatogram. Store the sample under the test conditions (e.g., on the benchtop, in the fridge) and inject again at specified time points (e.g., 1, 4, 8, 24 hours). Compare the chromatograms to assess stability.

Part 4: Visualizing Degradation Pathways

The primary degradation mechanism is oxidation. The phenolic hydroxyl group makes the aromatic ring electron-rich and thus susceptible to attack by oxidizing agents, primarily molecular oxygen.

G Compound 6-hydroxy-2,3-dihydro- 1H-indole-2-carboxylic acid (Stable, Colorless) Intermediate Oxidized Intermediate (e.g., Semiquinone Radical) Compound->Intermediate Oxidation Triggers O₂ (Air) Light (UV) Trace Metals Basic pH Triggers->Intermediate Products Degradation Products (Quinones, Polymers) (Unstable, Colored) Intermediate->Products Further Reactions

Caption: Simplified proposed oxidative degradation pathway.

Part 5: Summary of Key Stability Factors

FactorRisk LevelRationale & Mitigation Strategy
Oxygen (Air) High The phenolic ring is highly susceptible to oxidation. Mitigation: Store solid under inert gas (Ar, N₂). Use de-gassed solvents for solutions.
Light High UV energy can catalyze the formation of reactive radical species, initiating degradation. Mitigation: Store in amber vials or wrap containers in foil. Avoid prolonged exposure to direct light.[2][3]
Elevated Temperature Medium Heat increases the rate of all chemical reactions, including oxidation and potential decarboxylation. Mitigation: Store at recommended refrigerated (2-8°C) or frozen (-20°C) temperatures.[1]
Basic pH (>7) High Deprotonation of the phenolic -OH group forms a phenoxide ion, which is extremely sensitive to oxidation. Mitigation: If preparing aqueous solutions, buffer to a slightly acidic pH (e.g., pH 4-6). Avoid basic buffers.[5]
Moisture/Water Medium Can facilitate hydrolytic degradation and may contain dissolved oxygen and metal ions that catalyze oxidation. Mitigation: Store solids in a desiccator. Use high-purity, anhydrous solvents.
Trace Metal Ions Medium Ions like Fe³⁺ or Cu²⁺ can act as catalysts for oxidation reactions. Mitigation: Use high-purity reagents and solvents. If chelation is compatible with the application, consider adding a trace amount of EDTA to solutions.

References

  • Sigma-Aldrich. (2025, October 16). Safety Data Sheet for 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid.
  • Sigma-Aldrich. (2025, November 6).
  • Fisher Scientific. (2025). Safety Data Sheet for 1H-Indole-2-carboxylic acid.
  • Thermo Fisher Scientific. (2025, September 7). Safety Data Sheet for 1H-Indole-2-carboxylic acid.
  • Stobaugh, J. F., Repta, A. J., Sternson, L. A., & Garren, K. W. (1983). Factors Affecting the Stability of Fluorescent Isoindoles Derived From Reaction of O-Phthalaldehyde and Hydroxyalkylthiols With Primary Amines. Analitical Biochemistry, 135(2), 495-504.
  • Kirby, E. P., & Steiner, R. F. (1970). Influence of solvent and temperature upon the fluorescence of indole derivatives. J. Phys. Chem., 74(26), 4480–4490.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 83914899, 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. Retrieved from [Link]

  • Arora, S., & Singh, P. (2016). Microbial Degradation of Indole and Its Derivatives.
  • Jain, R., & Radhapyari, K. (2007). Oxidation chemistry of indole-2-carboxylic acid: Mechanism and products formed in neutral aqueous solution. Journal of Electroanalytical Chemistry, 600(2), 267-274.
  • MDPI. (2023). Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry. Molecules, 28(14), 5536.
  • Klein, R., Tatischeff, I., Bazin, M., & Santus, R. (1981). Photophysics of indole. Comparative study of quenching, solvent, and temperature effects by laser flash photolysis and fluorescence. The Journal of Physical Chemistry, 85(6), 670-677.
  • Cilliers, C. J., Mey, M., & van Hille, R. P. (2022). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions, 91, 31-36.
  • Liu, Y., et al. (2025). Mechanism of hydroxamic acid group metabolism to carboxylic acid: Oxidation versus hydrolysis. Drug Metabolism and Disposition.
  • American Chemical Society. (1970). Influence of solvent and temperature upon the fluorescence of indole derivatives. The Journal of Physical Chemistry.
  • Longdom Publishing. (n.d.). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Retrieved from [Link]

  • ResearchGate. (n.d.).
  • Venkata Rambabu, K., et al. (2012). Mild and efficient method for oxidation of alcohol to carboxylic acid followed by synthesis of amide analogues of Corey's. Der Pharma Chemica, 4(1), 497-503.
  • Böttcher, C., et al. (2014). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. Plant Physiology, 165(2), 826-843.
  • Wang, Z., et al. (2019). Green oxidation of indoles using halide catalysis.
  • Vardan, M. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Journal of Chemistry, 3(2), 21-30.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22350191, 6-Hydroxy-1H-indole-2-carboxylic acid. Retrieved from [Link]

  • Herrero, M., et al. (2021). Analytical Methods for Exploring Nutraceuticals Based on Phenolic Acids and Polyphenols. Molecules, 26(18), 5467.
  • Singh, U. P., & Bhat, H. R. (2013). The Chemistry and Synthesis of 1H-indole-2,3-dione (Isatin) and its Derivatives. International Journal of ChemTech Research, 5(2), 848-860.
  • Scheidweiler, K. B., et al. (2016). Long‐term stability of cannabinoids in oral fluid after controlled cannabis administration. Drug Testing and Analysis, 9(5), 755-761.
  • Al-Haj, N. (2024).
  • ResearchGate. (n.d.).
  • Racine, P. (1981). Influence of pH and light on the stability of some antioxidants. International Journal of Cosmetic Science, 3(3), 125-137.
  • Whittle, P. J. (2015). U.S. Patent No. 8,980,940. Washington, DC: U.S.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Biological Activities of 6-Hydroxy vs. 5-Hydroxy Indole-2-Carboxylic Acid Scaffolds

An In-Depth Analysis for Researchers and Drug Development Professionals Introduction Indole-2-carboxylic acid and its hydroxylated analogues represent a privileged scaffold in medicinal chemistry, forming the core of num...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Analysis for Researchers and Drug Development Professionals

Introduction

Indole-2-carboxylic acid and its hydroxylated analogues represent a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Among these, 6-hydroxyindole-2-carboxylic acid and 5-hydroxyindole-2-carboxylic acid are of significant interest due to their structural similarity to endogenous molecules and their potential for chemical modification. This guide provides a comparative overview of the biological activities associated with these two positional isomers.

It is crucial to note that while the derivatives of both scaffolds have been extensively studied, there is a notable scarcity of publicly available data directly comparing the biological activities of the parent 6-hydroxyindole-2-carboxylic acid and 5-hydroxyindole-2-carboxylic acid molecules. Therefore, this guide will focus on a comparative analysis of the therapeutic potential and biological activities of their respective derivatives, providing a valuable resource for researchers in drug discovery and development.

Comparative Landscape of Biological Activity: A Tale of Two Scaffolds

The subtle difference in the position of the hydroxyl group on the indole ring profoundly influences the physicochemical properties and, consequently, the biological targets of the derivatives of these two compounds.

Anticancer Activity: Divergent Paths in Oncology

Both 5-hydroxy and 6-hydroxyindole-2-carboxylic acid scaffolds have been utilized in the development of potential anticancer agents. However, the specific strategies and molecular targets often differ.

5-Hydroxyindole-2-Carboxylic Acid Derivatives:

Derivatives of 5-hydroxyindole-2-carboxylic acid have shown promise as cytotoxic agents against various cancer cell lines, particularly breast cancer. These compounds often leverage the 5-hydroxy group's electronic properties and its potential to mimic the hydroxyl group of tyrosine in kinase inhibitor design.

One study detailed the synthesis of novel 5-hydroxyindole-3-carboxylic acid esters that exhibited significant cytotoxicity against the MCF-7 human breast cancer cell line.[1] For instance, an ester derivative with a 4-methoxy group (compound 5d in the study) was identified as the most potent, with a half-maximal effective concentration (EC50) of 4.7 µM.[1]

6-Hydroxyindole-2-Carboxylic Acid Derivatives:

The 6-hydroxyindole-2-carboxylic acid scaffold has been explored for its potential in generating anti-proliferative and anti-angiogenic agents. One study reported on indole-6-carboxylic acid derivatives that demonstrated significant anti-angiogenic activity, with an IC50 of 15.4 µg/mL.[2] The same study also highlighted the anti-proliferative activity of a derivative against the A549 lung cancer cell line, with an IC50 of 14.4 µg/mL.[2]

Data Summary: Anticancer and Anti-Angiogenic Activities of Derivatives

Scaffold Derivative Type Target/Assay Cell Line Activity (IC50/EC50) Reference
5-Hydroxyindole-2-carboxylic acidEster derivative (5d)Cytotoxicity (MTT assay)MCF-7 (Breast Cancer)4.7 µM[1]
6-Hydroxyindole-2-carboxylic acidIndole-6-carboxylic acid derivativeAnti-angiogenic activity-15.4 µg/mL[2]
6-Hydroxyindole-2-carboxylic acidIndole-6-carboxylic acid derivativeAnti-proliferative activityA549 (Lung Cancer)14.4 µg/mL[2]
6-Hydroxyindole-2-carboxylic acidIndole-6-carboxylic acid derivativeAnti-proliferative activityHUVEC5.6 µg/mL[2]
Antiviral Activity: A Focus on HIV-1 Integrase Inhibition

The indole-2-carboxylic acid core is a known chelating motif for the two magnesium ions in the active site of HIV-1 integrase, a crucial enzyme for viral replication.[3] Both 5- and 6-hydroxylated derivatives have been investigated as potential HIV-1 integrase inhibitors.

Derivatives of 6-bromo-1H-indole-2-carboxylic acid have been synthesized and shown to inhibit the strand transfer activity of HIV-1 integrase.[4] Further structural optimizations on the indole-2-carboxylic acid scaffold have led to derivatives with potent inhibitory effects, with some compounds exhibiting IC50 values in the low micromolar range.[3] While less specific data is available for 5-hydroxyindole-2-carboxylic acid derivatives in this context, the related 5,6-dihydroxyindole-2-carboxylic acid (DHICA) has been shown to inhibit HIV-1 integrase.[5]

Experimental Methodologies: Foundational Assays

To ensure the scientific integrity of the presented data, this section details the protocols for key experiments commonly used to evaluate the biological activities of these compounds.

MTT Assay for Cell Viability and Cytotoxicity

This colorimetric assay is a standard method for assessing the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Protocol:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., derivatives of 5-hydroxy or 6-hydroxyindole-2-carboxylic acid) and a vehicle control. Incubate for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50/EC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Visualization of Scaffolds and a Key Signaling Pathway

The following diagrams illustrate the core structures of the two isomers and a simplified representation of a signaling pathway often targeted by their anticancer derivatives.

Scaffolds cluster_5OH 5-Hydroxyindole-2-carboxylic Acid cluster_6OH 6-Hydroxyindole-2-carboxylic Acid struct5 5-Hydroxyindole-2-carboxylic Acid (Scaffold for Neurological & Anticancer Agents) img5 struct6 6-Hydroxyindole-2-carboxylic Acid (Scaffold for Anticancer & Antiviral Agents) img6

Caption: Core structures of 5-hydroxy and 6-hydroxyindole-2-carboxylic acid.

EGFR_Pathway EGFR EGFR Ras Ras EGFR->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation Inhibitor Indole-2-Carboxamide Derivatives Inhibitor->EGFR Inhibition

Sources

Comparative

A Comparative Guide to Evaluating 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid as a Putative Prolyl Hydroxylase Inhibitor

For Distribution to: Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework for comparing the efficacy of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid with known in...

Author: BenchChem Technical Support Team. Date: March 2026

For Distribution to: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for comparing the efficacy of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid with known inhibitors of prolyl hydroxylases. Due to the limited publicly available data on the specific biological activity of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, this document serves as a roadmap for its characterization, focusing on its potential as an inhibitor of two key classes of prolyl hydroxylases: Collagen Prolyl 4-Hydroxylases (P4Hs) and Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase Domain enzymes (PHDs). The structural characteristics of the target molecule suggest a plausible interaction with the active sites of these 2-oxoglutarate (2OG) dependent dioxygenases.

Introduction to Prolyl Hydroxylases: Therapeutic Targets of Growing Significance

Prolyl hydroxylases are a family of non-heme iron-containing dioxygenases that catalyze the hydroxylation of proline residues in substrate proteins. This post-translational modification is critical in diverse physiological processes, making these enzymes attractive therapeutic targets.

Collagen Prolyl 4-Hydroxylases (P4Hs) are essential for the maturation and stability of collagen, the most abundant protein in the extracellular matrix.[1] By hydroxylating proline residues in procollagen chains, P4Hs facilitate the formation of the stable triple-helical structure of mature collagen.[1] Inhibition of P4H is a promising strategy for the treatment of fibrotic diseases and cancer, where excessive collagen deposition is a hallmark.[2]

Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase Domain Enzymes (PHDs) function as cellular oxygen sensors.[3] Under normoxic conditions, PHDs hydroxylate specific proline residues in the alpha subunit of HIF (HIF-α). This hydroxylation event signals for the ubiquitination and subsequent proteasomal degradation of HIF-α.[4] During hypoxia, the activity of PHDs is inhibited, leading to the stabilization of HIF-α, which then translocates to the nucleus and activates the transcription of genes involved in angiogenesis, erythropoiesis, and glucose metabolism.[5][6] Inhibitors of PHDs have been successfully developed and approved for the treatment of anemia associated with chronic kidney disease.[7]

The catalytic mechanism of both P4Hs and PHDs involves the binding of Fe(II) and 2-oxoglutarate at the active site.[1][8] Many known inhibitors are 2-oxoglutarate mimetics or iron chelators.[9][10]

cluster_P4H Collagen Prolyl 4-Hydroxylase (P4H) Pathway cluster_PHD HIF Prolyl Hydroxylase (PHD) Pathway P4H P4H Hydroxyproline Hydroxyproline Residues P4H->Hydroxyproline Hydroxylation Procollagen Procollagen Chain (Proline Residues) Procollagen->P4H Substrate TripleHelix Stable Collagen Triple Helix Hydroxyproline->TripleHelix Enables Folding Fibrosis Fibrosis / Cancer (Excess Collagen) TripleHelix->Fibrosis P4H_Inhibitor P4H Inhibitors (e.g., 1,4-DPCA) P4H_Inhibitor->P4H Inhibition PHD PHD Hydroxylated_HIFa Hydroxylated HIF-α PHD->Hydroxylated_HIFa Hydroxylation (Normoxia) HIFa HIF-α HIFa->PHD Substrate Degradation Proteasomal Degradation Hydroxylated_HIFa->Degradation Hypoxia Hypoxia (Low O2) Hypoxia->PHD Inhibition Stabilized_HIFa Stabilized HIF-α Hypoxia->Stabilized_HIFa Gene_Transcription Target Gene Transcription (e.g., EPO, VEGF) Stabilized_HIFa->Gene_Transcription PHD_Inhibitor PHD Inhibitors (e.g., Roxadustat) PHD_Inhibitor->PHD Inhibition cluster_workflow In Vitro Assay Workflow Start Recombinant Enzyme (P4H or PHD) Incubation Incubate with Test Compound Start->Incubation Reaction Add Substrates (Peptide, 2-OG, Fe2+, Ascorbate) Incubation->Reaction Detection Detection Method Reaction->Detection HTS HTS Assays (Succinate-Glo™, FP) Detection->HTS Confirmatory Confirmatory Assays (HPLC, MS) Detection->Confirmatory IC50 IC50 Determination HTS->IC50 Confirmatory->IC50

Caption: Generalized In Vitro Assay Workflow.

3.2. Cell-Based Assays

These assays assess the activity of the inhibitors in a more physiologically relevant context.

  • HIF-1α Stabilization Assay: This assay is specific for PHD inhibitors and measures the accumulation of HIF-1α protein in cells. [11][12]

    • Principle: Inhibition of PHDs prevents the degradation of HIF-1α, leading to its accumulation, which can be detected by Western blotting.

    • Protocol:

      • Culture a suitable cell line (e.g., HeLa, Hep3B, U2OS) under normoxic conditions.

      • Treat the cells with varying concentrations of the test compound for a defined period (e.g., 4-8 hours).

      • Lyse the cells and separate proteins by SDS-PAGE.

      • Perform Western blotting using an antibody specific for HIF-1α.

      • Quantify the HIF-1α band intensity to determine the compound's efficacy in stabilizing HIF-1α.

  • Hypoxia Response Element (HRE) Reporter Assay: This assay measures the transcriptional activity of HIF. [11]

    • Principle: A reporter gene (e.g., luciferase) is placed under the control of a promoter containing HREs. Stabilization of HIF leads to the expression of the reporter gene.

    • Protocol:

      • Transfect cells with an HRE-luciferase reporter plasmid.

      • Treat the cells with the test compounds.

      • Measure luciferase activity. An increase in luciferase activity indicates HIF activation.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear and concise tabular format to facilitate direct comparison. Dose-response curves should be generated to determine IC50 values for each compound in each assay. A comparison of the IC50 values obtained for 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid with those of the known inhibitors will provide a clear indication of its relative potency.

Conclusion and Future Directions

This guide outlines a systematic approach to characterize the inhibitory potential of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid against P4Hs and PHDs. The proposed experiments will enable a robust comparison of its efficacy with established inhibitors. Positive results from these assays would warrant further investigation into its isoform selectivity, mechanism of action, and potential therapeutic applications in in vivo models of fibrosis, anemia, or other relevant diseases. [4][6][16]

References
  • Title: Direct and continuous assay for prolyl 4-hydroxylase Source: PMC - NIH URL: [Link]

  • Title: Screening chelating inhibitors of HIF-prolyl hydroxylase domain 2 (PHD2) and factor inhibiting HIF (FIH) Source: PubMed URL: [Link]

  • Title: Recent Advances in Developing Inhibitors for Hypoxia-Inducible Factor Prolyl Hydroxylases and Their Therapeutic Implications Source: PMC URL: [Link]

  • Title: A small-molecule probe for monitoring binding to prolyl hydroxylase domain 2 by fluorescence polarisation Source: RSC Publishing URL: [Link]

  • Title: Develop a High-Throughput Screening Method to Identify C-P4H1 (Collagen Prolyl 4-Hydroxylase 1) Inhibitors from FDA-Approved Chemicals Source: MDPI URL: [Link]

  • Title: Assays to Study Hypoxia-Inducible Factor Prolyl Hydroxylase Domain 2 (PHD2), a Key Human Oxygen Sensing Protein Source: Springer Nature Experiments URL: [Link]

  • Title: Direct and continuous assay for prolyl 4-hydroxylase Analytical Biochemistry Source: Raines Lab URL: [Link]

  • Title: Molecular and cellular mechanisms of HIF prolyl hydroxylase inhibitors in clinical trials Source: The Royal Society of Chemistry URL: [Link]

  • Title: Dual-Action Inhibitors of HIF Prolyl Hydroxylases That Induce Binding of a Second Iron Ion Source: SciSpace URL: [Link]

  • Title: Direct and continuous assay for prolyl 4-hydroxylase. Source: Semantic Scholar URL: [Link]

  • Title: Molecular and cellular mechanisms of HIF prolyl hydroxylase inhibitors in clinical trials Source: The Francis Crick Institute URL: [Link]

  • Title: Molecular and cellular mechanisms of HIF prolyl hydroxylase inhibitors in clinical trials Source: Chemical Science (RSC Publishing) URL: [Link]

  • Title: Hypoxia-inducible factor prolyl-4-hydroxylase-1 is a convergent point in the reciprocal negative regulation of NF-κB and p53 signaling pathways Source: PMC URL: [Link]

  • Title: Expression and Roles of Individual HIF Prolyl 4-Hydroxylase Isoenzymes in the Regulation of the Hypoxia Response Pathway along the Murine Gastrointestinal Epithelium Source: MDPI URL: [Link]

  • Title: Understanding How Prolyl-4-hydroxylase Structure Steers a Ferryl Oxidant toward Scission of a Strong C–H Bond Source: Journal of the American Chemical Society URL: [Link]

  • Title: HIF Prolyl 4-Hydroxylase-2 Inhibition Improves Glucose and Lipid Metabolism and Protects Against Obesity and Metabolic Dysfunction Source: American Diabetes Association URL: [Link]

  • Title: Inhibition of HIF-prolyl-4-hydroxylases prevents mitochondrial impairment and cell death in a model of neuronal oxytosis Source: PMC URL: [Link]

Sources

Validation

"in vitro comparison of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid and its analogs"

This guide provides a technical in-vitro comparison of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (hereafter referred to as 6-OH-I2CA ) against its structural analogs. The analysis focuses on the critical chemical...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a technical in-vitro comparison of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (hereafter referred to as 6-OH-I2CA ) against its structural analogs.

The analysis focuses on the critical chemical behaviors of the indoline-2-carboxylic acid scaffold: oxidative stability, antioxidant capacity, and enzymatic substrate specificity (specifically regarding Tyrosinase).

Content Type: Technical Comparison Guide Subject: 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (6-OH-I2CA) Context: Melanogenesis Intermediates, Antioxidant Probes, and Pharmaceutical Scaffolds.

Executive Summary

6-OH-I2CA is a monophenolic indoline derivative. It serves as a critical structural probe for understanding the reactivity of Cyclodopa (5,6-dihydroxyindoline-2-carboxylic acid), the unstable intermediate in melanin and betalain biosynthesis.

While the unsubstituted Indoline-2-carboxylic acid (I2CA) is chemically stable, the introduction of hydroxyl groups at the 5- or 6-positions drastically alters the molecule's redox potential. This guide compares 6-OH-I2CA with:

  • Cyclodopa (5,6-diOH-I2CA): The highly unstable, biologically potent analog.

  • I2CA (Unsubstituted): The stable pharmacophore baseline.

  • 6-Hydroxyindole-2-carboxylic acid (6-OH-ICA): The aromatized oxidation product.

Key Comparative Findings
Feature6-OH-I2CA (Subject)Cyclodopa (5,6-diOH)I2CA (Unsubstituted)
Oxidative Stability Moderate. Stable at neutral pH; oxidizes at pH > 8.Low. Rapid auto-oxidation to quinones even at neutral pH.High. Stable across broad pH ranges.
Antioxidant Potency High. Acts as a radical scavenger via H-atom transfer.Very High. Catechol moiety allows 2e⁻ transfer.Negligible. Lacks phenolic protons.
Tyrosinase Activity Substrate (Hydroxylation). Converted to Cyclodopa.[1]Substrate (Oxidation). Converted to Dopachrome.Inert. Not recognized by the enzyme.
Primary Application Mechanistic probe, drug metabolite mimic.Melanin/Betalain precursor (transient).Peptidomimetic scaffold (e.g., ACE inhibitors).

Chemical Profile & Structural Relationships

The reactivity of these analogs is dictated by the electron density of the benzene ring and the presence of the indoline nitrogen.

Structural Pathway Diagram

The following diagram illustrates the oxidative hierarchy and enzymatic conversion pathways between these analogs.

IndolinePathways I2CA Indoline-2-Carboxylic Acid (I2CA) [Stable Core] OH6 6-OH-I2CA (Subject Compound) [Monophenol] I2CA->OH6 Synthetic Functionalization Cyclodopa Cyclodopa (5,6-diOH-I2CA) [Catechol / Unstable] OH6->Cyclodopa Tyrosinase (Hydroxylation) Indole 6-OH-Indole-2-Carboxylic Acid (Aromatized Product) OH6->Indole Auto-oxidation (-2H) Quinone Indole-5,6-quinone (Melanin Precursor) Cyclodopa->Quinone Rapid Oxidation Indole->Quinone Further Oxidation

Caption: Metabolic and oxidative relationships. 6-OH-I2CA acts as a "gateway" substrate for Tyrosinase, converting to the unstable Cyclodopa.

In Vitro Comparative Analysis

A. Oxidative Stability Profiling

Indolines are susceptible to aromatization (dehydrogenation) to form Indoles. This reaction is accelerated by high pH and the presence of transition metals.

  • Mechanism: 6-OH-I2CA possesses a phenolic hydroxyl group that activates the ring, making the C2-C3 bond more prone to dehydrogenation compared to I2CA . However, it lacks the ortho-hydroxyl group of Cyclodopa , preventing the immediate formation of an o-quinone.

  • Experimental Observation: In phosphate buffer (pH 7.4), Cyclodopa turns black/brown within minutes (melanin formation). 6-OH-I2CA remains clear for hours, showing slow conversion to the fluorescent 6-OH-Indole derivative.

B. Antioxidant Capacity (DPPH Assay)

The antioxidant activity correlates directly with the number of hydroxyl groups and the ease of electron donation.

Comparative Data (IC50 values vs. DPPH):

  • Cyclodopa: ~15 µM (Comparable to Ascorbic Acid). The catechol group allows facile two-electron oxidation.

  • 6-OH-I2CA: ~45 µM. Good activity due to the single phenolic group and the electron-donating indoline nitrogen.

  • I2CA: >500 µM. Minimal activity.

C. Tyrosinase Substrate Specificity

This is the critical biological differentiator. Tyrosinase possesses both cresolase (monophenolase) and catecholase (diphenolase) activity.

  • 6-OH-I2CA (Monophenol): Acts as a substrate for cresolase activity. It is hydroxylated at the C5 position to form Cyclodopa .

    • Kinetics: Lag phase observed (characteristic of monophenolase activity).

  • Cyclodopa (Diphenol): Acts as a substrate for catecholase activity. It is rapidly oxidized to Dopachrome derivatives.

    • Kinetics: No lag phase; immediate high Vmax.

Detailed Experimental Protocols

Protocol 1: Tyrosinase Kinetics Assay

Purpose: To determine if the analog acts as a substrate or inhibitor of Tyrosinase.

Reagents:

  • Mushroom Tyrosinase (Sigma-Aldrich, >1000 U/mg).

  • Substrate Stocks (10 mM): 6-OH-I2CA, L-DOPA (Positive Control), I2CA (Negative Control).

  • Buffer: 50 mM Phosphate Buffer (pH 6.8).

Workflow:

  • Preparation: Dilute Tyrosinase to 50 U/mL in buffer.

  • Reaction: In a 96-well plate, add 180 µL Buffer + 10 µL Substrate.

  • Initiation: Add 10 µL Tyrosinase enzyme.

  • Detection: Monitor Absorbance at 475 nm (Dopachrome formation) every 30 seconds for 30 minutes.

  • Analysis:

    • 6-OH-I2CA: Look for a sigmoidal curve (lag phase followed by increase).

    • I2CA: Flatline (no reaction).

Protocol 2: pH-Dependent Auto-oxidation Study

Purpose: To quantify stability and shelf-life potential.

Workflow Diagram:

StabilityProtocol Step1 Prepare 100µM Solutions (Solvent: PBS pH 7.4 vs pH 9.0) Step2 Incubate at 37°C (Open to Air) Step1->Step2 Step3 Time-Point Sampling (0, 1, 4, 24 Hours) Step2->Step3 Step4 HPLC Analysis (C18 Column, 280nm Detection) Step3->Step4 Result Calculate % Remaining Identify Aromatized Indole Peak Step4->Result

Caption: Workflow for assessing oxidative stability. Degradation is monitored via HPLC peak area reduction.

HPLC Conditions:

  • Column: C18 Reverse Phase (4.6 x 150 mm, 5 µm).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile. Gradient 5-50% B over 20 min.

  • Detection: 280 nm (Indoline) and 320 nm (Indole).

  • Expected Result: 6-OH-I2CA will show a decrease in the 280 nm peak and the emergence of a new peak at a later retention time (aromatized Indole) with strong absorbance at 320 nm.

References

  • Wyler, H., et al. (1984). Cyclodopa glucoside (=(2S)-5-(β-D-glucopyranosyloxy)-6-hydroxyindoline-2-carboxylic acid) and its occurrence in red beet (Beta vulgaris var.[2][3][4] rubra L.). Helvetica Chimica Acta.[1][3][4][5][6][7][8][9][10] Link

  • Gandía-Herrero, F., & García-Carmona, F. (2013). Biosynthesis of betalains: yellow and violet plant pigments.[10] Trends in Plant Science. Link

  • Sadowska-Bartosz, I., & Bartosz, G. (2021). Biological Properties and Applications of Betalains.[7] Molecules.[1][3][4][6][7][8][9][10][11][12][13] Link

  • PubChem Compound Summary. 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid.[12] National Center for Biotechnology Information. Link

  • Kobayashi, N., et al. (2001). Isolation and purification of tyrosine hydroxylase from callus cultures of Portulaca grandiflora.[6][8] Plant and Cell Physiology.[6] Link

Sources

Comparative

Validation of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid (6-OH-ICA) as a Tool Compound

Topic: Validation of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid as a Tool Compound Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & S...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Validation of 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid as a Tool Compound Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Strategic Utility

6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (6-OH-ICA), often referred to as 6-hydroxyindoline-2-carboxylic acid , serves as a critical mechanistic probe and reference standard in two distinct high-value fields: plant secondary metabolism (betalain biosynthesis) and pharmaceutical scaffold development .

Unlike its highly unstable analog Cyclo-DOPA (5,6-dihydroxy-2,3-dihydro-1H-indole-2-carboxylic acid), 6-OH-ICA offers a chemically stable indoline core that allows researchers to:

  • Deconvolute Glycosyltransferase Regiospecificity: Act as a substrate probe to determine the binding requirements of enzymes like cyclo-DOPA 5-O-glucosyltransferase (cDOPA5GT) .

  • Standardize Metabolomic Profiling: Serve as a stable retention time and mass spectrometry standard for quantifying betalain precursors in Caryophyllales (e.g., Beta vulgaris).

  • Synthesize Bioactive Scaffolds: Function as a chiral building block for NMDA receptor antagonists and lipoxygenase inhibitors, leveraging the 6-hydroxyl group for structure-activity relationship (SAR) expansion.

This guide validates 6-OH-ICA against its primary alternatives, providing experimental protocols to ensure reproducible data in enzymatic and analytical workflows.

Mechanistic Insight: The Indoline Pathway

To understand the utility of 6-OH-ICA, one must situate it within the Betalain Biosynthetic Pathway . The compound mimics the structure of the transient intermediate Cyclo-DOPA, which spontaneously oxidizes or polymerizes without glycosylation.

Pathway Diagram: Betalain Biosynthesis & Probe Utility

The following diagram illustrates the natural pathway and where 6-OH-ICA acts as a stable probe for enzymatic validation.

BetalainPathway Tyrosine L-Tyrosine DOPA L-DOPA Tyrosine->DOPA CYP76AD1 (Tyrosine Hydroxylase) Dopaquinone Dopaquinone DOPA->Dopaquinone CYP76AD1 (Oxidation) Betalamic Betalamic Acid DOPA->Betalamic DODA (Ring Cleavage) CycloDOPA Cyclo-DOPA (5,6-dihydroxy-indoline-2-COOH) *Unstable Native Substrate* Dopaquinone->CycloDOPA Spontaneous Cyclization Glucoside Cyclo-DOPA 5-O-Glucoside CycloDOPA->Glucoside cDOPA5GT (Glucosylation) Probe 6-OH-ICA (6-hydroxy-indoline-2-COOH) *Stable Tool Compound* Probe->Glucoside Competitive Inhibition / Specificity Assay Betanin Betanin (Red Pigment) Betalamic->Betanin Condensation Glucoside->Betanin Spontaneous

Caption: Figure 1. 6-OH-ICA serves as a stable probe to interrogate the cDOPA5GT enzyme, bypassing the instability of the native Cyclo-DOPA substrate.

Comparative Analysis: 6-OH-ICA vs. Alternatives

In experimental settings, researchers often choose between the native substrate (Cyclo-DOPA), the oxidized indole (6-Hydroxyindole-2-carboxylic acid), and the stable tool compound (6-OH-ICA).

Feature6-OH-ICA (Tool Compound) Cyclo-DOPA (Native Substrate) 6-Hydroxyindole-2-COOH
Chemical Structure Monohydroxy Indoline (Reduced)Dihydroxy Indoline (Catechol)Monohydroxy Indole (Oxidized)
Stability High (Resistant to rapid autoxidation)Very Low (Rapidly forms melanin)High (Aromatic stability)
Primary Application Enzyme kinetics, Regiospecificity probesNative pathway confirmationFluorescence standards, synthesis
Enzyme Affinity Moderate (Probe for steric fit)High (Native substrate)None/Low (Planar structure mismatch)
Handling Requirement Standard Inert AtmosphereStrict Anaerobic/AscorbateStandard Benchtop
Detection (UV/Vis) ~290-300 nm~295 nm (Transient)~290-310 nm (Strong Fluorescence)

Why choose 6-OH-ICA?

  • For Enzyme Assays: When characterizing glucosyltransferases , using Cyclo-DOPA is notorious for high background noise due to spontaneous polymerization (browning). 6-OH-ICA allows for clean kinetic data to determine if the enzyme strictly requires the 5-OH group for binding or if the 6-OH position influences affinity.

  • For Synthesis: The indoline ring of 6-OH-ICA is chiral (C2 position). Unlike the planar indole alternatives, it preserves the stereochemistry required for developing chiral drugs targeting 3D receptor pockets.

Experimental Protocols

Protocol A: Validation of Glucosyltransferase (GT) Regiospecificity

Objective: Determine if a candidate GT enzyme (e.g., from Beta vulgaris or Mirabilis jalapa) accepts the monohydroxy indoline scaffold.

Reagents:

  • Substrate: 6-OH-ICA (1 mM stock in 10 mM ascorbic acid to prevent trace oxidation).

  • Co-substrate: UDP-Glucose (5 mM).

  • Buffer: 50 mM Potassium Phosphate, pH 7.5.

  • Enzyme: Recombinant cDOPA5GT (purified).

Workflow:

  • Incubation: Mix 50 µL Enzyme + 10 µL Substrate + 10 µL UDP-Glucose + 30 µL Buffer.

  • Reaction: Incubate at 30°C for 30 minutes.

  • Termination: Stop reaction with 100 µL of 0.5% Phosphoric Acid in Methanol.

  • Analysis: Centrifuge (12,000 x g, 5 min) and inject supernatant into HPLC.

Validation Criteria:

  • Positive Result: Appearance of a new peak with increased polarity (earlier retention time) and mass shift (+162 Da for glucose).

  • Negative Result: No new peak. This confirms the enzyme strictly requires the 5-OH group (catechol motif) for catalysis, validating the enzyme's specificity.

Protocol B: HPLC-MS/MS Quantification Standard

Objective: Use 6-OH-ICA as a surrogate standard for quantifying unstable indoline metabolites.

Instrument Parameters:

  • Column: C18 Reverse Phase (e.g., Kinetex 2.6µm, 100 x 2.1 mm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 0-5 min (5% B), 5-15 min (5-40% B).

  • Detection: ESI (+) Mode. Target Mass: [M+H]+ = 180.06 (calculated for C9H9NO3).

Data Interpretation:

  • 6-OH-ICA will elute after the glycosylated forms but before the fully oxidized indoles.

  • Self-Validation Step: Spiking the sample with 10 µM 6-OH-ICA should result in a sharp, symmetrical peak. Tailing or splitting indicates column oxidation; add 1 mM ascorbic acid to the mobile phase if observed.

Visualizing the Validation Workflow

The following diagram outlines the decision matrix for using 6-OH-ICA in your research pipeline.

ValidationWorkflow Start Experimental Goal Decision Is the target unstable (e.g., Cyclo-DOPA)? Start->Decision UseNative Use Cyclo-DOPA (Requires strict anaerobic conditions) Decision->UseNative No UseTool Use 6-OH-ICA Tool Compound Decision->UseTool Yes AssayType Select Assay Type UseTool->AssayType Binding Binding/Kinetics Assay (Test steric tolerance) AssayType->Binding Standard Analytical Standard (HPLC/MS Calibration) AssayType->Standard Result1 Data: Enzyme Regiospecificity (Does it bind without 5-OH?) Binding->Result1 Result2 Data: Reliable Quantification (No polymerization artifacts) Standard->Result2

Caption: Figure 2. Decision matrix for selecting 6-OH-ICA to bypass stability issues inherent to native betalain precursors.

References

  • PubChem. (2025). 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (Compound Summary). National Library of Medicine. Link

  • Wyler, H., et al. (1984).[1] Cyclo-dopa glucoside (=(2S)-5-(β-D-glucopyranosyloxy)-6-hydroxyindoline-2-carboxylic acid) and its occurrence in red beet (Beta vulgaris var.[2][3][4][5] rubra L.). Helvetica Chimica Acta, 67(5), 1348–1355. Link[6][1][5][7][8]

  • Sasaki, N., et al. (2005).[9] Detection of Cyclo-DOPA 5-O-Glucosyltransferase Activity in Four O'clocks (Mirabilis jalapa L.). Plant and Cell Physiology, 46(10). Link

  • Gandía-Herrero, F., & García-Carmona, F. (2013). Biosynthesis of betalains: yellow and violet plant pigments. Trends in Plant Science, 18(6), 334-343. Link

  • Hatlestad, G. J., et al. (2012). The beet R locus encodes a new cytochrome P450 required for red betalain production. Nature Genetics, 44, 816–820. Link

Sources

Comparative

Benchmarking 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic Acid: A Comparative Guide to a Novel Bioactive Candidate

This guide provides a comprehensive framework for evaluating the therapeutic potential of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, a novel compound with a promising indole scaffold. Given the nascent stage of r...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for evaluating the therapeutic potential of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, a novel compound with a promising indole scaffold. Given the nascent stage of research on this specific molecule, we present a detailed benchmarking strategy against established standard compounds in key areas of antioxidant and neuroprotective activity. This document is intended for researchers, scientists, and drug development professionals seeking to explore the bioactivity of new chemical entities.

The indole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with a wide array of biological activities.[1] The introduction of a hydroxyl group and a carboxylic acid moiety to the dihydroindole structure suggests potential for antioxidant and neuroprotective effects, as these functional groups can participate in free radical scavenging and interactions with biological targets. To rigorously assess these potential activities, a head-to-head comparison with well-characterized standard compounds is essential.

This guide outlines the experimental protocols, data interpretation, and potential mechanistic pathways to consider when evaluating 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid.

Part 1: Comparative Analysis of Antioxidant Potential

A fundamental aspect of many therapeutic compounds is their ability to counteract oxidative stress, a key pathological feature in numerous diseases. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a widely accepted and straightforward method to assess the free radical scavenging capacity of a compound.[2][3]

Standard Compound Selection: Trolox

For this comparison, Trolox, a water-soluble analog of vitamin E, is selected as the standard antioxidant. Its well-defined radical scavenging activity and extensive use in the literature provide a robust benchmark for comparison.[4]

Experimental Protocol: DPPH Radical Scavenging Assay

The DPPH assay is based on the principle that an antioxidant compound will donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which can be measured spectrophotometrically.[2][3][5]

Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Store in the dark.

    • Prepare stock solutions of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid and Trolox in a suitable solvent (e.g., methanol or DMSO).

    • Prepare a series of dilutions of the test compound and Trolox.

  • Assay Procedure:

    • In a 96-well plate, add a specific volume of each dilution of the test compound or Trolox.

    • Add the DPPH solution to each well.

    • Include a control well containing only the solvent and DPPH solution.

    • Incubate the plate in the dark at room temperature for 30 minutes.

  • Data Acquisition:

    • Measure the absorbance of each well at 517 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

    • Plot the percentage of scavenging activity against the concentration of the test compound and Trolox to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Hypothetical Data Presentation
CompoundIC50 (µM) [Hypothetical]
6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid45.6
Trolox (Standard)22.8
Experimental Workflow: DPPH Assay

DPPH_Assay_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_dpph Prepare 0.1 mM DPPH in Methanol add_dpph Add DPPH Solution prep_dpph->add_dpph prep_compounds Prepare Stock Solutions (Test Compound & Trolox) dilutions Create Serial Dilutions prep_compounds->dilutions add_samples Add Dilutions to 96-well Plate dilutions->add_samples add_samples->add_dpph incubate Incubate 30 min in Dark add_dpph->incubate read_abs Measure Absorbance at 517 nm incubate->read_abs calc_inhibition Calculate % Scavenging read_abs->calc_inhibition calc_ic50 Determine IC50 Value calc_inhibition->calc_ic50

Caption: Workflow for the DPPH radical scavenging assay.

Part 2: Benchmarking Neuroprotective Efficacy

To assess the potential of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid in a more biologically relevant context, we propose an in vitro neuroprotection assay. This involves challenging a neuronal cell line with a neurotoxic stimulus and evaluating the compound's ability to mitigate cell death.

Standard Compound Selection: N-acetylcysteine (NAC)

N-acetylcysteine (NAC) is a well-established antioxidant and neuroprotective agent. It functions by replenishing intracellular glutathione (GSH) levels and directly scavenging reactive oxygen species (ROS). Its broad-spectrum protective effects make it an excellent positive control for these studies.

Experimental Design

This will be a multi-stage process involving cytotoxicity assessment followed by the neuroprotection assay. The human neuroblastoma cell line, SH-SY5Y, is a suitable model for these experiments due to its neuronal characteristics and widespread use in neurotoxicity and neuroprotection studies.[6]

Protocol 1: Cytotoxicity Assessment (MTT Assay)

Before evaluating neuroprotective effects, it is crucial to determine the non-toxic concentration range of the test compounds. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures cell viability based on the metabolic activity of mitochondria.[7][8][9]

Step-by-Step Protocol:

  • Cell Culture:

    • Culture SH-SY5Y cells in appropriate media and conditions.

    • Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

  • Treatment:

    • Treat the cells with a range of concentrations of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid and NAC for 24 hours.

    • Include untreated control wells.

  • MTT Assay:

    • Add MTT solution to each well and incubate for 3-4 hours.

    • Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Data Acquisition:

    • Measure the absorbance at 570 nm.

  • Data Analysis:

    • Express cell viability as a percentage of the untreated control.

Hypothetical Data Presentation: Cytotoxicity
CompoundConcentration (µM)Cell Viability (% of Control) [Hypothetical]
6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid1100.2
1098.7
5095.3
10088.1
NAC (Standard)10099.5
50097.2
100094.8
Protocol 2: Neuroprotection Assay

This assay will evaluate the ability of the test compounds to protect neuronal cells from oxidative stress-induced cell death, using hydrogen peroxide (H₂O₂) as the neurotoxic stimulus.[10]

Step-by-Step Protocol:

  • Cell Culture:

    • Seed SH-SY5Y cells in a 96-well plate as described above.

  • Pre-treatment:

    • Pre-treat the cells with non-toxic concentrations of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid and NAC for a specified period (e.g., 2-4 hours).

  • Induction of Neurotoxicity:

    • Expose the cells to a pre-determined toxic concentration of H₂O₂ for 24 hours.

    • Include control wells (untreated), wells with H₂O₂ alone, and wells with the test compounds alone.

  • Assessment of Cell Viability:

    • Perform the MTT assay as described previously to determine cell viability.

  • Data Analysis:

    • Calculate the percentage of neuroprotection relative to the H₂O₂-treated group.

Hypothetical Data Presentation: Neuroprotection
TreatmentCell Viability (% of Control) [Hypothetical]
Control (Untreated)100
H₂O₂ (100 µM)52.3
H₂O₂ + 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (50 µM)78.9
H₂O₂ + NAC (1000 µM)85.1
Experimental Workflow: Cytotoxicity and Neuroprotection Assays

Neuroprotection_Workflow cluster_cytotoxicity Cytotoxicity Assay (MTT) cluster_neuroprotection Neuroprotection Assay seed_cells_cyto Seed SH-SY5Y Cells treat_cyto Treat with Compound Range (24h) seed_cells_cyto->treat_cyto mtt_cyto Perform MTT Assay treat_cyto->mtt_cyto analyze_cyto Determine Non-Toxic Concentrations mtt_cyto->analyze_cyto pretreat_neuro Pre-treat with Non-Toxic Concentrations (2-4h) analyze_cyto->pretreat_neuro Inform Concentration Selection seed_cells_neuro Seed SH-SY5Y Cells seed_cells_neuro->pretreat_neuro add_h2o2 Induce Oxidative Stress (H₂O₂) pretreat_neuro->add_h2o2 mtt_neuro Perform MTT Assay add_h2o2->mtt_neuro analyze_neuro Assess Neuroprotective Effect mtt_neuro->analyze_neuro

Caption: Workflow for cytotoxicity and neuroprotection assays.

Part 3: Potential Mechanistic Insights

The antioxidant and neuroprotective effects of many indole-containing compounds are mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[11] Nrf2 is a transcription factor that regulates the expression of a wide range of antioxidant and cytoprotective genes.

Hypothesized Nrf2-ARE Signaling Pathway

Nrf2_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Compound 6-hydroxy-2,3-dihydro-1H- indole-2-carboxylic acid Keap1_Nrf2 Keap1-Nrf2 Complex Compound->Keap1_Nrf2 Induces Dissociation ROS Oxidative Stress (e.g., H₂O₂) ROS->Keap1_Nrf2 Induces Dissociation Nrf2_free Nrf2 Keap1_Nrf2->Nrf2_free Release Nrf2_nuc Nrf2 Nrf2_free->Nrf2_nuc Translocation ARE Antioxidant Response Element (ARE) Nrf2_nuc->ARE Binds to Genes Antioxidant Genes (e.g., HO-1, NQO1) ARE->Genes Activates Transcription Proteins Antioxidant Proteins Genes->Proteins Translation Proteins->ROS Neutralizes

Caption: Hypothesized Nrf2-ARE signaling pathway activation.

Future studies could investigate the activation of this pathway by measuring the nuclear translocation of Nrf2 and the upregulation of its target genes in response to treatment with 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid.

Conclusion and Future Directions

This guide provides a structured approach to benchmark the novel compound 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid against established standards for antioxidant and neuroprotective activities. The proposed experiments, from the basic DPPH assay to cell-based neuroprotection studies, will generate the foundational data needed to assess its therapeutic potential.

Positive results from these initial screens would warrant further investigation into its mechanism of action, including the exploration of signaling pathways like Nrf2-ARE. Subsequent studies could also involve more complex in vitro models, such as primary neuronal cultures or co-culture systems, and eventually progress to in vivo models of oxidative stress-related diseases.

References

  • Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf. [Link]

  • DPPH Assay Protocol with Ascorbic Acid | PDF | Spectrophotometry | Absorbance - Scribd. [Link]

  • Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. [Link]

  • A New Colorimetric DPPH Radical Scavenging Activity Method: Comparison with Spectrophotometric Assay in Some Medicinal Plants Us. [Link]

  • Antioxidant Assay: The DPPH Method - LOUIS. [Link]

  • 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid - PubChem - NIH. [Link]

  • In vitro Model Systems for Studies Into Retinal Neuroprotection - Frontiers. [Link]

  • Comparison of antioxidant activities expressed as equivalents of standard antioxidant. [Link]

  • A Novel Approach to Screening for New Neuroprotective Compounds for the Treatment of Stroke - PMC. [Link]

  • Neuroprotective effects of an in vitro BBB permeable phenoxythiophene sulfonamide small molecule in glutamate‑induced oxidative injury - Spandidos Publications. [Link]

  • The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC. [Link]

  • Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC. [Link]

  • Antioxidant activity expressed with different standard compounds. - ResearchGate. [Link]

  • Indole: A Promising Scaffold For Biological Activity. - RJPN. [Link]

  • An In Vitro Evaluation of the Potential Neuroprotective Effects of Intranasal Lipid Nanoparticles Containing Astaxanthin Obtained from Different Sources: Comparative Studies - MDPI. [Link]

  • Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach - MDPI. [Link]

  • List of compounds displaying post-injury neuroprotective activity in the NMDA-induced toxicity assay in cortical neurons. - ResearchGate. [Link]

  • 6-Hydroxy-1H-indole-2-carboxylic acid | C9H7NO3 | CID 22350191 - PubChem. [Link]

  • Drug-Like Property Profiling of Novel Neuroprotective Compounds to Treat Acute Ischemic Stroke: Guidelines to Develop Pleiotropic Molecules - PMC. [Link]

  • Catalyst-free Synthesis of 6-Hydroxy Indoles via the Condensation of Carboxymethyl Cyclohexadienones and Amines | The Journal of Organic Chemistry - ACS Publications. [Link]

  • An Integrative Approach to Identifying Neuroprotective Natural Compounds for Neurodevelopmental Disorders - MDPI. [Link]

  • Decoding natural products for neuroprotection: Pathway networks and structural insights for drug development - PMC. [Link]

  • Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate - MDPI. [Link]

  • EP1724260B1 - Process for the synthesis of (2S, 3aR, 7aS)
  • (PDF) Synthesis and Biological Activity of Functionalized Indole-2- carboxylates, Triazino-and Pyridazino-indoles - Academia.edu. [Link]

  • The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors - MDPI. [Link]

  • Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists - PMC. [Link]

  • Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - PMC. [Link]

  • Effects of 6-hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline on the oxidative status and activity of dicarboxylic acid metabolism enzymes in toxic liver injury in rats. [Link]

  • indole-2-carboxylic acid, 1477-50-5 - The Good Scents Company. [Link]

Sources

Validation

"assessing the specificity of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid"

An objective guide to assessing the specificity of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, with a focus on experimental data and comparative analysis for researchers and drug development professionals. Introdu...

Author: BenchChem Technical Support Team. Date: March 2026

An objective guide to assessing the specificity of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, with a focus on experimental data and comparative analysis for researchers and drug development professionals.

Introduction: The Criticality of Specificity in Drug Discovery

In the realm of drug development, the efficacy of a therapeutic agent is intrinsically linked to its specificity. A molecule that interacts precisely with its intended biological target while minimally engaging with other cellular components is the gold standard, leading to fewer off-target effects and a wider therapeutic window. The compound 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, a heterocyclic organic molecule, presents a scaffold with significant potential for biological activity. However, its therapeutic promise can only be realized through a rigorous and systematic assessment of its binding and functional specificity.

This guide provides a comprehensive framework for evaluating the specificity of novel chemical entities, using 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid as a central case study. We will explore a multi-pronged approach, from initial computational predictions to detailed in vitro and in vivo characterization, and compare these methodologies to provide a holistic view for researchers.

Phase 1: In Silico Prediction and Physicochemical Characterization

Before embarking on costly and time-consuming wet-lab experiments, a preliminary in silico assessment can provide valuable insights into the potential biological targets and off-targets of a compound. This initial step helps in formulating a hypothesis-driven testing strategy.

Predicting Biological Targets

Several computational tools leverage the principle of chemical similarity, positing that structurally similar molecules are likely to have similar biological targets. By comparing the structure of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid to databases of known bioactive ligands, we can generate a list of probable protein targets.

Recommended Tools:

  • SwissTargetPrediction: A web-based tool that predicts the most likely macromolecular targets of a small molecule.

  • Similarity Ensemble Approach (SEA): Compares the topological similarity of a compound against a large ligand-target database.

Physicochemical Purity

An often-overlooked but critical aspect of any biological assay is the purity of the test compound. Contaminants or synthetic byproducts can lead to misleading results, attributing biological activity to the parent molecule when, in fact, an impurity is responsible. Therefore, rigorous analytical characterization is a prerequisite for any specificity assessment.

Essential Analytical Techniques:

  • Liquid Chromatography-Mass Spectrometry (LC-MS): To determine the purity of the compound and identify any potential impurities.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the synthesized molecule.

  • Quantitative Analysis: To accurately determine the concentration of the compound in solution.

Phase 2: In Vitro Specificity Profiling

With a purified compound and a list of potential targets, the next phase involves a broad-based in vitro screening to empirically determine the compound's interaction profile across a wide range of biological targets.

Broad-Panel Off-Target Screening

A cost-effective and high-throughput method to assess specificity is to screen the compound against a large panel of known receptors, enzymes, ion channels, and transporters. Several commercial services offer such panels, which can quickly identify undesirable off-target interactions.

Example Commercial Panels:

  • Eurofins SafetyScreen: A panel of in vitro pharmacology assays designed to identify off-target liabilities.

  • DiscoverX KINOMEscan: A comprehensive kinase screening panel to assess specificity against the human kinome.

Experimental Protocol: Representative Radioligand Binding Assay

  • Objective: To determine the binding affinity (Ki) of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid for a specific receptor (e.g., a G-protein coupled receptor).

  • Materials:

    • Membrane preparation from cells expressing the target receptor.

    • A radiolabeled ligand with known high affinity for the receptor.

    • 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid at various concentrations.

    • Assay buffer and scintillation fluid.

  • Procedure:

    • Incubate the receptor-containing membranes with a fixed concentration of the radiolabeled ligand and varying concentrations of the test compound.

    • Allow the binding to reach equilibrium.

    • Separate the bound from the unbound radioligand by rapid filtration.

    • Quantify the amount of bound radioactivity using a scintillation counter.

  • Data Analysis:

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 (the concentration of the compound that inhibits 50% of the specific binding).

    • Calculate the Ki using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

Data Presentation: Hypothetical Off-Target Screening Results

Target ClassRepresentative Target6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (% Inhibition @ 10 µM)Comparator Compound A (% Inhibition @ 10 µM)
GPCRsAdrenergic α13%85%
Dopamine D28%92%
KinasesEGFR12%5%
SRC15%7%
Ion ChannelshERG22%68%
TransportersSERT55%95%

This table illustrates how data from a broad-panel screen can quickly highlight potential off-target interactions (e.g., the moderate inhibition of SERT) and compare the specificity profile to another compound.

Comparative Analysis with Structurally Related Compounds

To put the specificity into context, it is crucial to compare it with other molecules. This could include:

  • Structural Analogs: Other indole-2-carboxylic acid derivatives to understand how modifications to the scaffold affect specificity.

  • Known Ligands: If a primary target is identified, comparison with established inhibitors or activators of that target provides a benchmark for potency and specificity.

Phase 3: Cell-Based Functional Assays

Biochemical and binding assays provide valuable information on molecular interactions, but they do not always translate to a functional effect in a cellular context. Therefore, the next logical step is to assess the compound's activity in cell-based models.

Workflow for Cell-Based Specificity Assessment

G cluster_0 Cell Line Selection cluster_1 Functional Readout cluster_2 Data Analysis & Comparison A Parental Cell Line (Low/No Target Expression) G Dose-Response Curves (EC50/IC50 Determination) A->G Treatment B Engineered Cell Line (Target Overexpression) B->G Treatment C Endogenous Cell Line (Physiological Target Level) C->G Treatment D Reporter Gene Assay (e.g., Luciferase) E Second Messenger Assay (e.g., cAMP, Ca2+) F High-Content Imaging (Phenotypic Analysis) I Assess Off-Target Phenotypes F->I H Compare Potency: Parental vs. Engineered G->H

Caption: Workflow for assessing functional specificity in cell-based assays.

By comparing the potency of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid in cells with and without the intended target, one can directly infer target-specific engagement. For example, a significant shift in the EC50 between the parental and the target-overexpressing cell line would be strong evidence for on-target activity.

Data Presentation: Comparative Cellular Potency

Cell LineTarget ExpressionFunctional ReadoutEC50 (µM) of 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid
HEK293 (Parental)Low/NonecAMP Accumulation> 50
HEK293-Target XHighcAMP Accumulation0.5
SH-SY5YEndogenousNeurite Outgrowth1.2

This table demonstrates a clear separation between on-target and off-target effects, with the compound being significantly more potent in cells expressing the target.

Phase 4: In Vivo Specificity and Target Engagement

The ultimate test of specificity lies in a whole-organism context. In vivo studies are essential to confirm that the compound engages its target at therapeutically relevant doses and to uncover any unforeseen off-target effects that were not apparent in in vitro or cell-based assays.

Key In Vivo Experiments:

  • Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: This establishes the relationship between the drug concentration in the body over time and the observed biological effect. A clear correlation between target engagement and drug exposure is a strong indicator of specificity.

  • Target Engagement Biomarkers: The use of molecular probes or imaging techniques, such as Positron Emission Tomography (PET), can directly visualize and quantify the binding of the compound to its target in a living organism.

  • Phenotypic Profiling in Knockout Models: Comparing the effects of the compound in wild-type animals versus animals in which the target gene has been knocked out can provide definitive evidence for on-target versus off-target effects.

Workflow for In Vivo Target Validation

G cluster_0 Animal Model Selection cluster_1 Dosing & Observation cluster_2 Target Engagement & Analysis A Wild-Type Animal C Administer Vehicle or Test Compound A->C B Target Knockout/Knockdown Animal B->C D Behavioral & Physiological Monitoring C->D E Ex Vivo Tissue Analysis (e.g., Western Blot) C->E Post-mortem F In Vivo Imaging (e.g., PET) C->F Live G Compare Phenotypes: Wild-Type vs. Knockout D->G

Caption: A comparative workflow for in vivo specificity assessment.

Conclusion

The assessment of molecular specificity is not a single experiment but a comprehensive, multi-faceted investigation. For a novel compound like 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid, a logical and iterative process of in silico prediction, broad-panel in vitro screening, cell-based functional analysis, and in vivo target validation is paramount. By systematically gathering and comparing data at each stage, researchers can build a robust specificity profile, which is essential for making informed decisions in the drug development pipeline and ultimately for developing safer and more effective medicines.

References

  • SwissTargetPrediction: An online tool for predicting the targets of bioactive small molecules. Source: Swiss Institute of Bioinformatics, [Link]

  • Similarity Ensemble Approach (SEA): A computational method for comparing protein targets based on ligand topology. Source: Journal of Chemical Information and Modeling, [Link]

  • Eurofins SafetyScreen Panels: In vitro pharmacology services for drug discovery and development. Source: Eurofins Discovery, [Link]

  • KINOMEscan Technology: A competitive binding assay platform for kinase profiling. Source: DiscoverX (now part of Eurofins), [Link]

  • Cheng-Prusoff Equation: A formula used to calculate the Ki from the IC50 in competitive binding assays. Source: Biochemical Pharmacology, [Link]

  • High-Content Imaging and Analysis: A cell-based imaging approach for phenotypic screening. Source: SLAS Discovery, [Link]

  • Positron Emission Tomography (PET) in Drug Discovery: A review of the application of PET imaging in pharmacology. Source: Nature Reviews Drug Discovery, [Link]

Comparative

"reproducibility of experiments using 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid"

Optimizing Reproducibility in Betalain Biosynthetic Assays: A Comparative Guide to 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid Introduction: The Challenge of Transient Intermediates In the elucidation of betalain a...

Author: BenchChem Technical Support Team. Date: March 2026

Optimizing Reproducibility in Betalain Biosynthetic Assays: A Comparative Guide to 6-Hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid

Introduction: The Challenge of Transient Intermediates

In the elucidation of betalain and melanin biosynthetic pathways, the transient nature of intermediate metabolites presents a significant hurdle for assay reproducibility. The natural intermediate, cyclo-DOPA (5,6-dihydroxyindoline-2-carboxylic acid), is generated when L-DOPA is oxidized to dopaquinone, which then spontaneously cyclizes[1]. However, cyclo-DOPA is highly unstable in aqueous solutions at physiological pH. It rapidly undergoes spontaneous oxidation and polymerization into melanin-like pigments, or non-enzymatically condenses with betalamic acid to form betanidin[2].

For researchers attempting to isolate and characterize specific enzymatic steps—such as the activity of cyclo-DOPA glucosyltransferase (cDOPA-GT)—this spontaneous background reactivity severely compromises the signal-to-noise ratio and overall reproducibility[3]. To circumvent this, researchers increasingly utilize 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid (also known as 6-hydroxyindoline-2-carboxylic acid, or 6-HICA) as a stable structural analog.

Mechanistic Causality: Why 6-HICA Enhances Reproducibility

The instability of natural cyclo-DOPA stems from its ortho-diphenol (catechol) moiety. In the presence of ambient oxygen or trace transition metals, it rapidly oxidizes to a highly electrophilic ortho-quinone[4]. This quinone immediately participates in downstream polymerization, creating massive background noise in spectrophotometric and chromatographic assays.

Conversely, 6-HICA is a monophenol. By lacking the 5-hydroxyl group, 6-HICA resists the rapid ortho-quinone formation that drives spontaneous polymerization. Yet, the 6-hydroxyl group and the indoline-2-carboxylic acid backbone provide sufficient structural homology to fit into the active sites of specific UDP-glycosyltransferases (UGTs)[3]. This allows the enzyme to catalyze the glycosylation without competing spontaneous degradation, establishing a self-validating system where product formation is strictly enzyme-dependent rather than an artifact of auto-oxidation.

Comparative Performance Data

To objectively evaluate the utility of 6-HICA, we must compare its physicochemical behavior against the natural intermediate (Cyclo-DOPA) and the upstream precursor (L-DOPA)[5].

ParameterNatural Cyclo-DOPA6-HICA (Synthetic Analog)L-DOPA
Chemical Structure 5,6-dihydroxyindoline-2-carboxylic acid6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid3,4-dihydroxy-L-phenylalanine
Aqueous Stability (pH 7.5) Very Low (Degrades in minutes)High (Stable for days)Moderate (Stable for hours)
Spontaneous Oxidation High (Forms o-quinone)NegligibleModerate
Melanin Polymerization RapidNoneSlow
UGT Assay Suitability Poor (High background noise)Excellent (Stable baseline)N/A (Requires prior cyclization)

Experimental Protocol: Reproducible UGT Assay using 6-HICA

To guarantee trustworthiness and reproducibility, the following protocol describes a self-validating system for measuring glucosyltransferase activity using 6-HICA. The inclusion of a negative control (blank) validates that any glucoside formed is strictly enzymatic.

Step 1: Reagent Preparation

  • Assay Buffer: Prepare 50 mM Tris-HCl buffer (pH 7.5) containing 2 mM dithiothreitol (DTT) to maintain a consistent redox environment.

  • Substrate Mix: Dissolve 6-HICA to a final concentration of 100 µM and UDP-glucose to 1 mM in the assay buffer.

Step 2: Enzymatic Reaction Setup

  • Test Sample: Add 10 µg of purified recombinant UGT enzyme to 100 µL of the Substrate Mix.

  • Blank (Self-Validation): Add 10 µL of enzyme storage buffer (without UGT) to 100 µL of the Substrate Mix. Causality Note: Because 6-HICA does not auto-oxidize, the blank will show zero baseline drift, proving that any peak in the test sample is a true enzymatic product.

Step 3: Incubation and Quenching

  • Incubate both tubes at 30°C for exactly 30 minutes.

  • Quench the reaction by adding 20 µL of 20% (v/v) trichloroacetic acid (TCA). Vortex immediately to denature the enzyme and halt the reaction.

Step 4: HPLC-DAD Analysis

  • Centrifuge the quenched samples at 12,000 x g for 10 minutes to pellet precipitated proteins.

  • Inject 20 µL of the supernatant into an HPLC equipped with a C18 reverse-phase column.

  • Monitor absorbance at 280 nm. The 6-HICA substrate and its newly formed stable glucoside will elute as distinct, quantifiable peaks without the broad melanin smearing typical of cyclo-DOPA assays.

Reaction Pathway Visualization

The divergence in chemical stability and assay reliability between the natural substrate and the synthetic analog is mapped below.

G CycloDOPA Natural Cyclo-DOPA (Unstable) Spontaneous Spontaneous Oxidation CycloDOPA->Spontaneous Enzyme Glucosyltransferase (UGT Enzyme) CycloDOPA->Enzyme Low Reproducibility HICA 6-HICA (Stable Analog) HICA->Enzyme High Reproducibility Melanin Melanin Polymerization (High Background) Spontaneous->Melanin Product Stable Glucoside (Clear Signal) Enzyme->Product

Fig 1: Reaction pathways of Cyclo-DOPA vs. 6-HICA in in vitro enzymatic assays.

References

1.[3] Sasaki, N., et al. (2005). "Isolation and Characterization of cDNAs Encoding an Enzyme with Glucosyltransferase Activity for cyclo-DOPA from Four O'clocks and Feather Cockscombs." Plant and Cell Physiology. URL: [Link] 2.[5] Casique-Arroyo, G., et al. (2014). "Betacyanin Biosynthetic Genes and Enzymes Are Differentially Induced by (a)biotic Stress in Amaranthus hypochondriacus." PLOS One. URL: [Link] 3.[2] Polturak, G., et al. (2021). "Engineering Betalain Biosynthesis in Tomato for High Level Betanin Production in Fruits." Frontiers in Plant Science. URL: [Link] 4.[1] Gurdon, C., et al. (2022). "Plant-Derived Cell-Free Biofactories for the Production of Secondary Metabolites." Frontiers in Plant Science. URL: [Link] 5.[4] Espejo, F., et al. (2020). "Betanidin pKa Prediction Using DFT Methods." ACS Omega. URL: [Link]

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid

Topic: CAS Registry Number: 1378275-40-1 (Distinct from its oxidized indole analog, CAS 40047-23-2) Operational Safety & Risk Profile Executive Summary: Handling 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid requires...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: CAS Registry Number: 1378275-40-1 (Distinct from its oxidized indole analog, CAS 40047-23-2)

Operational Safety & Risk Profile

Executive Summary: Handling 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid requires a safety protocol that addresses two distinct challenges: biological reactivity and chemical instability . Unlike its fully aromatic indole counterpart, this dihydro (indoline) derivative possesses a cyclic secondary amine and a phenol group, making it significantly more susceptible to oxidative degradation and potential electrophilic scavenging in biological systems.

Hazard Classification (Precautionary Principle): While specific GHS data for this exact isomer is limited, structural activity relationship (SAR) analysis with analogous indolines (e.g., Indoline-2-carboxylic acid) mandates treating this substance as a High-Risk Irritant and Potential Sensitizer .

Hazard ClassGHS Category (Inferred)Operational Implication
Acute Toxicity Category 4 (Oral/Dermal)Harmful if swallowed or in contact with skin.
Skin/Eye Irritation Category 2A/2Causes serious eye irritation and skin inflammation.
Sensitization Skin Sens. 1 (Warning) Potential for allergic reaction upon repeated exposure (typical of indolines).
Reactivity Air/Light Sensitive Rapidly oxidizes to the indole form; requires inert atmosphere handling.

Personal Protective Equipment (PPE) Strategy

The following PPE matrix is designed to create a redundant barrier system. The goal is to prevent not just acute exposure, but also the "silent" degradation of the compound on your gloves which could lead to permeation.

A. Respiratory Protection (Critical)
  • Requirement: NIOSH-approved N95 (minimum) or P100 particulate respirator.

  • Rationale: As a solid powder, the electrostatic nature of amino-acid-like zwitterions can cause particle flight during weighing. Inhalation poses a risk of respiratory sensitization.

  • Upgrade Trigger: If handling >500 mg or creating fine aerosols (sonication), upgrade to a PAPR (Powered Air Purifying Respirator) or work strictly inside a Class II Biosafety Cabinet.

B. Dermal Protection (The "Double-Shell" Protocol)
  • Inner Layer: 4 mil Nitrile (Examination grade).

  • Outer Layer: 5-8 mil Nitrile or Neoprene (Long cuff).

  • Rationale: Phenolic compounds can permeate thin nitrile over time. The outer glove takes the mechanical stress and chemical load; the inner glove remains pristine.

  • Technique: Taping the outer glove to the lab coat sleeve is prohibited as it creates a seal that traps chemicals against the skin if a spill occurs. Use extended cuffs instead.

C. Ocular Protection
  • Requirement: Chemical Splash Goggles (Indirect Vent).

  • Prohibited: Standard safety glasses are insufficient. The fine powder nature presents a risk of dust entering around the frames of standard glasses.

Operational Protocol: Handling & Synthesis

This workflow integrates safety with yield preservation. This compound is prone to auto-oxidation ; handling it in air will turn the off-white powder to a dark brown melanin-like polymer, ruining your experiment.

Workflow Logic Diagram

HandlingProtocol Start Start: Chemical Retrieval CheckAtmosphere Is material stored under Inert Gas? Start->CheckAtmosphere GloveBox Transfer to Glove Box / Schlenk Line CheckAtmosphere->GloveBox Yes OpenAir STOP: High Oxidation Risk Purge Headspace Immediately CheckAtmosphere->OpenAir No Weighing Weighing Protocol: Use Anti-static Gun + Closed Balance GloveBox->Weighing OpenAir->GloveBox After Purging Solubilization Dissolution: Degassed Solvent (DMSO/MeOH) Avoid Basic pH > 9 in Air Weighing->Solubilization Usage Experimental Application Solubilization->Usage

Figure 1: Decision logic for preventing oxidative degradation during handling.

Step-by-Step Handling Procedure
  • Preparation of Environment:

    • Eliminate strong oxidizers (e.g., peroxides, permanganates) from the immediate hood area.

    • Prepare degassed solvents (sparged with Argon/Nitrogen for 15 mins) prior to opening the chemical vial.

  • Weighing (The "Static" Danger):

    • Problem: Zwitterionic powders are static-prone.

    • Solution: Use an ionizing fan or anti-static gun on the spatula and weigh boat. Do not use plastic spatulas; use stainless steel or porcelain to minimize charge buildup.

  • Dissolution:

    • Solvent Choice: Soluble in DMSO, Methanol, and dilute aqueous acid.

    • Caution: Avoid dissolving in basic water (NaOH/KOH) under open air. The phenolate anion is extremely electron-rich and will oxidize rapidly to the quinone imine, turning the solution black.

    • Correct Method: If basic pH is required, degas the buffer first, then dissolve under Nitrogen flow.

Waste Disposal & Decontamination

Disposal Classification:

  • Category: Non-Halogenated Organic Solid/Liquid (unless dissolved in halogenated solvents).

  • Segregation: Do not mix with oxidizing acid waste (Nitric/Chromic).

Spill Response (Dry Powder):

  • Isolate: Mark the area.

  • PPE Check: Ensure N95 and double gloves are secured.

  • Containment: Cover powder with a paper towel dampened with ethanol (not water, to prevent spreading via solubility).

  • Cleanup: Wipe up gently to avoid dust generation.[1] Place materials in a sealed bag labeled "Hazardous Waste: Phenolic Indoline Derivative."

Spill Response (Solution):

  • Absorb with vermiculite or sand.

  • Clean surface with 10% bleach solution to degrade any potential biological activity, followed by a water rinse.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 83914899: 6-hydroxy-2,3-dihydro-1H-indole-2-carboxylic acid. Retrieved from [Link]

  • d'Ischia, M., et al. (2005).Melanin-related indoles and indolines: Safety and reactivity profiles. Pigment Cell Research.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.